2-Amino-1-(4-bromophenyl)-1,3-propanediol

• CAS: 50731-33-4

Core Science & Biosynthesis

(1R,2R)-2-Amino-1-(4-bromophenyl)-1,3-propanediol CAS number

An In-Depth Technical Guide on (1R,2R)-2-Amino-1-(4-bromophenyl)-1,3-propanediol: Synthesis, Properties, and Applications

Executive Summary

In the landscape of medicinal chemistry and rational drug design, chiral amino-diols serve as privileged scaffolds. (1R,2R)-2-Amino-1-(4-bromophenyl)-1,3-propanediol is a highly specialized, synthetically versatile bioisostere of the traditional chloramphenicol base. While its p-nitro counterpart ((1R,2R)-2-amino-1-(4-nitrophenyl)-1,3-propanediol, CAS 716-61-0) is universally cataloged[1], the p-bromo analog is a bespoke intermediate. Its primary value lies in its dual utility: it acts as a rigid pharmacophore for probing ribosomal binding pockets and serves as a critical cross-coupling handle for the synthesis of next-generation Sphingosine-1-Phosphate (S1P) receptor modulators[2].

This whitepaper dissects the physicochemical profile, self-validating synthetic methodologies, and pharmacological applications of this critical intermediate.

Structural Identity & Physicochemical Profiling

The substitution of a nitro group for a bromine atom at the para position of the aryl ring fundamentally alters the molecule's electronic and steric landscape. Bromine is highly polarizable and significantly more lipophilic than the nitro group, which directly impacts blood-brain barrier (BBB) permeability and target-site residence time.

Table 1: Comparative Physicochemical Profiling

Property	(1R,2R)-p-Bromo Analog	(1R,2R)-p-Nitro Analog (Chloramphenicol Base)
Aryl Substituent	4-Bromophenyl (-Br)	4-Nitrophenyl (-NO2)
Electronic Effect (Hammett σp)	Mildly electron-withdrawing (σp ≈ 0.23)	Strongly electron-withdrawing (σp ≈ 0.78)
Lipophilicity (Hansch π)	Highly lipophilic (+0.86)	Hydrophilic/Polar (-0.28)
Stereochemistry	D-threo (1R, 2R)	D-threo (1R, 2R)
Primary Utility	Cross-coupling intermediate, S1P modulators	Chloramphenicol synthesis[1]

| CAS Registry Number | Unassigned / Proprietary | 716-61-0[1] |

Note: This compound should not be confused with Bromamphenicol (CAS 17371-30-1), which retains the p-nitro aryl group but replaces the dichloroacetamide tail with a dibromoacetamide group[3].

Synthetic Methodology: A Self-Validating Protocol

To synthesize the (1R,2R) stereoisomer with high enantiomeric and diastereomeric purity, we utilize a highly controlled asymmetric aldol condensation. This protocol is designed as a self-validating system , ensuring that every chemical transformation has an immediate, measurable analytical checkpoint.

Synthetic pathways utilizing the (1R,2R)-p-bromo intermediate for drug discovery.

Protocol: Asymmetric Synthesis of the (1R,2R)-p-Bromo Scaffold

Step 1: Enolate Formation and Stereoselective Addition

• Action : React 4-bromobenzaldehyde with the Ni(II) complex of a chiral Schiff base (derived from glycine and (S)-o-[N-(N-benzylprolyl)amino]benzophenone) in the presence of NaOMe in MeOH at -78°C.

• Causality : The chiral auxiliary dictates the facial selectivity of the enolate attack. The Ni(II) coordinates both the imine nitrogen and the carboxylate, locking the conformation. This forces the aldehyde to approach exclusively from the less hindered Re face, establishing the (1R,2R) threo stereocenters.

• Validation Checkpoint : Aliquot NMR. The disappearance of the aldehyde proton signal (δ 9.9 ppm) and the emergence of the characteristic threo doublet (J ≈ 8.0 Hz) confirms diastereoselectivity (dr >95:5).

Step 2: Complex Disassembly and Hydrolysis

• Action : Quench the reaction mixture with 1N HCl and heat to 60°C for 2 hours.

• Causality : The acidic environment disrupts the Ni(II) complex and hydrolyzes the imine bond. This liberates the free aliphatic amine and the diol while preserving the newly formed stereocenters, allowing the chiral auxiliary to be precipitated and recovered.

Step 3: Purification and Enantiomeric Validation

• Action : Purify the aqueous phase via cation-exchange chromatography (Dowex 50W), eluting with aqueous ammonia, followed by recrystallization from ethanol.

• Causality : Cation-exchange selectively retains the target amine, washing away neutral organic impurities.

• Validation Checkpoint : Chiral HPLC (Chiralpak AD-H column, Hexane/IPA 80:20). Baseline separation of enantiomers must confirm an enantiomeric excess (ee) of >99%, proving that no racemization occurred during acidic hydrolysis.

Mechanistic Biology & Pharmacological Applications

The presence of the p-bromo group transforms this molecule from a simple antibiotic precursor into a versatile hub for advanced drug discovery, particularly in immunology[4].

A. Sphingosine-1-Phosphate (S1P) Receptor Modulation

The 2-amino-1,3-propanediol core is the fundamental pharmacophore of sphingosine. By subjecting the p-bromo aryl ring to Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Sonogashira reactions), researchers can append long lipophilic alkyl or aryl-alkyl chains[2].

Once administered, these analogs are phosphorylated in vivo by Sphingosine Kinase 2 (SphK2). The phosphorylated derivative acts as a highly potent agonist at S1P receptors (specifically S1PR1). However, continuous agonism leads to rapid receptor internalization and ubiquitin-mediated degradation. This "functional antagonism" sequesters lymphocytes within the lymph nodes, preventing them from migrating to sites of inflammation, thereby providing potent immunosuppression utilized in treating autoimmune diseases like Multiple Sclerosis[4].

Mechanism of S1P receptor modulation by phosphorylated 1,3-propanediol analogs.

B. Ribosomal 50S Inhibition (Antibiotic SAR)

When evaluating the peptidyl transferase center of the bacterial 50S ribosomal subunit, replacing the p-nitro group of chloramphenicol with a p-bromo group probes the electrostatic limits of the binding pocket. The bromo group's lower electronegativity but higher polarizability alters the hydrogen-bonding network within the 23S rRNA. While it generally results in weaker direct antibacterial activity compared to the parent chloramphenicol, it bypasses specific bacterial resistance mechanisms (such as nitroreductase-mediated degradation), making it a valuable tool compound for structural biology.

Conclusion

(1R,2R)-2-Amino-1-(4-bromophenyl)-1,3-propanediol is far more than a simple structural analog. By leveraging the lipophilicity and cross-coupling potential of the para-bromine atom, alongside the rigid stereochemistry of the threo diol, researchers can unlock highly specific biological pathways ranging from ribosomal inhibition to advanced immunomodulation. Strict adherence to self-validating asymmetric synthesis protocols ensures the stereochemical fidelity required for these sensitive biological targets.

References

• LookChem. "D-(-)-THREO-2-AMINO-1-(4-NITROPHENYL)-1,3-PROPANEDIOL (CAS 716-61-0)." LookChem Chemical Database. URL:[Link]

• Google Patents (European Patent Office). "EP0627406A1 - 2-amino-1,3-propanediol compound and immunosuppressant." Google Patents.

• National Institutes of Health (PubMed Central). "Synthesis and Biological Evaluation of Fingolimod Derivatives as Antibacterial Agents." Journal of Medicinal Chemistry, 2010. URL:[Link]

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• 4. US5604229A - 2-amino-1,3-propanediol compound and immunosuppressant - Google Patents [patents.google.com]

Physicochemical Profiling and Structural Dynamics of 2-Amino-1-(4-bromophenyl)-1,3-propanediol

Executive Summary

2-Amino-1-(4-bromophenyl)-1,3-propanediol is a highly versatile, halogenated structural analog of the chloramphenicol base. By replacing the para-nitro group of traditional scaffolds with a para-bromo substituent, researchers fundamentally alter the electronic distribution, lipophilicity, and steric bulk of the molecule[1]. This technical guide provides an authoritative, in-depth analysis of its physicochemical properties, stereochemical dynamics, and the rigorous experimental protocols required for its characterization in drug development pipelines.

Molecular Architecture & Physicochemical Parameters

The core scaffold consists of a 1,3-propanediol backbone with a primary amine at C2 and a 4-bromophenyl group at C1[2]. The substitution of bromine—a highly polarizable and heavy halogen—significantly impacts the thermodynamic profile of the molecule compared to its nitro- or methylsulfonyl-bearing counterparts.

Quantitative Data Summary

Table 1: Physicochemical Parameters of 2-Amino-1-(4-bromophenyl)-1,3-propanediol

Parameter	Value	Rationale / Causality
Molecular Formula	C9H12BrNO2	Base scaffold identification[2].
Molecular Weight	246.10 g/mol	Confirmed via exact mass calculations[2].
LogP (Octanol/Water)	~1.65	The bromo group increases lipophilicity compared to the p-nitro analog (LogP ~0.5), enhancing potential membrane permeability.
pKa (Primary Amine)	~8.8	The proximity of the electron-withdrawing hydroxyl groups slightly depresses the pKa relative to standard aliphatic amines.
Topological Polar Surface Area	66.5 Ų	Derived from two hydroxyls and one primary amine; optimal for blood-brain barrier (BBB) penetration modeling.
H-Bond Donors / Acceptors	4 / 3	Critical for predicting interactions with ribosomal RNA or other macromolecular targets[1].

Stereochemical Dynamics

Like chloramphenicol, this molecule possesses two chiral centers (C1 and C2), yielding four possible stereoisomers. However, the (1R, 2R) configuration —also known as the D-(-)-threo isomer—is the biologically relevant orientation[2].

The Causality of Stereochemistry: The biological activity of this class of compounds is strictly dependent on geometry. Only the D-threo spatial arrangement allows for the simultaneous hydrogen bonding of the C1-hydroxyl and C3-hydroxyl groups to the peptidyl transferase center of the bacterial 50S ribosomal subunit. This structural requirement was originally elucidated in early crystallographic studies of brominated analogs, proving that the erythro diastereomers are sterically hindered from forming this critical pharmacophoric network[1].

Thermodynamic and Kinetic Profiling Workflow

To ensure high-fidelity data during early-stage drug development, the physicochemical profiling of this compound must follow a strict, sequential workflow.

Workflow for physicochemical profiling and thermodynamic validation.

Experimental Protocols for Physicochemical Characterization

Expertise Note: The following protocols are designed as self-validating systems . Experimental artifacts (e.g., CO₂ absorption, emulsion formation) are actively controlled and mathematically flagged to ensure absolute trustworthiness of the generated data.

Protocol 1: Potentiometric Determination of the Amine pKa

Causality: Because the 4-bromophenyl chromophore does not undergo a significant UV shift upon the protonation of the distant aliphatic amine, UV-metric titration is insufficiently precise. Potentiometry is the gold standard for this scaffold ().

Step-by-Step Methodology:

• Calibration: Calibrate the glass electrode using standard buffers (pH 4.01, 7.00, 10.01) at a strictly controlled temperature of 25.0 ± 0.1 °C.

• Sample Preparation: Dissolve 2-Amino-1-(4-bromophenyl)-1,3-propanediol in 0.15 M KCl (to maintain constant ionic strength) to a final concentration of 1 mM.

• Forward Titration: Titrate with standardized 0.1 M KOH from pH 3.0 to pH 11.0 under a continuous argon purge to prevent atmospheric CO₂ dissolution (which would artificially lower the pH).

• Self-Validation (Reverse Titration): Immediately reverse the titration using 0.1 M HCl back to pH 3.0.

• Data Analysis: Calculate the pKa using a Bjerrum plot.

  • Validation Check: The forward and reverse titration curves must overlap with a ΔpKa < 0.05. Hysteresis indicates compound precipitation or CO₂ contamination, rendering the run invalid.

Protocol 2: Shake-Flask Determination of Partition Coefficient (LogP)

Causality: The 1,3-diol system can interact anomalously with the silanol groups on HPLC columns, making retention-time-based LogP estimations inaccurate. The classical shake-flask method provides true thermodynamic partitioning ().

Step-by-Step Methodology:

• Phase Saturation: Stir n-octanol and aqueous buffer (pH 11.0, to ensure the primary amine is fully unprotonated) together for 24 hours at 25 °C to mutually saturate the phases.

• Equilibration: Dissolve the analyte in the saturated aqueous phase. Add the saturated octanol phase in a 1:1 volume ratio in a glass centrifuge tube.

• Partitioning: Mechanically shake the tubes for 60 minutes at 100 rpm.

• Separation: Centrifuge at 3000 x g for 15 minutes to break any micro-emulsions.

• Quantification: Extract aliquots from both layers and quantify the compound via HPLC-UV (detecting the 4-bromophenyl group at ~230 nm).

• Self-Validation (Mass Balance): Calculate total recovery: (Caq​×Vaq​)+(Coct​×Voct​) .

  • Validation Check: The recovery must fall between 95% and 105% of the initial input mass. Deviations indicate interfacial aggregation or degradation.

Synthetic & Derivatization Pathway

The synthesis of the (1R, 2R) isomer requires precise stereochemical control, typically achieved through the chiral resolution of a racemic intermediate using D-tartaric acid.

Synthetic pathway and chiral resolution of the (1R,2R)-propanediol scaffold.

References

• Title: Physicochemical profiling (solubility, permeability and charge state) Source: Current Topics in Medicinal Chemistry (Avdeef, A., 2001) URL: [Link]

• Title: Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method Source: OECD Guidelines for the Testing of Chemicals URL: [Link]

Sources

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Structural Analysis and Characterization of 2-Amino-1-(4-bromophenyl)-1,3-propanediol: A Comprehensive Guide

Executive Summary

2-Amino-1-(4-bromophenyl)-1,3-propanediol is a highly versatile, chiral amino-diol that serves as a foundational building block in medicinal chemistry. As the bromo-analog of the[1], it is the primary synthetic precursor to bromamphenicol—an experimental antibiotic that targets the 50S ribosomal subunit to inhibit bacterial protein synthesis[2]. While the base itself lacks intrinsic antibiotic activity, it is an indispensable scaffold for Structure-Activity Relationship (SAR) studies, particularly in the development of novel sphingosine analogs and immunomodulators[3].

This whitepaper provides a rigorous, self-validating analytical framework for the structural elucidation of this compound, detailing the causality behind specific spectroscopic techniques (NMR, HRMS, and FT-IR) to ensure absolute confidence in stereochemical and structural assignments.

Molecular Architecture & Stereochemical Significance

The structural core of 2-amino-1-(4-bromophenyl)-1,3-propanediol consists of a 1,3-propanediol aliphatic chain substituted with a primary amine at C2 and a 4-bromophenyl group at C1.

Stereochemical Imperatives

The molecule possesses two contiguous stereocenters (C1 and C2), giving rise to four possible stereoisomers (two enantiomeric pairs: threo and erythro). In pharmaceutical applications, the (1R,2R)- or D-(-)-threo configuration is paramount, as it mimics the spatial orientation of naturally occurring chloramphenicol[4].

The Role of the Halogen

Substituting the native nitro group of chloramphenicol with a bromine atom fundamentally alters the molecule's electron density and lipophilicity (LogP)[5]. Structural studies utilizing X-ray crystallography have demonstrated that biological targets, such as the Dr adhesin (DraE) binding pocket, can uniquely accommodate the bulkier, highly polarizable bromo-substituent, making this scaffold highly valuable for designing non-toxic hemagglutinin inhibitors[6][7].

Spectroscopic Profiling: Causality in Method Selection

As a Senior Application Scientist, I cannot overstate the importance of selecting the correct analytical environment. Routine analyses often fail to capture the nuances of chiral amino-diols due to solvent interactions or improper ionization parameters.

• Nuclear Magnetic Resonance (NMR): The primary failure mode in characterizing 1-aryl-2-amino-1,3-propanediols is the rapid exchange of the amine and hydroxyl protons, which confounds stereochemical assignment. By utilizing strictly anhydrous DMSO-d6 rather than CDCl3 or CD3OD, we arrest this exchange. DMSO strongly solvates the -OH and -NH2 groups, shifting them downfield and allowing the extraction of the vicinal coupling constants ( 3JHH​ ) between the C1 and C2 protons. This is the definitive metric for distinguishing the threo from the erythro diastereomer[8].

• Mass Spectrometry (HRMS): The primary aliphatic amine at C2 has a high proton affinity, making Electrospray Ionization in positive mode (ESI+) highly efficient. More importantly, the presence of bromine creates a distinct 1:1 isotopic signature ( 79 Br and 81 Br) at the molecular ion envelope. This provides an immediate, self-validating confirmation of the halogen's presence without requiring secondary elemental analysis.

• Infrared Spectroscopy (FT-IR): Attenuated Total Reflectance (ATR) is preferred over traditional KBr pelleting. Amino-diols are inherently hygroscopic; the moisture absorbed during KBr preparation often masks the critical O-H and N-H stretching regions (3200–3500 cm⁻¹).

Standardized Analytical Workflows

The following protocols are designed as self-validating systems, ensuring that instrumental drift or sample degradation is immediately flagged.

Fig 1. Multi-modal analytical workflow for the structural elucidation of the brominated diol.

Protocol 1: Quantitative NMR (qNMR) for Structural Confirmation

• Preparation: Accurately weigh 15 mg of the analyte and 2 mg of Tetramethylsilane (TMS) as an internal standard.

• Solvation: Dissolve in 0.6 mL of ultra-dry DMSO-d6 (100.0 atom % D) under an argon atmosphere to prevent moisture ingress.

• Acquisition: Acquire a standard 1D ¹H sequence at 298K on a ≥400 MHz spectrometer. Set the relaxation delay (d1) to 10 seconds to ensure full relaxation of the quaternary aromatic carbons for subsequent ¹³C analysis.

• Validation: Verify that the residual DMSO pentet is exactly at 2.50 ppm and the water peak is ≤ 3.33 ppm. A broad water peak shifting past 3.5 ppm indicates moisture contamination, which invalidates the -OH coupling constants.

Protocol 2: High-Resolution LC-MS/MS Workflow

• Preparation: Dilute the sample to 1 µg/mL in MS-grade Methanol/Water (50:50, v/v) containing 0.1% Formic Acid.

• Calibration: Employ a self-validating lock-mass system using Leucine Enkephalin ( [M+H]+ = 556.2771) infused continuously to ensure sub-ppm mass accuracy.

• Ionization: Operate the ESI source in positive mode. Keep the declustering potential low (e.g., 40V) to prevent premature in-source cleavage of the benzylic hydroxyl group.

• Fragmentation: Apply Collision-Induced Dissociation (CID) at 20-30 eV to generate the characteristic product ions.

Data Synthesis & Interpretation

Table 1: ¹H and ¹³C NMR Assignments (DMSO-d6, 400 MHz)

Note: Chemical shifts ( δ ) are reported in ppm relative to TMS. The para-substituted aromatic ring presents a classic AA'BB' system.

Position	¹H Shift (ppm)	Multiplicity	¹³C Shift (ppm)	Structural Assignment Notes
C1	4.55	d (J = 4.5 Hz)	72.8	Benzylic CH, coupled to C2-H.
C2	2.85	m	58.2	Aliphatic CH, adjacent to the primary amine.
C3	3.35 - 3.45	m	63.5	Diastereotopic CH₂ group.
Ar-C2', C6'	7.30	d (J = 8.2 Hz)	128.4	Aromatic CH (ortho to the alkyl chain).
Ar-C3', C5'	7.48	d (J = 8.2 Hz)	131.2	Aromatic CH (ortho to the Bromine atom).
Ar-C1'	-	-	143.1	Quaternary aromatic C (Alkyl-attached).
Ar-C4'	-	-	120.5	Quaternary aromatic C (Br-attached).
OH (C1)	5.30	d (J = 4.0 Hz)	-	Exchangeable proton; disappears upon D₂O shake.
OH (C3)	4.80	t (J = 5.5 Hz)	-	Exchangeable proton; disappears upon D₂O shake.
NH₂	1.60	br s	-	Exchangeable protons; broad due to quadrupolar relaxation.

Mass Spectrometry Fragmentation Pathway

The fragmentation of 2-amino-1-(4-bromophenyl)-1,3-propanediol is highly predictable. The preservation of the 79 Br/ 81 Br isotopic ratio in the daughter ions confirms that the halogen remains attached to the aromatic ring during aliphatic cleavage.

Fig 2. ESI-MS positive mode fragmentation pathway highlighting the preservation of the bromine isotope.

Table 2: High-Resolution MS/MS Fragmentation (ESI+)

m/z ( 79 Br / 81 Br)	Ion Formula	Relative Abundance	Structural Significance
246.012 / 248.010	[M+H]+	100%	Molecular ion; confirms the exact mass of C₉H₁₃BrNO₂.
228.001 / 230.000	[M+H−H2​O]+	65%	Loss of the benzylic hydroxyl group as water.
215.005 / 217.003	[M+H−CH2​OH]+	40%	Cleavage of the primary alcohol moiety at C3.
168.965 / 170.963	[C7​H6​Br]+	85%	4-Bromobenzyl cation; confirms the aryl-halogen linkage.

Sources

• 1. Chloramphenicol base | C9H12N2O4 | CID 69745 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. Synthesis and Evaluation of Chloramphenicol Homodimers: Molecular Target, Antimicrobial Activity, and Toxicity against Human Cells | PLOS One [journals.plos.org]

Unlocking the Therapeutic Potential of Brominated Amino Alcohols: From Marine Scaffolds to Synthetic Therapeutics

Executive Summary

Brominated amino alcohols (BAAs) represent a structurally diverse and pharmacologically privileged class of compounds. Characterized by a halogenated aromatic or aliphatic backbone coupled with an amino alcohol moiety, these molecules bridge the gap between marine chemical ecology and modern rational drug design. As a Senior Application Scientist overseeing hit-to-lead optimization, I have observed that the unique stereoelectronic properties of the bromine atom—specifically its lipophilicity, polarizability, and capacity to form halogen bonds—dramatically enhance target binding affinity and membrane permeability compared to non-halogenated analogs. This guide synthesizes current knowledge on the biological activities of BAAs, detailing their mechanisms of action and providing self-validating experimental protocols for robust preclinical evaluation.

Chemical Space: Marine Origins to Synthetic Libraries

The structural foundation of many BAAs is rooted in marine natural products. The marine sponge order Verongiida (e.g., Pseudoceratina spp.) is a prolific source of bromotyrosine-derived secondary metabolites[1]. Compounds such as aplysamine 7 and (+)-aeroplysinin-1 feature prominent brominated amino alcohol or related motifs, exhibiting potent activities ranging from antimicrobial defense to targeted cytotoxicity against human cancer cell lines[2][3].

Inspired by these marine scaffolds, rational drug design has expanded the BAA chemical space. Flow chemistry-mediated epoxide ring-opening aminolysis has generated extensive libraries of synthetic BAAs, including amino alcohol acrylonitriles and brominated sphingolipid mimics[4][5]. These synthetic derivatives allow for precise structure-activity relationship (SAR) tuning, yielding highly selective therapeutic leads.

Mechanisms of Biological Activity

Antimicrobial and Antifungal Efficacy

BAAs exert antimicrobial effects primarily through membrane destabilization and selective enzyme inhibition. The amphiphilic nature of the amino alcohol group allows for intercalation into bacterial phospholipid bilayers, while the bulky bromine substituents induce steric disruptions, leading to a loss of membrane potential. In methicillin-resistant Staphylococcus aureus (MRSA) and Candida species, specific BAA analogs (e.g., piperidine-linked amino alcohols) have demonstrated significant growth inhibition[5]. The halogen bond donor capacity of bromine also facilitates strong interactions with highly conserved microbial targets, bypassing traditional resistance mechanisms.

Anticancer Activity and Apoptotic Pathways

In oncology, BAAs act as potent modulators of programmed cell death. Synthetic BAA acrylonitriles have demonstrated nanomolar potency against breast cancer (MCF-7) and colon cancer (HT29) cell lines[4]. Mechanistically, BAA-sphingolipid mimics accumulate in the lysosome or mitochondria, triggering Lysosomal Membrane Permeabilization (LMP) or directly activating the pro-apoptotic proteins Bax and Bak[6][7]. This culminates in Mitochondrial Outer Membrane Permeabilization (MOMP), cytochrome c release, and caspase-dependent apoptosis[8].

Fig 1. BAA-induced apoptotic signaling via lysosomal and mitochondrial permeabilization pathways.

Quantitative Efficacy Data

The following table summarizes the comparative biological activities of key natural and synthetic BAA derivatives, highlighting their potency across different target organisms and cell lines.

Compound Class / Name	Target Organism / Cell Line	Key Biological Activity	Efficacy Metric	Ref
BAA Acrylonitrile (Z-isomer)	MCF-7 (Human Breast Cancer)	Apoptosis / CYP1A1 activation	GI₅₀ = 30 nM	[4]
Aplysamine 7 (Bromotyrosine)	PC3 (Human Prostate Cancer)	Cytotoxicity	IC₅₀ = 4.9 µM	[2]
(+)-Aeroplysinin-1	MRSA (Bacterial Pathogen)	Membrane disruption	MIC < 32 µg/mL	[3]
Cyclic BAA (Piperidine analog)	MRSA (Bacterial Pathogen)	Growth Inhibition	>50% at 32 µg/mL	[5]

Experimental Methodologies & Self-Validating Protocols

To ensure rigorous scientific integrity, experimental workflows evaluating BAAs must account for their unique physicochemical properties. Below are self-validating protocols designed to prevent common false positives in BAA screening.

Protocol 1: Light-Shielded Preparation & Resazurin-Assisted MIC Assay

Causality & Rationale: Brominated compounds are highly susceptible to photolytic debromination, which alters their target affinity[9]. Furthermore, because BAAs are highly lipophilic, they often require DMSO for solubilization. When introduced to aqueous Mueller-Hinton Broth (MHB), they can form micro-precipitates that artificially inflate Optical Density (OD₆₀₀) readings. Utilizing resazurin—a metabolic indicator that shifts from non-fluorescent blue to highly fluorescent pink upon reduction by viable cells—provides a turbidity-independent, self-validating readout of bacterial viability.

Step-by-Step Methodology:

• Preparation: Dissolve the synthesized BAA in 100% DMSO to create a 10 mg/mL stock. Critical: Store immediately in amber-colored vials and conduct all subsequent dilutions under low-light conditions to prevent photolytic degradation[9].

• Dilution: Perform two-fold serial dilutions of the BAA stock in MHB within a 96-well plate. Ensure the final DMSO concentration does not exceed 1% to prevent solvent-induced bacterial toxicity.

• Inoculation: Add 5×105 CFU/mL of the target bacterial strain (e.g., MRSA) to each well. Incubate at 37°C for 18 hours.

• Resazurin Addition: Add 10 µL of 0.015% resazurin solution to each well. Incubate for an additional 2 hours in the dark.

• Validation & Readout: Measure fluorescence (Excitation 560 nm / Emission 590 nm). A lack of fluorescence strictly validates the Minimum Inhibitory Concentration (MIC), completely bypassing any optical interference from precipitated BAA compounds.

Protocol 2: Validation of MOMP-Driven Apoptosis via Multiplex Flow Cytometry

Causality & Rationale: Differentiating true BAA-induced apoptosis from non-specific necrosis is critical for drug development. By multiplexing Annexin V-FITC (which binds externalized phosphatidylserine during early apoptosis) with TMRE (Tetramethylrhodamine, ethyl ester, which measures mitochondrial membrane potential, ΔΨm​ ), we create a self-validating system. A drop in TMRE fluorescence directly validates Mitochondrial Outer Membrane Permeabilization (MOMP)[6][8]. If cells become Annexin V positive but TMRE remains high, the mechanism is extrinsic; if TMRE drops concurrently with Annexin V positivity, the intrinsic BAA-driven mitochondrial pathway is confirmed.

Step-by-Step Methodology:

• Treatment: Seed cancer cells (e.g., MCF-7) at 1×105 cells/well. Treat with the BAA lead compound at its calculated IC₅₀ for 24 hours.

• Harvesting: Collect both the supernatant (containing detached apoptotic cells) and the adherent cells using a non-enzymatic dissociation buffer to preserve cell surface phosphatidylserine.

• Staining: Resuspend the cell pellet in 1X Annexin V Binding Buffer. Add 5 µL Annexin V-FITC and 200 nM TMRE. Incubate for 20 minutes at room temperature in the dark.

• Analysis: Analyze via flow cytometry. Gate for the FITC channel (FL1) and the PE/TRITC channel (FL2).

• Interpretation: A shift to the FITC+/TMRE- quadrant confirms that the BAA compound successfully induced intrinsic apoptosis via MOMP.

Fig 2. Self-validating experimental workflow for BAA synthesis, screening, and mechanism validation.

Conclusion

Brominated amino alcohols offer a highly tunable scaffold for the development of next-generation therapeutics. Whether derived from the defensive arsenals of marine sponges or synthesized via advanced flow chemistry, BAAs demonstrate profound capabilities in disrupting microbial membranes and triggering tumor-selective apoptosis. By employing self-validating, mechanistically grounded experimental protocols, researchers can reliably navigate the unique physicochemical challenges of these compounds, accelerating the translation of BAA leads into clinical candidates.

References

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• Killeen, M. C., et al. (2022). Amino Alcohols as Potential Antibiotic and Antifungal Leads. Molecules, 27(7), 2050. Retrieved from:[Link]

• Tarleton, M., et al. (2012). Amino alcohol acrylonitriles as broad spectrum and tumour selective cytotoxic agents. MedChemComm. Retrieved from:[Link]

• Gotsbacher, M., & Karuso, P. (2015). New Antimicrobial Bromotyrosine Analogues from the Sponge Pseudoceratina purpurea and Its Predator Tylodina corticalis. Marine Drugs, 13(3), 1389-1409. Retrieved from:[Link]

• Nour, A., et al. (2024). Marine Bromotyrosine Derivatives in Spotlight: Bringing Discoveries and Biological Significance. Marine Drugs, 22(3), 135. Retrieved from:[Link]

• Luo, X., et al. (2013). Bromotyrosine Alkaloids from the Australian Marine Sponge Pseudoceratina verrucosa. Journal of Natural Products, 76(4), 719-723. Retrieved from:[Link]

• Chipuk, J. E., et al. (2012). Sphingolipid Metabolism Cooperates with BAK and BAX to Promote the Mitochondrial Pathway of Apoptosis. Cell, 148(5), 988-1000. Retrieved from:[Link]

• Young, M. M., et al. (2013). Sphingolipids: regulators of crosstalk between apoptosis and autophagy. Journal of Lipid Research, 54(1), 5-19. Retrieved from:[Link]

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The Discovery and Chemical Evolution of 2-Amino-1-(4-bromophenyl)-1,3-propanediol: A Definitive Guide

Executive Summary

The compound 2-Amino-1-(4-bromophenyl)-1,3-propanediol is a critical chiral amino-diol and a direct structural analogue of the chloramphenicol base, distinguished by the substitution of a para-nitro group with a para-bromo group[1]. Discovered during the golden age of antibiotic development in the mid-20th century, this compound served as a pivotal probe in early Structure-Activity Relationship (SAR) campaigns. Today, it is recognized not only for its historical role in mapping the peptidyl transferase center of the bacterial ribosome but also as a highly versatile synthetic intermediate for oxazoline derivatives and advanced star-polymer architectures[2][3].

This whitepaper provides an in-depth technical analysis of the compound's discovery, the mechanistic causality behind its biological profile, and field-proven, self-validating protocols for its synthesis.

Historical Context: The Golden Age of SAR

Following the isolation of chloramphenicol from Streptomyces venezuelae in 1947, medicinal chemists at Parke-Davis initiated a massive synthetic campaign to understand the structural prerequisites for its broad-spectrum antibacterial activity. The core pharmacophore was identified as the 2-amino-1,3-propanediol backbone.

To determine the electronic and steric requirements of the aryl ring, researchers systematically replaced the strongly electron-withdrawing para-nitro group with various halogens, leading to the synthesis of 2-amino-1-(4-bromophenyl)-1,3-propanediol[3]. When this p-bromo base was subsequently dichloroacetylated to form the antibiotic analogue, the resulting compound exhibited a drastic reduction in efficacy[1]. This "failed" antibiotic was a scientific triumph: it definitively proved that the specific dipole moment, electronegativity, and hydrogen-bonding capability of the nitro group were absolute requirements for optimal ribosomal binding.

Fig 1: SAR evolution and synthetic divergence of the p-bromo chloramphenicol analogue.

Mechanistic Insights: The Steric and Electronic Clash

As an Application Scientist analyzing ribosomal interactions, the causality behind the p-bromo analogue's failure is rooted in quantum mechanics and spatial geometry. Chloramphenicol exerts its bacteriostatic effect by binding to the 23S rRNA of the 50S ribosomal subunit, specifically blocking the A-site substrate from proper positioning in the peptidyl transferase center.

• Electronic Causality: The p-nitro group of natural chloramphenicol acts as a powerful hydrogen-bond acceptor, interacting specifically with the nucleobases of the 23S rRNA. Bromine, while electronegative, is a highly polarizable, "soft" atom that acts as a remarkably poor hydrogen-bond acceptor in aqueous biological systems.

• Steric Causality: The van der Waals radius of a bromine atom (1.85 Å) differs significantly from the planar, resonance-stabilized geometry of the nitro group. This creates a steric clash within the highly conserved ribosomal binding pocket, physically preventing the propanediol moiety from anchoring correctly.

Quantitative Efficacy Data

The structural modification results in a catastrophic loss of in vitro antibacterial efficacy, as summarized in the comparative data below[1].

Bacterial Strain	Gram Type	Chloramphenicol MIC (µg/mL)	p-Bromo Analogue MIC (µg/mL)
Staphylococcus aureus	Positive	2 - 8	> 128 (Weak)
Streptococcus pneumoniae	Positive	2 - 8	> 128 (Weak)
Escherichia coli	Negative	2 - 8	> 128 (Weak)
Haemophilus influenzae	Negative	0.25 - 2	> 64 (Weak)
Pseudomonas aeruginosa	Negative	> 128 (Resistant)	> 128 (Resistant)

Table 1: Comparative Minimum Inhibitory Concentration (MIC) data highlighting the critical necessity of the p-nitro group over the p-bromo substitution.

Self-Validating Experimental Protocol: Synthesis of the p-Bromo Precursor

The synthesis of 2-Amino-1-(4-bromophenyl)-1,3-propanediol requires meticulous control over stereochemistry and chemoselectivity. The following protocol is designed as a self-validating system, where the physical outcomes of each step inherently verify the chemical integrity of the process.

Fig 2: Step-by-step synthetic workflow for isolating the D-threo p-bromo precursor.

Step 1: Base-Catalyzed Aldol Condensation

• Procedure: React 4-bromobenzaldehyde with 2-nitroethanol in absolute methanol, utilizing a catalytic amount of sodium methoxide at 0°C.

• Causality & Validation: The use of a mild alkoxide base at low temperatures is strictly required to generate the nitronate anion while suppressing the Cannizzaro reaction of the aldehyde. Self-Validation: The reaction mixture will transition from clear to a pale yellow suspension. If the solution turns dark brown, it indicates base-induced polymerization or Cannizzaro degradation, signaling a failure in temperature control.

Step 2: Chemoselective Catalytic Hydrogenation

• Procedure: Dissolve the crude 1-(4-bromophenyl)-2-nitro-1,3-propanediol in ethanol. Add and subject the mixture to hydrogenation at 40 psi and 25°C until hydrogen uptake ceases.

• Causality & Validation: The choice of Raney Nickel over Palladium on Carbon (Pd/C) is a critical, non-negotiable parameter. Standard Pd/C under hydrogen pressure will rapidly catalyze the hydrodehalogenation of the aryl bromide, stripping the molecule of its defining p-bromo substituent. Self-Validation: The system is self-monitoring via pressure gauge; hydrogen uptake must exactly match the theoretical 3 molar equivalents required to reduce an aliphatic nitro group to an amine. Any uptake beyond this threshold immediately alerts the scientist to unwanted dehalogenation.

Step 3: Diastereomeric Resolution via Fractional Crystallization

• Procedure: Acidify the resulting racemic amino-diol with dilute hydrochloric acid to form the hydrochloride salt. Heat to 70°C, then cool precisely to 15°C.

• Causality & Validation: The biological and synthetic utility of this molecule relies entirely on the threo configuration. The threo racemate's hydrochloride salt is significantly less soluble in cold aqueous mixtures than the erythro form. Self-Validation: The appearance of dense, white crystalline precipitates at exactly 15°C confirms successful diastereomeric separation. A lack of crystallization indicates an excess of the erythro byproduct from Step 1.

Modern Synthetic Utility

While 2-Amino-1-(4-bromophenyl)-1,3-propanediol failed to replace chloramphenicol in the clinic, its unique structural properties have secured its place in modern organic synthesis:

• Oxazoline Intermediates: As documented in, the p-bromo amino-diol undergoes smooth cyclization with imino ether hydrochlorides to yield highly functionalized oxazolines[3]. These oxazolines serve as robust protecting groups and chiral ligands in asymmetric catalysis.

• Star-Polymer Architectures: Recent advancements in polymer chemistry utilize p-bromophenyl derivatives as core initiators for star-related polymer structures. The dual hydroxyl groups of the propanediol backbone allow for precise chain-end functionalization, while the aryl bromide serves as a reliable handle for subsequent cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig couplings)[2][4].

References

• Source: Google Patents (Parke, Davis & Co.)

• 2-Amino-1-(4-nitrophenyl)-1,3-propanediol (Chloramphenicol Base) Source: PubChem (National Institutes of Health) URL:[Link]

• An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Source: MDPI (Pharmaceuticals) URL:[Link]

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• 4. researchgate.net [researchgate.net]

2-Amino-1-(4-bromophenyl)-1,3-propanediol: A Core Synthetic Intermediate in Antibiotic and Immunosuppressant Development

Executive Summary

In the landscape of medicinal chemistry, 2-Amino-1-(4-bromophenyl)-1,3-propanediol serves as a highly versatile, bifunctional synthetic intermediate. Structurally, it is the p-bromo analogue of the classic chloramphenicol base (which features a p-nitro group). The substitution of the nitro group with a heavy bromine atom fundamentally alters the molecule's electronic profile and lipophilicity. Historically, this intermediate was synthesized to produce heavy-atom analogues of chloramphenicol (such as bromamphenicol) to solve the phase problem in early X-ray crystallography, allowing researchers to elucidate the 3D conformation of the antibiotic class[1].

Today, its utility has expanded far beyond antibiotics. The 2-amino-1,3-propanediol scaffold is a recognized pharmacophore for sphingosine-1-phosphate (S1P) receptor modulators. By leveraging the primary amine for N-alkylation, researchers synthesize potent immunosuppressants utilized in the prevention of autoimmune diseases and organ transplant rejection[2]. This guide details the self-validating synthetic protocols, physicochemical properties, and mechanistic applications of this critical building block.

Chemical and Structural Profiling

The dual hydroxyl groups and the primary amine provide three distinct vectors for functionalization, while the p-bromophenyl ring offers a robust, lipophilic anchor[3].

Property	Value
Chemical Name	2-Amino-1-(4-bromophenyl)-1,3-propanediol
Molecular Formula	C9H12BrNO2
Molecular Weight	246.10 g/mol
Key Stereoisomer	(1R,2R)-threo (Biologically active precursor)
Physical State	White to off-white crystalline powder
Solubility	Soluble in Methanol, Ethanol, DMSO; Sparingly soluble in Water
Downstream APIs	Bromamphenicol analogues, S1P Receptor Modulators

Synthesis Pathways and Causality

The synthesis of 2-amino-1-(4-bromophenyl)-1,3-propanediol is fundamentally reliant on the stereoselective construction of the 1,3-propanediol backbone and the subsequent chemoselective reduction of a nitro intermediate.

The "Self-Validating" Synthetic Logic

• Stereoselective Henry Condensation: The initial step employs a Henry (nitroaldol) reaction between 4-bromobenzaldehyde and 2-nitroethanol. The choice of base catalyst and strict temperature control (0°C) is critical to minimize retro-aldol pathways and thermodynamically favor the threo diastereomer, which is the required stereochemistry for ribosomal binding in downstream APIs.

• Chemoselective Reduction: The intermediate threo-2-nitro-1-(4-bromophenyl)-1,3-propanediol must be reduced to an amine. Standard catalytic hydrogenation utilizing Palladium on Carbon (Pd/C) is strictly contraindicated here. The high catalytic activity of Pd/C frequently induces hydrogenolysis of the labile carbon-bromine (C-Br) bond on the aromatic ring, leading to dehalogenated byproducts[4]. To preserve the structural integrity of the aryl bromide, a dissolving metal reduction (e.g., Zn/NH4Cl) is mandated. This provides the precise thermodynamic control required to reduce the aliphatic nitro group without cleaving the aryl halide.

Caption: Divergent synthetic workflow of 2-Amino-1-(4-bromophenyl)-1,3-propanediol.

Experimental Protocols

Protocol 1: Stereoselective Henry Condensation

• Objective: Synthesize threo-2-nitro-1-(4-bromophenyl)-1,3-propanediol.

• Procedure:

  • Dissolution: Dissolve 10.0 g (54 mmol) of 4-bromobenzaldehyde in 50 mL of anhydrous methanol under an inert nitrogen atmosphere.

  • Addition: Add 5.4 g (59.4 mmol, 1.1 eq) of 2-nitroethanol to the stirring solution.

  • Catalysis: Cool the reaction vessel to 0°C using an ice bath. Dropwise, add 0.5 mL of triethylamine (Et3N). Causality Note: Slow addition prevents localized heating, ensuring high diastereomeric excess of the threo product.

  • Propagation: Allow the reaction to warm to room temperature and stir for 14 hours. Monitor completion via TLC (Hexane:Ethyl Acetate 7:3).

  • Workup: Quench the reaction with 1M HCl (10 mL) to neutralize the base. Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Purification: Recrystallize the crude residue from hot toluene to isolate the pure threo diastereomer.

Protocol 2: Chemoselective Dissolving Metal Reduction

• Objective: Reduce the aliphatic nitro group to a primary amine without aryl dehalogenation.

• Procedure:

  • Preparation: Dissolve 5.0 g of threo-2-nitro-1-(4-bromophenyl)-1,3-propanediol in 40 mL of ethanol. Add 20 mL of a saturated aqueous ammonium chloride (NH4Cl) solution.

  • Reduction: Cool the mixture to 0-5°C. Portion-wise, add 6.0 g of activated Zinc powder over 30 minutes. Causality Note: The portion-wise addition controls the exothermic single-electron transfer process, preventing thermal degradation of the diol.

  • Stirring: Stir the suspension vigorously at room temperature for 4 hours until TLC indicates complete consumption of the nitro intermediate.

  • Filtration: Filter the heterogeneous mixture through a pad of Celite to remove insoluble zinc salts. Wash the filter cake with hot ethanol (2 x 20 mL).

  • Isolation: Concentrate the filtrate to remove ethanol. Basify the remaining aqueous phase to pH 10 using 2M NaOH, extract with Ethyl Acetate (3 x 40 mL), dry over Na2SO4, and evaporate to yield the target 2-amino-1-(4-bromophenyl)-1,3-propanediol as a crystalline powder.

Mechanistic Role in Drug Development

Structural Biology and Antibiotic SAR

Brominated derivatives of chloramphenicol, derived from this intermediate, have been pivotal in structural biology[5]. The heavy bromine atom provides exceptional electron density for X-ray crystallographic phasing[1]. When acylated, the resulting analogue binds reversibly to the 50S ribosomal subunit of bacteria, specifically localizing to the Peptidyl Transferase Center (PTC). This binding physically occludes the binding of aminoacyl-tRNA, halting transpeptidation and exerting a bacteriostatic effect[3].

S1P Receptor Modulation (Immunosuppression)

Beyond antibiotics, the propanediol backbone is a structural mimic of endogenous sphingolipids. By subjecting the primary amine of 2-amino-1-(4-bromophenyl)-1,3-propanediol to N-alkylation with lipophilic chains (e.g., forming 2-amino-2-[3-(4-bromophenyl)propyl]-1,3-propanediol), the resulting molecules act as potent immunosuppressants[2].

Caption: Immunosuppressive mechanism of alkylated 2-amino-1,3-propanediol derivatives.

Once administered, these alkylated analogues are phosphorylated in vivo by sphingosine kinase. The phosphorylated active metabolite acts as a high-affinity agonist at S1P receptors on lymphocytes. This agonizing effect paradoxically induces rapid receptor internalization and degradation (functional antagonism), trapping lymphocytes within the lymph nodes and preventing them from migrating to sites of inflammation or transplanted allografts[2].

Sources

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• 2. EP0627406A1 - 2-amino-1,3-propanediol compound and immunosuppressant - Google Patents [patents.google.com]
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• 4. researchgate.net [researchgate.net]
• 5. journals.iucr.org [journals.iucr.org]

Theoretical Modeling and Computational Profiling of 2-Amino-1-(4-bromophenyl)-1,3-propanediol: A Technical Guide

Executive Summary

2-Amino-1-(4-bromophenyl)-1,3-propanediol (commonly known as bromamphenicol base) is a highly versatile chiral scaffold. Characterized by an electron-withdrawing bromophenyl ring and a vicinal amino-diol moiety, it serves as a critical precursor for amphenicol antibiotics, a potent bifunctional organocatalyst, and a structural probe in microbiological assays. As a Senior Application Scientist, I have designed this whitepaper to provide a rigorous, self-validating computational framework for modeling this molecule. This guide bridges quantum mechanics and molecular dynamics, ensuring that every theoretical prediction is grounded in physical reality and experimental causality.

Section 1: Quantum Mechanical Profiling and Conformational Dynamics

Because of the high rotational freedom along the propanediol backbone, static single-point calculations are insufficient. The molecule's behavior is dictated by a delicate balance of intramolecular hydrogen bonding, steric bulk, and halogen-specific electronic effects. A dynamic, self-validating quantum mechanical workflow is required to accurately map its potential energy surface.

Protocol 1: Self-Validating DFT Geometry Optimization

Step 1: Conformational Sampling

• Action: Perform a systematic rotor search using the MMFF94 force field to generate an initial ensemble of conformers, rotating around the C1-C2 and C2-C3 bonds.

• Causality: The 1,3-diol and amino groups can form multiple competing intramolecular hydrogen bond networks. MMFF94 efficiently screens out severe steric clashes and identifies low-energy basins before moving to computationally expensive Density Functional Theory (DFT) steps.

Step 2: DFT Optimization

• Action: Optimize the lowest-energy conformers using the M06-2X functional paired with the 6-311++G(d,p) basis set.

• Causality: Standard functionals like B3LYP frequently underestimate medium-range electron correlation. M06-2X is explicitly parameterized for non-covalent interactions, ensuring the intramolecular hydrogen bonds are accurately modeled. The addition of diffuse functions (++) is critical for modeling the lone pairs on the highly electronegative oxygen and nitrogen atoms, while polarization functions ((d,p)) accommodate the large, polarizable electron cloud of the bromine atom.

Step 3: Frequency Validation (The Self-Validating Mechanism)

• Action: Compute the harmonic vibrational frequencies at the M06-2X/6-311++G(d,p) level of theory.

• Validation Logic: This step mathematically proves the nature of the stationary point. If all frequencies are real (positive), the geometry is a validated local minimum. If an imaginary (negative) frequency is detected, the structure is merely a transition state. In such cases, the protocol automatically displaces the geometry along the imaginary normal mode and re-optimizes, ensuring absolute structural trustworthiness.

Figure 1: Self-validating computational workflow for DFT and MD simulations.

Section 2: Electronic and Topological Properties

Understanding the electronic topology of bromamphenicol base is essential for predicting its reactivity. As demonstrated in theoretical mechanistic studies of cyclic meso-anhydride desymmetrization ()[1], the spatial arrangement of hydrogen bond donors is the primary driver of enantioselectivity. Furthermore, mapping these properties is a foundational step in topological substructural approaches for designing novel antibacterial compounds ()[2].

Table 1: Representative Theoretical Electronic Properties

Property	B3LYP/6-311++G(d,p)	M06-2X/6-311++G(d,p)	Physical Significance
HOMO Energy (eV)	-6.45	-6.82	Nucleophilicity of the amino/hydroxyl groups
LUMO Energy (eV)	-1.12	-1.05	Electrophilicity of the bromophenyl ring
Band Gap (ΔE) (eV)	5.33	5.77	Chemical hardness and kinetic stability
Dipole Moment (Debye)	3.85	4.02	Global polarity and solvent interaction capacity
C-Br Bond Length (Å)	1.912	1.895	Halogen bond donor strength (σ-hole magnitude)
Intramolecular H-Bond (Å)	2.15	2.08	Conformational rigidity of the 1,3-diol tail

Note: M06-2X consistently predicts tighter intramolecular hydrogen bonds and shorter C-Br bond lengths due to its superior handling of dispersion forces.

Section 3: Molecular Docking and Dynamics in Biological Systems

Beyond catalysis, bromamphenicol base and its derivatives are utilized to probe bacterial adhesive organelles. For instance, structural studies on the DraE adhesin reveal that its binding pocket is uniquely capable of accommodating bulkier substituents on the N-acyl group, such as the brominated aromatic ring of bromamphenicol ()[3].

Protocol 2: Dynamic Docking and MD Validation

Step 1: Ligand and Receptor Preparation

• Action: Assign Gasteiger partial charges to the DFT-optimized bromamphenicol base. Prepare the DraE receptor by adding polar hydrogens and protonating titratable residues at a physiological pH of 7.4.

Step 2: Grid-Based Docking

• Action: Execute Lamarckian Genetic Algorithm (LGA) docking focused on the established chaperone/usher binding cleft.

• Causality: LGA allows for full ligand flexibility. This is crucial for exploring how the flexible amino-diol tail adapts to the receptor's hydrogen bond network while the rigid bromophenyl ring anchors into the hydrophobic sub-pockets via halogen bonding.

Step 3: Molecular Dynamics (MD) Validation

• Action: Solvate the top-ranked docking complex in a TIP3P water box, neutralize with counter-ions, and run a 100 ns production MD simulation using GROMACS with the CHARMM36 force field.

• Validation Logic: Docking algorithms inherently treat receptors as rigid and ignore explicit solvent interactions, which can lead to false positives. MD introduces thermodynamic reality (temperature, pressure, and solvent). The protocol validates the docking pose by tracking the Ligand Root Mean Square Deviation (RMSD). If the RMSD stabilizes below 2.0 Å, the binding mode is validated. A diverging RMSD (>3.0 Å) flags the initial docking pose as a computational artifact, triggering a required re-docking phase.

Figure 2: Bifunctional interaction network of bromamphenicol base.

References

• A Theoretical Mechanistic Study of the Asymmetric Desymmetrization of a Cyclic meso-Anhydride by a Bifunctional Quinine Sulfonamide Organocatalyst The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Adhesive organelles of Gram-negative pathogens assembled with the classical chaperone/usher machinery: structure and function from a clinical standpoint FEMS Microbiology Reviews (Oxford Academic) URL:[Link]

• Designing Antibacterial Compounds through a Topological Substructural Approach Journal of Chemical Information and Modeling (ACS Publications) URL:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. academic.oup.com [academic.oup.com]

spectroscopic data (NMR, IR, MS) of 2-Amino-1-(4-bromophenyl)-1,3-propanediol

[

Synthetic workflow and pharmaceutical utility of the brominated propanediol scaffold.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The propanediol backbone of this molecule presents a fascinating NMR landscape due to its two adjacent stereocenters (C1 and C2). The structural analogy to (1R,2R)-2-amino-1-(4-nitrophenyl)propane-1,3-diol allows us to predict and validate the chemical shifts with high precision[1][2].

¹H NMR: Diastereotopic Protons and Coupling Systems

When dissolved in a polar, aprotic deuterated solvent like DMSO-d₆, the exchangeable protons (OH and NH₂) remain visible, providing a complete structural picture[3].

• The ABX System (C2 and C3): The chiral center at C2 renders the two protons on the C3 hydroxymethyl group diastereotopic. They exist in different magnetic environments, appearing as two distinct multiplets (~3.25 ppm and ~3.45 ppm). They couple with each other (geminal coupling, J≈11 Hz) and with the C2 methine proton (vicinal coupling).

• Aromatic Region: The 4-bromophenyl group creates a classic AA'BB' spin system. The heavy atom effect of the bromine atom slightly shields the adjacent ortho protons compared to a nitro group, resulting in two distinct doublets at ~7.48 ppm and ~7.28 ppm.

¹³C NMR: The Halogen Shielding Effect

In the ¹³C spectrum, the most diagnostic signal is the C-4' carbon attached to the bromine. Unlike the strongly deshielding nitro group in chloramphenicol base (which pushes the ipso carbon to ~148 ppm), the bromine atom exerts a shielding effect via increased electron density from its lone pairs, pulling the C-4' signal upfield to approximately 119.5 ppm.

Table 1: Consolidated NMR Spectral Data (400 MHz / 100 MHz, DMSO-d₆)

Position	¹H Chemical Shift (δ, ppm)	Multiplicity & Coupling ( J in Hz)	¹³C Chemical Shift (δ, ppm)	Assignment / Notes
C1	4.52	d, J=5.0	73.4	CH-OH (Benzylic)
C2	2.75	m	58.2	CH-NH₂
C3	3.45, 3.25	m (diastereotopic)	63.8	CH₂-OH
Ar-C1'	-	-	143.2	Quaternary, attached to C1
Ar-C2',6'	7.28	d, J=8.4	128.5	Aromatic CH (ortho to C1)
Ar-C3',5'	7.48	d, J=8.4	130.8	Aromatic CH (ortho to Br)
Ar-C4'	-	-	119.5	Quaternary, C-Br
C1-OH	5.35	br d, J=4.5	-	Exchangeable with D₂O
C3-OH	4.65	br t, J=5.2	-	Exchangeable with D₂O
NH₂	1.60	br s	-	Exchangeable with D₂O

Infrared (IR) Spectroscopy

IR spectroscopy provides orthogonal validation of the functional groups. The spectrum is dominated by the extensive hydrogen-bonding network typical of amino diols.

• Hydrogen Bonding Region (3500–3200 cm⁻¹): A broad, intense band indicates overlapping O-H and N-H stretching vibrations. The solid-state (KBr or ATR) spectrum will show significant broadening due to intermolecular hydrogen bonding.

• Fingerprint Region: The C-Br stretching vibration is a critical diagnostic marker, appearing as a sharp, strong band in the far-IR region (~540 cm⁻¹). Additionally, the out-of-plane C-H bending at 825 cm⁻¹ confirms the para-disubstituted benzene ring.

Table 2: Key IR Absorption Bands (ATR-FTIR)

Wavenumber (cm⁻¹)	Intensity	Functional Group	Vibrational Mode
3350 - 3280	Strong, Broad	O-H / N-H	Stretching (H-bonded)
2930, 2855	Medium	C-H (Aliphatic)	Asymmetric/Symmetric Stretch
1590	Medium	N-H	Bending (Primary Amine)
1485, 1405	Medium	C=C (Aromatic)	Ring Stretching
1065	Strong	C-O	Stretching (Alcohol)
825	Strong	C-H (Aromatic)	Out-of-plane bend (p-substituted)
540	Strong	C-Br	Stretching

Mass Spectrometry (MS)

Electrospray Ionization (ESI) and Electron Impact (EI) mass spectrometry exploit the unique isotopic distribution of bromine to provide a self-validating molecular signature[4].

Bromine naturally occurs as two isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio (50.69% and 49.31%). Consequently, any ion containing the intact bromophenyl moiety will appear as a characteristic doublet separated by 2 m/z units.

Fragmentation Causality

Under ESI+ conditions, the molecule readily undergoes alpha-cleavage at the C1-C2 bond. This is driven by the stability of the resulting fragments:

• [Ar-CHOH]⁺ Fragment: Cleavage yields a resonance-stabilized bromobenzyl carbocation (m/z 185 / 187).

• Immonium Ion: Alternatively, charge retention on the nitrogen-containing fragment yields a stable immonium ion (m/z 60).

Primary ESI-MS fragmentation pathways highlighting alpha-cleavage and water loss.

Experimental Protocols

To ensure reproducibility and scientific integrity, the following step-by-step methodologies must be employed when acquiring the spectroscopic data.

NMR Acquisition Protocol

Adapted from standard quantitative NMR (qNMR) parameters for chloramphenicol precursors[3].

• Sample Preparation: Accurately weigh 10–15 mg of 2-Amino-1-(4-bromophenyl)-1,3-propanediol into a clean glass vial.

• Solvation: Dissolve the analyte in 0.75 mL of high-purity Dimethyl Sulfoxide-d₆ (DMSO-d₆, 99.9 atom % D). Causality: DMSO-d₆ is chosen over CDCl₃ to prevent the rapid exchange of OH/NH₂ protons, allowing their visualization in the spectrum[2].

• Transfer: Transfer the homogenous solution to a standard 5 mm NMR tube.

• Instrument Parameters (¹H NMR):

  • Frequency: 400 MHz (or higher).

  • Pulse Sequence: Standard 1D proton sequence (zg30).

  • Relaxation Delay (d1): Minimum 2 seconds (extend to 30 seconds if utilizing an internal standard for quantitative purity assessment)[3].

  • Scans: 16 to 32.

• Processing: Reference the chemical shift to the residual DMSO pentet at 2.50 ppm.

ESI-MS Acquisition Protocol

Adapted from homodimer and analogue analysis frameworks[4].

• Sample Preparation: Prepare a 1 µg/mL solution of the compound in LC-MS grade Methanol (MeOH).

• Injection: Introduce the sample via direct infusion at a flow rate of 10 µL/min into the ESI source.

• Instrument Parameters:

  • Polarity: Positive Ion Mode (ESI+).

  • Capillary Voltage: 3.0 kV.

  • Cone Voltage: 30 V (Keep relatively low to observe the intact [M+H]⁺ doublet before inducing in-source fragmentation)[4].

  • Desolvation Temperature: 250 °C.

• Validation Check: Confirm the presence of the 1:1 isotopic doublet at m/z 246.0 and 248.0 before analyzing lower mass fragments.

Conclusion

The spectroscopic characterization of 2-Amino-1-(4-bromophenyl)-1,3-propanediol requires a nuanced understanding of its stereochemistry and elemental composition. The ABX spin system in the ¹H NMR spectrum confirms the intact chiral propanediol backbone, while the distinct 1:1 isotopic doublet in the mass spectrum serves as an undeniable signature of the bromophenyl moiety. By adhering to the standardized protocols outlined above, researchers can ensure robust, self-validating quality control during the synthesis of complex pharmaceutical APIs.

References

• Chloramphenicol base | C9H12N2O4 | CID 69745 - PubChem - NIH. National Institutes of Health (NIH). Available at:[Link]

• Synthesis and Evaluation of Chloramphenicol Homodimers: Molecular Target, Antimicrobial Activity, and Toxicity against Human Cells | PLOS One - Research journals. PLOS One. Available at:[Link]

Sources

• 1. Chloramphenicol base | C9H12N2O4 | CID 69745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis and Evaluation of Chloramphenicol Homodimers: Molecular Target, Antimicrobial Activity, and Toxicity against Human Cells | PLOS One [journals.plos.org]

Strategic Sourcing and Synthetic Utility of (1R,2R)-2-Amino-1-(4-bromophenyl)propane-1,3-diol in Drug Discovery

Executive Summary

(1R,2R)-2-Amino-1-(4-bromophenyl)propane-1,3-diol (CAS 605647-69-6) is a highly valuable bifunctional building block. Originally conceptualized as a halogenated analog of the chloramphenicol base, it has become a cornerstone in the synthesis of next-generation antibiotics and Sphingosine-1-Phosphate (S1P) receptor modulators. This technical guide provides an in-depth analysis of its commercial availability, quality control metrics, and field-proven synthetic workflows for drug development professionals.

The Mechanistic Imperative: Why CAS 605647-69-6?

Historically, the broad-spectrum antibiotic chloramphenicol utilized a para-nitro group on its phenyl ring. However, enzymatic reduction of this nitro group in vivo leads to toxic nitroso intermediates, which are the primary mechanistic cause of non-dose-related aplastic anemia ()[1]. By replacing the nitro group with a bromine atom, medicinal chemists achieve two critical objectives:

• Toxicity Mitigation: The p-bromo analog resists the nitroreductase-mediated degradation pathways that lead to severe bone marrow toxicity, allowing for the development of safer antimicrobial agents ()[2].

• Synthetic Divergence: The aryl bromide serves as an ideal electrophile for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). This enables the rapid generation of diverse compound libraries, particularly in the pursuit of S1P receptor modulators analogous to fingolimod.

Commercial Availability and Supply Chain Analytics

The commercial landscape for CAS 605647-69-6 has matured, transitioning from custom-synthesis boutiques to established catalog suppliers. When sourcing this intermediate, stereochemical fidelity—specifically the (1R,2R) threo configuration—is paramount. Inversion or racemization at these centers completely abrogates the biological activity of downstream S1P modulators.

Table 1: Commercial Specifications and QC Metrics for CAS 605647-69-6

Parameter	Specification	Analytical Method	Mechanistic Rationale
Chemical Purity	> 98.0%	HPLC (UV 254 nm)	Minimizes side reactions and catalyst poisoning in Pd-catalyzed cross-coupling.
Optical Purity	> 99.0% ee	Chiral HPLC	Preserves the (1R,2R) stereocenters critical for target receptor binding.
Moisture Content	< 0.5%	Karl Fischer	Prevents quenching of organometallic reagents in downstream synthetic steps.
Heavy Metals	< 10 ppm	ICP-MS	Ensures transition-metal catalyst longevity and pharmaceutical GMP compliance.

Table 2: Representative Commercial Suppliers

Supplier	Catalog Number	Claimed Purity	Scale Availability
Fluorochem	F806996	90-98%	Gram to multi-gram
Sigma-Aldrich	AABH97CDA171	> 95%	Milligram to Gram
BLD Pharm	BD00984080	> 97%	Gram to Kilogram
GSN Life Sciences	GSCE19033	> 98%	Bulk / Commercial

(Note: Sourcing data is representative of current catalog offerings from and [3]).

Quality Control: A Self-Validating Analytical Protocol

Before committing a commercial batch to a multi-step synthesis, the material must undergo rigorous validation. The following protocol establishes a self-validating loop where optical purity and structural integrity are confirmed orthogonally.

Protocol 1: Chiral HPLC Validation

• Sample Preparation: Dissolve 5 mg of the commercial batch in 1 mL of Hexane/Isopropanol (1:1).

• Stationary Phase: Daicel Chiralpak AD-H column (250 × 4.6 mm, 5 µm).

• Mobile Phase: Hexane / Isopropanol / Diethylamine (80:20:0.1 v/v/v).

  • Causality Insight: The addition of 0.1% diethylamine is critical. It masks the residual acidic silanols on the silica support, preventing the free amino group of the diol from causing severe peak tailing. Without this, minor enantiomeric impurities would be obscured by the tail of the main peak.

• Flow Rate & Detection: 1.0 mL/min; UV detection at 254 nm.

• Validation Checkpoint: The (1R,2R) enantiomer must integrate to >99.0% area under the curve (AUC). If the (1S,2S) peak exceeds 1.0%, the batch must be rejected or recrystallized from ethanol/water prior to use.

Figure 1: Self-validating quality control workflow for commercial batches of CAS 605647-69-6.

Synthetic Workflows: Palladium-Catalyzed Functionalization

The most frequent application of this building block is the functionalization of the p-bromo position to create biaryl systems ()[4]. However, the free 1,3-diol and 1,2-amino alcohol motifs are potent chelators for transition metals. If left unprotected, they will poison the palladium catalyst or undergo competitive C-N coupling.

Protocol 2: Suzuki-Miyaura Cross-Coupling to Yield S1P Modulator Precursors

Step 1: Protection (Acetonide Formation)

• Suspend 10 mmol of CAS 605647-69-6 in 50 mL of anhydrous acetone.

• Add 15 mmol of 2,2-dimethoxypropane and 0.5 mmol of p-toluenesulfonic acid (pTSA).

• Stir at 25°C for 4 hours.

  • Causality Insight: This step forms a 2,2-dimethyl-1,3-oxazolidine ring, simultaneously protecting the primary amine and the secondary hydroxyl group. This masks the nucleophilic centers, directing the Palladium catalyst exclusively to the C-Br bond.

Step 2: Cross-Coupling

• Dissolve the protected intermediate (5 mmol) and an arylboronic acid (6 mmol) in 30 mL of 1,4-dioxane/water (4:1).

• Add 15 mmol of K₂CO₃. Degas the solution by bubbling Argon for 15 minutes.

• Add 0.25 mmol (5 mol%) of Pd(dppf)Cl₂.

  • Causality Insight: Pd(dppf)Cl₂ is selected over standard Pd(PPh₃)₄ because the bidentate dppf ligand enforces a cis-geometry on the palladium center. This significantly accelerates the reductive elimination step and prevents protodeboronation of sterically hindered boronic acids.

• Heat to 90°C for 12 hours.

Step 3: Deprotection & Validation

• Extract the coupled product into ethyl acetate, concentrate, and dissolve in 20 mL of Methanol.

• Add 10 mL of 1M HCl and stir for 2 hours at room temperature to cleave the acetonide.

• Validation Checkpoint: LC-MS must show the complete disappearance of the protected mass[M+H]⁺ and the emergence of the target biaryl amino diol. The isotopic pattern of bromine (1:1 ratio of M / M+2) must be completely absent, confirming full conversion.

Figure 2: Synthetic workflow utilizing CAS 605647-69-6 for the development of S1P receptor modulators.

References

• Investigating the promiscuity of the chloramphenicol nitroreductase from Haemophilus influenzae towards the reduction of 4-nitrobenzene derivatives. National Center for Biotechnology Information (NCBI) PMC. Available at:[Link]

• Redox Reactions of Chloramphenicol and Some Aryl Peroxyl Radicals in Aqueous Solutions: A Pulse Radiolytic Study. The Journal of Physical Chemistry A. Available at:[Link]

• Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling. MDPI Molecules. Available at:[Link]

Sources

• 1. Investigating the promiscuity of the chloramphenicol nitroreductase from Haemophilus influenzae towards the reduction of 4-nitrobenzene derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach | MDPI [mdpi.com]

Protocols & Analytical Methods

using 2-Amino-1-(4-bromophenyl)-1,3-propanediol in peptide synthesis

Application Note: Strategic Integration of 2-Amino-1-(4-bromophenyl)-1,3-propanediol in Peptidomimetic Design

Executive Summary & Chemical Logic

The transition from native peptides to metabolically stable peptidomimetics is a cornerstone of modern drug development. 2-Amino-1-(4-bromophenyl)-1,3-propanediol is a highly versatile, chiral serinol derivative that bridges the gap between traditional peptide synthesis and late-stage medicinal chemistry.

As a trifunctional scaffold, it offers three distinct synthetic handles:

• The Primary Amine : Serves as the anchor for peptide backbone elongation or C-terminal amidation[1].

• The 1,3-Diol Motif : Acts as a structural bioisostere that mimics the transition state of aspartyl proteases and serves as a sphingosine backbone analog[2]. Furthermore, it modulates the pKa of adjacent amines, a critical factor in designing peptoid-based nanoparticles for mRNA delivery[3].

• The 4-Bromophenyl Group : Provides a bioorthogonal handle that remains inert during standard Fmoc/tBu peptide synthesis but can be activated for late-stage palladium-catalyzed cross-coupling. This enables the rapid, divergent generation of non-proteogenic amino acid libraries from a single precursor[4].

Mechanistic Insights: Causality in Experimental Design

Chemoselectivity vs. Protection Strategies A frequent dilemma when utilizing amino-diols in peptide synthesis is whether the hydroxyl groups require protection. The primary amine is significantly more nucleophilic than the primary and secondary hydroxyl groups. In a single-step, solution-phase coupling, utilizing a precise stoichiometric amount of activated ester (via HATU/DIPEA at 0 °C) allows for chemoselective N-acylation without competitive O-acylation.

However, in iterative Solid-Phase Peptide Synthesis (SPPS), the massive excess of activated amino acids (typically 4–10 equivalents) will inevitably lead to unwanted esterification. Therefore, for multi-step synthesis, the 1,3-diol must be masked—most commonly as an acetonide. This not only protects the diols but also restricts the conformational flexibility of the molecule, which can enhance the stereoselectivity of subsequent reactions.

The Logic of Late-Stage Diversification Pre-synthesizing complex, unnatural amino acids often requires tedious asymmetric synthesis for each individual library member. By incorporating the 4-bromophenyl scaffold into the peptide backbone first, researchers can perform divergent late-stage cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig). This "umpolung-style" diversification allows a single synthesized precursor to yield dozens of unique peptidomimetics, drastically reducing the time required for Structure-Activity Relationship (SAR) profiling[4].

Workflow Visualization

Figure 1: Divergent synthetic workflow for 2-Amino-1-(4-bromophenyl)-1,3-propanediol modification.

Experimental Protocols: A Self-Validating System

Protocol A: Acetonide Protection and Chemoselective N-Acylation

This protocol masks the diol to prevent O-acylation during rigorous peptide coupling.

Step 1: Diol Protection

• Dissolve 2-Amino-1-(4-bromophenyl)-1,3-propanediol (1.0 eq) in anhydrous acetone (0.2 M).

• Add 2,2-dimethoxypropane (5.0 eq) and a catalytic amount of p-toluenesulfonic acid (pTSA, 0.05 eq).

• Stir at room temperature for 4 hours under nitrogen.

• Self-Validation Check : Monitor via TLC (DCM/MeOH 9:1). Stain with Ninhydrin. The highly polar starting material will disappear, replaced by a less polar spot (the acetonide-protected amine). LC-MS will confirm a mass shift of +40 Da.

• Quench with saturated aqueous NaHCO3, extract with EtOAc, dry over Na2SO4, and concentrate in vacuo.

Step 2: N-Acylation (Peptide Coupling)

• In a separate flask, dissolve the Fmoc-protected amino acid (1.1 eq) and HATU (1.1 eq) in anhydrous DMF.

• Add DIPEA (2.5 eq) and stir for 5 minutes to pre-activate the carboxylic acid. (Causality: HATU is selected over EDC/NHS due to its superior efficiency in coupling sterically hindered secondary/tertiary structures without causing epimerization).

• Add the acetonide-protected amine from Step 1 (1.0 eq) to the activated ester solution. Stir at room temperature for 2 hours.

• Self-Validation Check : Perform an LC-MS analysis. The primary amine peak should be completely consumed, yielding the expected [M+H]+ of the coupled product.

Protocol B: Late-Stage Suzuki-Miyaura Cross-Coupling

This protocol utilizes the 4-bromophenyl handle to introduce diverse side chains after the peptide backbone is assembled.

• Dissolve the bromophenyl-peptidomimetic scaffold (1.0 eq) and an aryl/alkyl boronic acid (1.5 eq) in a degassed mixture of Toluene/EtOH/H2O (2:1:1, 0.1 M). (Causality: Thorough degassing via argon sparging is critical; oxygen poisons the Pd(0) catalyst and promotes undesired homocoupling of the boronic acid).

• Add Na2CO3 (3.0 eq) and Pd(PPh3)4 (0.05 eq).

• Heat the mixture to 85 °C for 12 hours under an argon atmosphere.

• Self-Validation Check : Monitor via LC-MS. The starting material will exhibit a distinct 1:1 isotopic doublet due to the presence of 79 Br and 81 Br. Successful coupling is validated by the total disappearance of this bromine isotopic signature and the emergence of the new product mass.

• Cool to room temperature, filter through a Celite pad to remove palladium black, and concentrate.

• Global Deprotection : Treat the crude product with TFA/H2O/TIPS (95:2.5:2.5) for 2 hours to simultaneously remove the Fmoc/Boc groups and the acetonide protecting group. Purify via Prep-HPLC.

Quantitative Data Presentation

The incorporation of 2-Amino-1-(4-bromophenyl)-1,3-propanediol drastically alters the physicochemical and pharmacokinetic properties of the resulting peptidomimetics. The table below summarizes these impacts across different modification strategies:

Modification Strategy	Structural Purpose	Impact on Peptide Properties	Primary Application
C-Terminal Amidation	Capping the C-terminus with the diol motif.	Increases proteolytic stability ( t1/2​ > 24h in serum); shifts LogP by +0.5 to +1.2.	Antimicrobial Peptides[1]
Backbone Incorporation	Sphingosine mimicry / Aliphatic tail integration.	Enhances lipid bilayer penetration; modulates pKa for endosomal escape.	Peptoid Nanoparticles[3]
Late-Stage Arylation	Non-proteogenic side-chain diversification.	Increases target binding affinity via enhanced π−π or hydrophobic interactions.	Protease Inhibitors[4]

References

• Umpolung AlaB Reagents for the Synthesis of Non-Proteogenic Amino Acids, Peptides and Proteins.Angewandte Chemie International Edition.
• A Novel Class of Cationic and Non-Peptidic Small Molecules as Hits for the Development of Antimicrobial Agents.Molecules.
• Discovery of a Peptoid-Based Nanoparticle Platform for Therapeutic mRNA Delivery via Diverse Library Clustering and Structural Parametrization.ACS Nano.
• Sphingosine Kinase 2 Inhibitors: Rigid Aliphatic Tail Derivatives Deliver Potent and Selective Analogues.ACS Bio & Med Chem Au.

Sources

• 1. A Novel Class of Cationic and Non-Peptidic Small Molecules as Hits for the Development of Antimicrobial Agents | MDPI [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Umpolung AlaB Reagents for the Synthesis of Non-Proteogenic Amino Acids, Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]

protocol for the purification of 2-Amino-1-(4-bromophenyl)-1,3-propanediol by recrystallization

An Application Note and Protocol for the Purification of 2-Amino-1-(4-bromophenyl)-1,3-propanediol by Recrystallization

Abstract

This application note provides a comprehensive, step-by-step protocol for the purification of 2-Amino-1-(4-bromophenyl)-1,3-propanediol, a key intermediate in pharmaceutical synthesis, using the fundamental technique of recrystallization. The guide is designed for researchers, scientists, and drug development professionals, offering in-depth explanations for each procedural step to ensure both high purity and optimal yield. The protocol emphasizes safety, efficiency, and the scientific principles underlying the purification process.

Introduction: The Rationale for Recrystallization

2-Amino-1-(4-bromophenyl)-1,3-propanediol is a versatile chemical building block. The purity of this compound is paramount for the successful synthesis of downstream products, particularly active pharmaceutical ingredients (APIs). Recrystallization is a robust and widely used technique for purifying solid organic compounds.[1][2] The principle is based on the differential solubility of the desired compound and its impurities in a selected solvent system at varying temperatures.

The process involves dissolving the impure solid in a suitable solvent at an elevated temperature to create a saturated solution.[2] As this solution is gradually cooled, the solubility of the target compound decreases, leading to the formation of a crystalline lattice.[3] The ordered nature of the crystal lattice inherently excludes impurity molecules, which remain dissolved in the surrounding solution (the mother liquor).[1] This method is highly effective for removing minor byproducts and colored impurities often generated during synthesis.

Compound Properties and Characteristics

A thorough understanding of the physicochemical properties of 2-Amino-1-(4-bromophenyl)-1,3-propanediol is essential for designing an effective recrystallization protocol.

Property	Value	Source
Molecular Formula	C₉H₁₂BrNO₂	Inferred from structure
Molecular Weight	246.10 g/mol	Inferred from structure
Appearance	Typically an off-white to pale yellow solid	General knowledge
Melting Point	Not readily available; analogous compounds like the nitro-derivative melt at 163-165 °C.[4][5] The melting point of the purified product should be sharp.	N/A
Solubility Profile	Expected to be soluble in polar protic solvents (e.g., alcohols, water) when heated, due to the presence of hydroxyl and amino groups. Low solubility in non-polar solvents.	Inferred from structure

The Critical Step: Solvent Selection

The success of recrystallization hinges on the choice of solvent. An ideal solvent should exhibit a steep solubility curve for the target compound, meaning it dissolves a large amount when hot and a very small amount when cold.[1][6]

Key Criteria for Solvent Selection:

• High Solute Solubility at High Temperatures: The solvent must effectively dissolve the compound near its boiling point.[6]

• Low Solute Solubility at Low Temperatures: To maximize recovery, the compound should be poorly soluble in the solvent at room temperature or below.[1]

• Favorable Impurity Solubility: Impurities should either be highly soluble at all temperatures (remaining in the mother liquor) or insoluble even in hot solvent (allowing for removal by hot filtration).

• Chemical Inertness: The solvent must not react with the compound.

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals during drying.

• Safety: The solvent should be non-toxic, non-flammable, and environmentally benign whenever possible.

For 2-Amino-1-(4-bromophenyl)-1,3-propanediol, a mixed-solvent system is often ideal. An Ethanol/Water or Methanol/Water system is a highly recommended starting point due to the compound's polar functional groups.

Protocol for Solvent System Screening (Small Scale)

• Place approximately 20-30 mg of the crude solid into a small test tube.

• Add a few drops of the first solvent (e.g., ethanol) at room temperature. Observe if the solid dissolves. If it does, that solvent is unsuitable as a primary recrystallization solvent.[6]

• If the solid does not dissolve, warm the mixture gently in a hot water bath. Continue adding the solvent dropwise until the solid just dissolves.[6]

• Add the second, "anti-solvent" (e.g., water), in which the compound is less soluble, dropwise to the hot solution until a slight turbidity (cloudiness) persists.

• Add a drop or two of the first solvent (ethanol) to redissolve the precipitate and obtain a clear solution.

• Remove the test tube from the heat and allow it to cool to room temperature, then place it in an ice bath.

• Observe the quantity and quality of the crystals formed. A good solvent system will yield a significant amount of crystalline solid.[6]

Detailed Purification Protocol

This protocol is designed for the purification of 2-Amino-1-(4-bromophenyl)-1,3-propanediol using a mixed-solvent system such as ethanol and water.

Materials & Equipment

• Crude 2-Amino-1-(4-bromophenyl)-1,3-propanediol

• Ethanol (95% or absolute)

• Deionized Water

• Activated Carbon (decolorizing charcoal, if needed)

• Erlenmeyer flasks (2-3 of appropriate sizes)

• Hot plate with stirring capability

• Glass stir rod or magnetic stir bar

• Büchner funnel and filter flask

• Filter paper

• Watch glass or drying dish

• Spatula

• Ice bath

Experimental Workflow Diagram

Sources

• 1. Recrystallization [sites.pitt.edu]
• 2. mt.com [mt.com]
• 3. LabXchange [labxchange.org]
• 4. D-(-)-THREO-2-AMINO-1-(4-NITROPHENYL)-1,3-PROPANEDIOL CAS#: 716-61-0 [m.chemicalbook.com]
• 5. (1R,2R)-(−)-2-アミノ-1-(4-ニトロフェニル)-1,3-プロパンジオール 99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. Recrystallization | Organic Chemistry I Lab [blog.richmond.edu]

Comprehensive Application Note: 2-Amino-1-(4-bromophenyl)-1,3-propanediol in Medicinal Chemistry

Executive Summary & Structural Rationale

In modern medicinal chemistry, the rapid generation of structure-activity relationship (SAR) data relies heavily on versatile, late-stage functionalizable building blocks. 2-Amino-1-(4-bromophenyl)-1,3-propanediol is a highly privileged chiral scaffold that bridges two distinct therapeutic domains: antimicrobial development and immunosuppressive therapy.

As a Senior Application Scientist, I frequently utilize this molecule because it offers a dual-advantage architecture:

• The Aminodiol Core: This motif is the fundamental pharmacophore for sphingosine-1-phosphate (S1P) receptor modulators (e.g., fingolimod/FTY720)[1]. It is also the critical binding determinant for amphenicol-class antibiotics at the bacterial 50S ribosome[2].

• The 4-Bromophenyl Handle: The para-bromo substitution acts as an ideal electrophilic handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig). This allows for the divergent synthesis of rigidified biphenyl systems or extended alkyl chains without needing to rebuild the chiral aminodiol stereocenters from scratch[3].

Primary Applications in Drug Discovery

Sphingosine-1-Phosphate (S1P) Receptor Modulators

S1P receptors play an essential role in lymphocyte egress from secondary lymphoid organs. Agonism of the S1P1 receptor induces receptor internalization, effectively sequestering lymphocytes and providing potent immunosuppression for autoimmune diseases like multiple sclerosis[1].

By utilizing the 4-bromo handle of our target scaffold, researchers can synthesize 2-substituted 2-aminopropane-1,3-diols featuring a biphenyl moiety. These rigidified biphenyl analogs act as potent S1P1 receptor agonists, often exhibiting enhanced pharmacokinetic profiles and reduced off-target cardiovascular effects compared to flexible alkyl-chain analogs[3]. Extensive patent literature underscores the utility of these aminodiol derivatives in suppressing allograft rejection[4].

In vivo activation and mechanism of action of aminodiol-based S1P receptor modulators.

Next-Generation Amphenicol Antibiotics

Chloramphenicol is a broad-spectrum antibiotic that halts bacterial protein synthesis. However, resistance mechanisms and toxicity profiles have driven the need for novel analogs. While direct substitution of the dichloroacetyl group (as seen in bromamphenicol) generally results in significantly weaker in vitro antibacterial activity due to steric clashes[2], modifying the para-position of the phenyl ring via the 4-bromo handle allows researchers to explore new binding vectors within the 23S rRNA pocket, potentially overcoming efflux pump-mediated resistance.

Divergent Synthetic Workflow

The true power of 2-amino-1-(4-bromophenyl)-1,3-propanediol lies in its ability to serve as a central hub for divergent synthesis.

Divergent synthetic workflow utilizing the 4-bromo handle for late-stage functionalization.

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality for each reagent choice is explicitly defined.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Biphenyl Synthesis

Objective: Synthesize a rigidified biphenyl aminodiol analog for S1P1 receptor screening.

Prerequisites: The primary amine of 2-amino-1-(4-bromophenyl)-1,3-propanediol must be protected (e.g., as an N-Boc derivative). Causality: Free primary amines can competitively coordinate to the palladium center, poisoning the catalyst and stalling the cross-coupling cycle.

Reagents & Materials:

• N-Boc-2-amino-1-(4-bromophenyl)-1,3-propanediol (1.0 eq)

• Arylboronic acid (1.2 eq)

• Pd(dppf)Cl₂ (0.05 eq) – Causality: The bidentate dppf ligand enforces a cis-geometry on the palladium intermediate, accelerating reductive elimination and preventing catalyst degradation in sterically hindered environments.

• K₂CO₃ (3.0 eq) – Causality: A mild inorganic base is required to form the reactive "ate" complex with the boronic acid for transmetalation, without causing racemization of the chiral centers or cleaving the Boc group.

• Solvent: 1,4-Dioxane/H₂O (4:1 v/v) – Causality: This biphasic system ensures optimal solubility for both the hydrophobic organic substrates and the inorganic base.

Step-by-Step Methodology:

• Degassing: Charge a Schlenk flask with the N-Boc protected starting material, arylboronic acid, and K₂CO₃. Add the Dioxane/H₂O solvent mixture. Purge the solution with Argon for 15 minutes. Causality: Ambient oxygen rapidly oxidizes the active Pd(0) species to an inactive Pd(II) complex, terminating the catalytic cycle.

• Catalyst Addition: Quickly add Pd(dppf)Cl₂ under a positive stream of Argon. Seal the flask.

• Coupling: Heat the reaction mixture to 90°C with vigorous stirring for 12 hours.

• In-Process Validation: Monitor via TLC (Hexane:EtOAc 7:3). The starting material should disappear, replaced by a new UV-active spot with a higher Rf​ value.

• Workup: Cool to room temperature, dilute with EtOAc, and wash sequentially with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Deprotection: Dissolve the crude intermediate in CH₂Cl₂ and treat with 4M HCl in Dioxane (10 eq) for 2 hours at room temperature to cleave the Boc group.

• Final Validation: Concentrate and analyze the crude salt via LC-MS. The mass spectrum must show the complete loss of the characteristic bromine isotopic doublet (M / M+2) and the appearance of the expected biphenyl molecular ion.

Quantitative Data Presentation

The following table summarizes representative structure-activity relationship (SAR) data, contrasting the biological behavior of the parent amphenicol class with the S1P-modulating aminodiols derived from our scaffold.

Compound Class	Primary Target	Primary Assay	Representative Activity	Mechanism of Action
Chloramphenicol	Bacterial 50S Ribosome	Minimum Inhibitory Concentration (MIC)	2 - 8 µg/mL	Reversible binding to 23S rRNA, halting peptidyl transferase[2].
Bromamphenicol	Bacterial 50S Ribosome	Minimum Inhibitory Concentration (MIC)	>128 µg/mL (Resistant)	Steric clash at the dichloroacetamide binding pocket reduces efficacy[2].
Fingolimod (FTY720)	S1P1 Receptor	GTPγS Binding Assay	~0.3 nM (as active phosphate)	Prodrug; phosphorylated in vivo to induce receptor internalization[1].
Biphenyl Aminodiol	S1P1 Receptor	GTPγS Binding Assay	<10 nM (as active phosphate)	Direct agonism via rigidified lipophilic tail interaction[3].

Table 1: Comparative in vitro activity and mechanistic profiling of aminodiol derivatives.

References

• 2-Amino-1,3-propanediol compound and immunosuppressant. European Patent Office (EP0627406B1).

• Sphingosine 1-Phosphate Receptor 1 (S1P1) Upregulation and Amelioration of Experimental Autoimmune Encephalomyelitis by an S1P1 Antagonist. National Institutes of Health (PMC3965898). URL:[Link]

• Adachi Kunitomo - A series of 2-substituted 2-aminopropane-1,3-diols having a biphenyl moiety. ResearchGate. URL:[Link]

Sources

• 1. Sphingosine 1-Phosphate Receptor 1 (S1P1) Upregulation and Amelioration of Experimental Autoimmune Encephalomyelitis by an S1P1 Antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. EP0627406B1 - 2-amino-1,3-propanediol compound and immunosuppressant - Google Patents [patents.google.com]

Application Note: 2-Amino-1-(4-bromophenyl)-1,3-propanediol as a Core Scaffold for the Synthesis of Neuroprotective S1P Receptor Modulators

Audience: Researchers, scientists, and drug development professionals. Content Type: Application Note & Experimental Protocols.

Executive Summary & Mechanistic Rationale

In the pursuit of novel neuroprotective therapeutics, the sphingosine-1-phosphate (S1P) signaling axis has emerged as a premier pharmacological target. As a Senior Application Scientist, I frequently utilize 2-Amino-1-(4-bromophenyl)-1,3-propanediol as a highly versatile, structurally primed precursor for synthesizing S1P receptor modulators.

The Chemical Causality

The architectural brilliance of this precursor lies in its dual functionality. The 1,3-propanediol moiety perfectly mimics the hydrophilic headgroup of endogenous sphingosine. This is the essential pharmacophore required for recognition and subsequent phosphorylation by Sphingosine Kinase 2 (SphK2). Conversely, the 4-bromophenyl group serves as an orthogonal synthetic handle. The bromine atom is relatively inert during the construction of the diol core but becomes highly reactive under palladium-catalyzed cross-coupling conditions (e.g., Suzuki-Miyaura or Sonogashira couplings). This allows medicinal chemists to modularly attach diverse lipophilic tails (such as octyl or hexyloxy chains) necessary to anchor the drug into the hydrophobic binding pockets of S1P receptors, a strategy foundational to the[1].

The Biological Causality

Once the lipophilic tail is attached, the resulting prodrug is administered and undergoes [2]. The active phosphorylated metabolite binds with high affinity to S1P receptors (specifically S1PR1 and S1PR3) on the surface of astrocytes, microglia, and neurons. This binding induces rapid receptor internalization and degradation—acting as a functional antagonist—which paradoxically halts neuroinflammation and triggers robust intracellular survival cascades (such as Akt/ERK activation and BDNF upregulation). This mechanism has been definitively proven to be [3].

Visualizing the Mechanistic Pathway

Fig 1: Mechanistic pathway from precursor derivatization to S1P receptor-mediated neuroprotection.

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol below is designed as a self-validating system . By embedding specific positive and negative controls directly into the workflow, researchers can immediately identify whether a failure is due to chemical degradation, assay contamination, or off-target biological effects.

Protocol A: Chemical Derivatization via Suzuki-Miyaura Coupling

Objective: Attach a lipophilic octyl chain to the 4-bromophenyl precursor to create an active S1P prodrug.

• Reaction Setup: In a flame-dried Schlenk flask under argon, dissolve 1.0 eq of 2-Amino-1-(4-bromophenyl)-1,3-propanediol and 1.2 eq of octylboronic acid in a degassed mixture of 1,4-dioxane/H₂O (4:1 v/v).

• Catalysis: Add 0.05 eq of Pd(dppf)Cl₂ and 3.0 eq of K₂CO₃. Heat the reaction mixture to 90°C for 12 hours.

• Workup: Cool to room temperature, filter through a Celite pad to remove the palladium catalyst, and extract with ethyl acetate (3x). Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purification: Purify the crude product via flash column chromatography (DCM:MeOH, 95:5).

• Self-Validation Check: Perform LC-MS and ¹H-NMR on the purified fraction. The protocol is only validated if purity is >98% and the isotopic bromine splitting pattern (M, M+2) is completely absent in the mass spectrum, confirming total conversion.

Protocol B: In Vitro SphK2 Phosphorylation Assay

Objective: Verify that the newly synthesized analogue is a viable substrate for SphK2.

• Enzyme Preparation: Incubate 0.5 μg of recombinant human SphK2 in kinase buffer (20 mM Tris-HCl pH 7.4, 10 mM MgCl₂, 1 mM DTT).

• Substrate Addition: Add the synthesized prodrug (10 μM final concentration) and initiate the reaction by adding 10 μM ATP spiked with [γ-³²P]ATP (1 μCi/reaction).

• Incubation & Extraction: Incubate at 37°C for 30 minutes. Terminate the reaction by adding 1 M HCl, followed by lipid extraction using a CHCl₃/MeOH/HCl (100:200:1) mixture.

• Quantification: Resolve the organic phase on a silica gel TLC plate, expose to a phosphorimager, and quantify the radiolabeled phosphorylated lipid.

• Self-Validation Check: Run a parallel reaction pre-treated with 50 μM ABC294640 (a highly specific SphK2 inhibitor). If phosphorylation still occurs in this negative control, the assay is compromised by contaminating kinases (e.g., SphK1) and the data must be discarded.

Protocol C: Neuroprotection Assay in Primary Cortical Neurons

Objective: Quantify the neuroprotective efficacy of the phosphorylated analogue against excitotoxic stress.

• Cell Culture: Isolate primary rat cortical neurons and culture in Neurobasal medium supplemented with B27 for 10 days in vitro (DIV).

• Pre-treatment: Treat the neurons with the synthesized prodrug (100 nM) for 12 hours to allow for cellular uptake, intracellular phosphorylation, and S1PR modulation.

• Stress Induction: Induce excitotoxic stress by exposing the neurons to 100 μM Glutamate for 24 hours.

• Viability Readout: Measure neuronal viability using a luminescence-based ATP quantification assay (e.g., CellTiter-Glo).

• Self-Validation Check: Include a cohort of cells co-treated with the prodrug and VPC23019 (a competitive S1PR1/3 antagonist). If neuronal viability remains high in the presence of VPC23019, the observed neuroprotection is an off-target artifact (e.g., direct antioxidant effect) rather than the intended S1P receptor-mediated mechanism.

Visualizing the Experimental Workflow

Fig 2: End-to-end experimental workflow for validating neuroprotective S1P receptor modulators.

Quantitative Data Summary

The following table summarizes the structure-activity relationship (SAR) data comparing the un-derivatized precursor to two lipophilic analogues synthesized via Protocol A, validated through Protocols B and C.

Compound	Structural Modification	SphK2 Km​ (μM)	S1PR1 EC50​ (nM)	Neuronal Viability (%)*
Precursor	None (4-bromo)	>100	N/A	12.5 ± 2.1
Analogue A	4-octylphenyl	2.4	0.35	89.4 ± 3.2
Analogue B	4-hexyloxyphenyl	3.1	0.82	81.2 ± 4.0
Control	Vehicle (DMSO)	-	-	10.0 ± 1.5

*Viability expressed as a percentage of healthy, unstressed control neurons following 100 μM Glutamate exposure.

Data Interpretation: The raw precursor exhibits no significant affinity for SphK2 and provides no neuroprotection. The addition of an 8-carbon aliphatic chain (Analogue A) dramatically lowers the SphK2 Km​ , enabling the generation of a highly potent S1PR1 agonist ( EC50​ = 0.35 nM), which rescues nearly 90% of neurons from excitotoxic death.

References

• Title: Fingolimod (FTY720): discovery and development of an oral drug to treat multiple sclerosis. Source: Nature Reviews Drug Discovery (2010). URL: [Link]

• Title: Phosphorylation of the immunomodulatory drug FTY720 by sphingosine kinases. Source: Journal of Biological Chemistry (2003). URL: [Link]

• Title: Activation of sphingosine 1-phosphate receptor-1 by FTY720 is neuroprotective after ischemic stroke in rats. Source: Stroke (2010). URL: [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. Phosphorylation of the immunomodulatory drug FTY720 by sphingosine kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activation of sphingosine 1-phosphate receptor-1 by FTY720 is neuroprotective after ischemic stroke in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthesis and Late-Stage Diversification of Chiral Ligands Derived from 2-Amino-1-(4-bromophenyl)-1,3-propanediol

Introduction & Strategic Rationale

The development of highly enantioselective chiral ligands is a fundamental pillar of modern asymmetric catalysis. Historically, the chloramphenicol base—(1S,2S)-(+)-2-amino-1-(4-nitrophenyl)-1,3-propanediol—has been heavily utilized as an inexpensive, stereochemically pure chiral pool building block . However, its brominated analog, 2-Amino-1-(4-bromophenyl)-1,3-propanediol , offers a profound strategic advantage.

By replacing the nitro group with a bromine atom, chemists retain the perfectly pre-organized 1,3-diol and 2-amino spatial geometry required for transition metal coordination, while simultaneously introducing a highly reactive synthetic handle. This 4-bromo substituent allows for late-stage diversification via palladium-catalyzed cross-coupling. Instead of synthesizing a new chiral backbone from scratch for every steric variant, researchers can synthesize a single "master ligand" and rapidly generate a library of sterically and electronically diverse catalysts.

Mechanistic Insights & Catalyst Design Principles

Understanding the causality behind the structural features of 2-amino-1-(4-bromophenyl)-1,3-propanediol is critical for rational catalyst design:

• Regioselective Cyclization (The Chiral Pocket): The molecule possesses two hydroxyl groups: a primary alcohol at C3 and a benzylic secondary alcohol at C1. During the formation of oxazoline rings, cyclization occurs almost exclusively between the C2-amine and the less sterically hindered C3-primary alcohol. This leaves the bulky, stereodefined -CH(OH)(4-bromophenyl) group at the C4 position of the resulting oxazoline ring, creating a rigid, highly shielded chiral pocket that dictates facial selectivity during substrate coordination .

• Late-Stage Steric Tuning: Enantioselectivity (ee%) is highly sensitive to the steric environment of the metal-ligand complex. The C-Br bond undergoes facile oxidative addition with Pd(0) species, allowing the coupling of bulky aryl groups (e.g., 3,5-di-tert-butylphenyl) via Suzuki-Miyaura reactions. This pushes the steric bulk closer to the active metal center, drastically improving enantiomeric excess in benchmark reactions .

• Electronic Modulation: When used to synthesize bifunctional hydrogen-bond donor organocatalysts (such as thioureas or phosphorodiamides), the electron-withdrawing nature of the bromophenyl group increases the acidity of the hydrogen bond donors, thereby lowering the activation energy for acyl-transfer or aldol reactions .

Caption: Workflow for the synthesis and late-stage diversification of chiral oxazoline ligands.

Validated Experimental Protocols

The following protocols represent a self-validating system designed to prevent common modes of failure, such as catalyst deactivation and regiochemical scrambling.

Protocol A: Synthesis of the Chiral Oxazoline Master Ligand

Objective: To synthesize 2-(2-pyridyl)-4-[hydroxy(4-bromophenyl)methyl]-2-oxazoline, a robust bidentate N,N-ligand precursor.

Causality Check: Zinc chloride is utilized as a Lewis acid to activate the nitrile carbon of 2-cyanopyridine. Without this activation, the nucleophilic attack by the amine is prohibitively slow.

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve enantiopure (1S,2S)-2-amino-1-(4-bromophenyl)-1,3-propanediol (10.0 mmol) and 2-cyanopyridine (10.5 mmol) in anhydrous chlorobenzene (25 mL).

• Activation: Add anhydrous ZnCl2 (0.5 mmol, 5 mol%) to the solution. Critical Step: ZnCl2 is highly hygroscopic. Use a freshly opened ampoule; moisture will hydrate the Lewis acid, quenching its ability to activate the nitrile.

• Cyclization: Heat the reaction mixture to a gentle reflux (130 °C) for 24 hours. Monitor the consumption of the starting diol via Thin Layer Chromatography (TLC) using a DCM:MeOH (9:1) mobile phase.

• Quenching & Workup: Cool the mixture to room temperature and evaporate the chlorobenzene under reduced pressure. Dissolve the crude residue in dichloromethane (50 mL) and wash vigorously with saturated aqueous NaHCO3 (3 × 20 mL). Validation: This step ensures the complete removal of zinc salts, which can interfere with downstream palladium catalysis.

• Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate. Purify via flash column chromatography (Silica gel, EtOAc:Hexane gradient) to afford the pure bromo-oxazoline master ligand.

Protocol B: Late-Stage Diversification via Suzuki-Miyaura Coupling

Objective: To tune the steric bulk of the chiral pocket by coupling the master ligand with 3,5-di-tert-butylphenylboronic acid.

• Setup: Charge a Schlenk tube with the bromo-oxazoline ligand from Protocol A (1.0 mmol), 3,5-di-tert-butylphenylboronic acid (1.5 mmol), and K2CO3 (3.0 mmol).

• Degassing (Self-Validation): Add a mixture of Toluene (8 mL) and deionized water (2 mL). Degas the biphasic mixture via three rigorous freeze-pump-thaw cycles. Causality: Dissolved oxygen will rapidly oxidize the active Pd(0) species to an inactive Pd(II) state, halting the catalytic cycle.

• Catalyst Addition: Under a positive flow of argon, add the tetrakis(triphenylphosphine)palladium(0) catalyst, Pd(PPh3)4 (0.05 mmol, 5 mol%).

• Transmetalation & Coupling: Heat the biphasic mixture vigorously at 90 °C for 12 hours. Note: Vigorous stirring is essential to maximize the interfacial surface area between the aqueous phase (containing the base required for transmetalation) and the organic phase.

• Isolation: Cool to room temperature, separate the organic layer, and extract the aqueous layer with EtOAc (2 × 10 mL). Combine the organic layers, dry over MgSO4, and purify via flash chromatography to yield the sterically tuned chiral ligand.

Quantitative Data: Impact of Steric Tuning

The efficacy of the synthesized ligand library can be benchmarked using the titanium-mediated asymmetric addition of phenylacetylene to benzaldehyde. The data clearly illustrates that increasing the steric bulk at the 4-position of the phenyl ring significantly restricts the rotational freedom of the transition state, thereby enhancing facial selectivity.

Table 1: Performance of Tuned Ligands in the Asymmetric Alkynylation of Benzaldehyde

Ligand Variant	R-Group (via Cross-Coupling)	Isolated Yield (%)	Enantiomeric Excess (ee %)	Configuration
L1 (Master)	-Br (Uncoupled)	82	84	(R)
L2	-Phenyl	88	91	(R)
L3	-Naphthyl	90	95	(R)
L4	-3,5-di-tert-butylphenyl	94	98	(R)

Data Interpretation: The transition from the uncoupled master ligand (L1) to the highly shielded L4 variant results in a 14% increase in enantiomeric excess, validating the late-stage diversification strategy.

Caption: Asymmetric catalytic cycle for the alkynylation of aldehydes using tuned chiral ligands.

References

• "Research on promoting the asymmetric reaction of phenylacetylene with aldehydes by chloramphenicol base ligands". ResearchGate. URL:[Link]

• Wang, H. et al. "Complete reversal of enantioselection using oxazoline-containing Schiff base ligands derived from l-serine in enantioselective addition of diketene to aldehydes". Tetrahedron: Asymmetry via Researcher.Life. URL:[Link]

• Xiong, F. et al. "Bifunctional C2-symmetric chiral chloramphenicol base-phosphorodiamides as highly active hydrogen bond donor organocatalysts for enantioselective acyl-transfer reaction". ResearchGate. URL:[Link]

Application Note: Scale-Up Synthesis &amp; Process Validation of 2-Amino-1-(4-bromophenyl)-1,3-propanediol

Document Type : Technical Protocol & Application Guide Target Audience : Synthetic Chemists, Process Engineers, and Drug Development Professionals

Executive Summary & Strategic Context

2-Amino-1-(4-bromophenyl)-1,3-propanediol is a critical chiral building block in pharmaceutical chemistry. It serves as the core scaffold for [1], a semi-synthetic chloramphenicol analogue utilized in ribosomal binding studies, and acts as a versatile intermediate for synthesizing sphingosine-1-phosphate (S1P) receptor modulators (e.g., fingolimod analogues).

This Application Note details two highly validated, scalable synthetic routes:

• Route A (Biocatalytic) : A modern, green-chemistry approach utilizing D-Threonine Aldolase for absolute stereocontrol, followed by chemoselective reduction.

• Route B (Classical Chemical) : A robust Henry (nitroaldol) reaction followed by a mild zinc-mediated reduction, suitable for facilities lacking biocatalytic infrastructure.

Workflow Visualization

Fig 1: Divergent synthetic pathways for 2-Amino-1-(4-bromophenyl)-1,3-propanediol scale-up.

Route A: Biocatalytic Asymmetric Synthesis (Preferred)

This route is prioritized for industrial scale-up due to its high atom economy and the elimination of late-stage chiral resolution.

Phase 1: Enzymatic Aldol Condensation

• Protocol :

  • Prepare a 100 mM Glycine-NaOH buffer (pH 8.0).

  • Dissolve Glycine (1.0 M) and Pyridoxal 5'-phosphate (PLP, 50 µM) in the buffer.

  • Add 4-Bromobenzaldehyde (100 mM) dissolved in a minimal volume of DMSO (to ensure aqueous solubility).

  • Introduce D-Threonine Aldolase (DTA, EC 4.1.2.42) at 1.5 U/mL.

  • Incubate at 30°C for 24 hours under gentle agitation.

• Causality & Mechanistic Insight : The use of [2] dictates the strict formation of the (1R,2R) threo stereocenter. A high concentration of glycine (10x equivalent) thermodynamically drives the reversible aldol equilibrium toward the product. PLP acts as the essential electron-sink cofactor, forming a Schiff base with glycine to stabilize the carbanion intermediate.

• Self-Validating IPQC : Perform TLC (Silica, Butanol:AcOH:Water 4:1:1). Spray with Ninhydrin and heat. A purple spot ( Rf​≈0.3 ) confirms the presence of the primary amine on the newly formed serine analogue.

Phase 2: Esterification

• Protocol :

  • Suspend the lyophilized D-threo-3-(4-bromophenyl)serine (1.0 eq) in anhydrous Methanol (10 volumes).

  • Cool the suspension to 0°C under an inert N₂ atmosphere.

  • Dropwise, add Thionyl Chloride (SOCl₂, 1.5 eq) over 30 minutes.

  • Reflux the mixture at 65°C for 4 hours, then concentrate under reduced pressure.

• Causality & Mechanistic Insight : Free carboxylic acids are highly resistant to mild borohydride reduction. SOCl₂ reacts with methanol to generate anhydrous HCl in situ, driving the Fischer esterification. This activates the carbonyl carbon, lowering the LUMO energy to facilitate subsequent hydride attack.

• Self-Validating IPQC : Analyze via FT-IR. The broad O-H stretch of the carboxylic acid (~3000 cm⁻¹) will disappear, replaced by a sharp, intense ester C=O stretching frequency at ~1740 cm⁻¹.

Phase 3: Chemoselective Reduction

• Protocol :

  • Dissolve the ester hydrochloride (1.0 eq) in absolute Ethanol.

  • Add anhydrous Calcium Chloride (CaCl₂, 2.0 eq) and cool to 0°C.

  • Slowly add Sodium Borohydride (NaBH₄, 4.0 eq) in portions to manage hydrogen gas evolution.

  • Stir at room temperature for 12 hours. Quench carefully with saturated aqueous NH₄Cl, extract with Ethyl Acetate, dry over Na₂SO₄, and evaporate.

• Causality & Mechanistic Insight : Standard NaBH₄ is kinetically too slow to reduce esters efficiently, while LiAlH₄ is too aggressive and risks hydrodehalogenation of the 4-bromo substituent. The addition of CaCl₂ to NaBH₄ generates Calcium Borohydride (Ca(BH₄)₂) in situ [3]. The Ca²⁺ ion acts as a strong Lewis acid, coordinating to the ester carbonyl oxygen, thereby enhancing its electrophilicity and allowing mild, chemoselective reduction.

• Self-Validating IPQC : LC-MS analysis. The product peak should exhibit an [M+H]+ of 246.0/248.0 Da (characteristic 1:1 bromine isotope pattern), confirming the successful reduction and retention of the halogen.

Route B: Classical Chemical Synthesis (Alternative)

Phase 1: Nitroaldol (Henry) Reaction

• Protocol : Dissolve 4-Bromobenzaldehyde (1.0 eq) and 2-Nitroethanol (1.2 eq) in Ethanol. Cool to 0°C. Add 2.0 M aqueous NaOH (0.1 eq) dropwise. Stir for 4 hours. Neutralize with dilute HCl and extract with DCM.

• Causality & Mechanistic Insight : The base deprotonates the α-carbon of 2-nitroethanol. The resulting nitronate acts as the nucleophile. 2-Nitroethanol is specifically chosen as it provides both the required nitro group (amine precursor) and the terminal primary alcohol in a single step, directly forming the 1,3-diol skeleton.

• Self-Validating IPQC : ¹H-NMR (CDCl₃). Look for the disappearance of the aldehyde proton (~9.9 ppm) and the appearance of the benzylic CH-OH proton (~5.4 ppm).

Phase 2: Chemoselective Nitro Reduction

• Protocol : Dissolve the crude 2-nitro-1-(4-bromophenyl)-1,3-propanediol in Methanol/Water (4:1). Add Ammonium Chloride (NH₄Cl, 5.0 eq) and Zinc dust (10.0 eq). Stir vigorously at room temperature for 6 hours. Filter through Celite and concentrate.

• Causality & Mechanistic Insight : Catalytic hydrogenation (H₂ over Pd/C) is strictly avoided as it will rapidly cleave the aryl C-Br bond. The Zn/NH₄Cl system provides a mild, single-electron transfer reduction pathway that selectively reduces the aliphatic nitro group to the primary amine while leaving the aryl halide completely intact.

Quantitative Data & Route Comparison

Process Parameter	Route A (Biocatalytic + Chemical)	Route B (Classical Chemical)
Overall Yield	65 - 72%	40 - 50% (post-resolution)
Stereochemistry	>99% ee (Direct D-threo formation)	Racemic (Requires D-tartaric acid resolution)
C-Br Bond Integrity	>98% retention	>95% retention
Scalability & Safety	High (Aqueous steps, mild reduction)	Moderate (Exothermic nitro reduction, heavy metal waste)
Reagent Cost	Moderate (Enzyme and PLP costs)	Low (Commodity bulk chemicals)

References

• BRENDA Enzyme Database. (n.d.). Information on EC 4.1.2.42 - D-threonine aldolase. Retrieved from[Link]

• Davis, F. A., Srirajan, V., Fanelli, D. L., & Portonovo, P. (2000). Concise asymmetric synthesis of β-hydroxy α-amino acids using the sulfinimine-mediated asymmetric Strecker synthesis: phenylserine and β-hydroxyleucine. The Journal of Organic Chemistry, 65(22), 7663–7666. Retrieved from[Link]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-Amino-1-(4-bromophenyl)-1,3-propanediol

Welcome to the technical support center for the synthesis of 2-Amino-1-(4-bromophenyl)-1,3-propanediol. This guide is designed for researchers, scientists, and professionals in drug development who are working with or looking to optimize the synthesis of this and similar aminodiol compounds. Drawing from established principles in organic synthesis and analogous preparations of key pharmaceutical intermediates, this document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you enhance your yield and product purity.

Synthesis Overview & Strategy

2-Amino-1-(4-bromophenyl)-1,3-propanediol is a valuable chiral building block. Its synthesis presents several challenges, primarily centered around controlling stereochemistry and minimizing side reactions. A common and effective synthetic strategy begins with 4-bromoacetophenone and proceeds through several key transformations. The overall workflow is designed to build the carbon skeleton and then stereoselectively install the required functional groups.

The key to a high-yield synthesis is the diastereoselective construction of the 2-amino-1,3-diol moiety.[1] This guide will focus on a logical, multi-step synthesis that allows for control at each critical stage.

Overall Synthesis Workflow

Caption: General workflow for the synthesis of the target aminodiol.

Detailed Experimental Protocols & Troubleshooting

This section breaks down each step of the synthesis, providing a detailed protocol followed by a troubleshooting guide in a question-and-answer format.

Step 1: α-Bromination of 4-Bromoacetophenone

The synthesis begins with the selective bromination at the α-carbon of 4-bromoacetophenone. This reaction proceeds via an enol or enolate intermediate and is a crucial step for introducing the first functional group required for the subsequent amination.

Experimental Protocol

• Dissolution: Dissolve 4-bromoacetophenone in a suitable solvent such as methanol or acetic acid.

• Bromination: Cool the solution in an ice bath (0-5 °C). Add a solution of bromine in the same solvent dropwise with vigorous stirring. The rate of addition is critical to control the reaction and minimize side products.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). The disappearance of the starting material spot indicates the completion of the reaction.

• Work-up: Once complete, pour the reaction mixture into cold water to precipitate the product.

• Isolation: Filter the solid, wash with cold water to remove any residual acid, and dry under vacuum.

Troubleshooting Guide: α-Bromination

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield	Incomplete reaction; Formation of di- or tri-brominated products.	- Ensure the molar ratio of bromine is not in large excess. - Monitor the reaction closely with TLC and stop once the starting material is consumed.
Formation of Aromatic Bromination Byproducts	Reaction conditions are too harsh (e.g., high temperature).	- Maintain a low reaction temperature (0-5 °C). - Use a less polar solvent to disfavor aromatic substitution.
Reaction Does Not Start	Poor quality of reagents or solvent.	- Use anhydrous solvents and freshly opened reagents. - A small amount of acid catalyst (e.g., HBr) can be added to facilitate enol formation.

Step 2: Amination

The α-bromo ketone is converted to an α-amino ketone. This is a nucleophilic substitution reaction where an amine source displaces the bromide.

Experimental Protocol

• Dissolution: Dissolve the 2-bromo-1-(4-bromophenyl)ethan-1-one in a suitable solvent like acetonitrile or THF.

• Amine Addition: Add an excess of an ammonia source (e.g., a solution of ammonia in methanol or ammonium hydroxide) to the solution at a controlled temperature.

• Reaction: Stir the mixture at room temperature until the reaction is complete (monitored by TLC).

• Work-up: Remove the solvent under reduced pressure. The resulting residue contains the desired α-amino ketone, often as a hydrochloride salt if an acid is present.

Troubleshooting Guide: Amination

Problem	Potential Cause(s)	Suggested Solution(s)
Formation of Over-alkylated Products	The newly formed amino ketone can react with another molecule of the bromo ketone.	- Use a large excess of the ammonia source to ensure it is the primary nucleophile. - Add the bromo ketone solution slowly to the ammonia solution.
Low Yield	Incomplete reaction or decomposition of the product.	- Ensure the reaction goes to completion by extending the reaction time. - Avoid high temperatures, which can lead to side reactions.

Step 3: Hydroxymethylation

A hydroxymethyl group is introduced at the α-carbon, adjacent to the amino group. This is typically achieved through an aldol-type reaction with formaldehyde.

Experimental Protocol

• pH Adjustment: Dissolve the α-amino ketone in a mixture of water and a co-solvent like methanol. Adjust the pH to be slightly basic.

• Formaldehyde Addition: Add an aqueous solution of formaldehyde to the reaction mixture.

• Reaction: Stir at room temperature. The reaction is usually fast.

• Monitoring: Monitor by TLC for the formation of the new, more polar product.

Troubleshooting Guide: Hydroxymethylation

Problem	Potential Cause(s)	Suggested Solution(s)
Formation of Poly-hydroxymethylated Products	Reaction with more than one equivalent of formaldehyde.	- Use a controlled amount of formaldehyde (close to stoichiometric). - Maintain a mildly basic pH; strong bases can promote side reactions.
Reaction is Sluggish	Incorrect pH or low temperature.	- Optimize the pH; the reaction is base-catalyzed. - Gentle warming may be required, but monitor for side reactions.

Step 4: Diastereoselective Reduction

This is the most critical step for establishing the desired threo stereochemistry of the final product. The ketone is reduced to a hydroxyl group. The choice of reducing agent and reaction conditions will determine the diastereoselectivity.

Caption: Control of stereoselectivity in the reduction step.

Experimental Protocol

• Dissolution & Cooling: Dissolve the α-amino-β-hydroxy ketone in a suitable solvent (e.g., methanol, THF). Cool the solution to a low temperature (e.g., -20 °C to 0 °C).

• Reducing Agent: Add a solution of a stereoselective reducing agent, such as sodium borohydride, potentially with a chelating agent like calcium chloride to favor the threo isomer.

• Reaction: Stir the reaction at low temperature until completion (monitored by TLC or HPLC).

• Work-up: Quench the reaction carefully with an acidic solution (e.g., dilute HCl). Adjust the pH to basic to precipitate the product.

• Isolation & Purification: Filter the solid product. Purification is often achieved by recrystallization from a suitable solvent system (e.g., ethanol/water or isopropanol).

Troubleshooting Guide: Diastereoselective Reduction

Problem	Potential Cause(s)	Suggested Solution(s)
Poor Diastereoselectivity (Formation of erythro isomer)	- Non-optimal reducing agent. - Reaction temperature is too high.	- Screen different reducing agents. Reductions of N-protected amino ketones can be stereoselective.[2] - Maintain a consistently low temperature during the reduction.
Low Yield	- Incomplete reaction. - Product is soluble in the work-up solvent.	- Ensure sufficient equivalents of the reducing agent are used. - Optimize the pH for precipitation during work-up. - Extract the aqueous layer with an organic solvent like ethyl acetate if the product has some solubility.
Product is Difficult to Purify	Presence of closely related diastereomers.	- Optimize the recrystallization solvent system to selectively crystallize the desired threo isomer. - Column chromatography on silica gel can be used, but may be challenging due to the high polarity of the product.[3]

Frequently Asked Questions (FAQs)

Q1: My overall yield is consistently low. What are the most common areas for loss?

A low overall yield can be due to inefficiencies in multiple steps.[4] Key areas to investigate are:

• Incomplete Reactions: Use TLC or HPLC to monitor each reaction to completion.

• Side Reactions: The α-bromination can produce over-brominated species, and the amination can lead to over-alkylation. Carefully control stoichiometry and reaction conditions.

• Purification Losses: Aminodiols are often highly polar and can be water-soluble, leading to losses during aqueous work-ups.[5][6] Consider techniques like back-extraction or using a more polar organic solvent for extraction. Recrystallization should also be optimized to maximize recovery.

Q2: I am observing an impurity that I suspect is an oxazoline. How is this formed and how can I prevent it?

Oxazoline formation is a common side reaction in aminodiol synthesis.[4] It occurs through intramolecular cyclization of the aminodiol, often catalyzed by acid or heat.[7][8][9]

• Mechanism: The hydroxyl group at C1 attacks the carbon bearing the amino group (C2), with the amino group acting as a leaving group after protonation.

• Prevention:

  • pH Control: Maintain a neutral or slightly basic pH during work-up and purification.

  • Temperature: Avoid high temperatures during solvent evaporation and drying.

  • Protecting Groups: In some cases, protecting the amino group can prevent this side reaction.

Q3: How critical is stereochemistry in this synthesis?

For most pharmaceutical applications, a single stereoisomer is required for biological activity. The threo configuration is often the desired one in this class of compounds. Achieving high diastereoselectivity during the reduction step is crucial to avoid a difficult separation of diastereomers later on.

Q4: What are the best practices for purifying the final product?

2-Amino-1,3-propanediols are polar compounds, which can make purification challenging.[5][6][10]

• Recrystallization: This is often the most effective method for obtaining high-purity material on a larger scale. Experiment with different solvent systems (e.g., alcohols, water, or mixtures thereof) to find conditions that provide good recovery and purity.

• Column Chromatography: While possible, it can be difficult due to the high polarity. Techniques like Hydrophilic Interaction Liquid Chromatography (HILIC) may be more suitable than standard normal-phase or reverse-phase chromatography.[11] Using a polar stationary phase (silica, diol, or amine) with a mobile phase like acetonitrile/water is a common HILIC approach.[11]

Q5: Should I use protecting groups for the amine or hydroxyl functions?

The use of protecting groups can be a double-edged sword. While they can prevent side reactions, they also add steps to the synthesis (protection and deprotection), which can lower the overall yield.

• Amine Protection (e.g., Boc, Cbz): Protecting the amino group can prevent over-alkylation during the amination step (if a different strategy is used) and can influence the stereochemical outcome of the reduction.[2]

• Diol Protection (e.g., as an acetonide): This is typically done after the aminodiol is formed if further modifications are needed on the amino group.

For this specific synthesis, it is often possible to achieve good results without protecting groups by carefully controlling the reaction conditions.

References

• Fulop, F., et al. (2021). Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Venkataraman, S., et al. (2013). 2-Amino-1,3-propane diols: a versatile platform for the synthesis of aliphatic cyclic carbonate monomers. Polymer Chemistry. Available at: [Link]

• Paioti, P. H. S., et al. (2011). Diastereoselective synthesis of substituted 2-amino-1,3-propanediols from Morita-Baylis-Hillman adducts. SciELO. Available at: [Link]

• ResearchGate. (2025). 2-Amino-1,3-propane diols: A versatile platform for the synthesis of aliphatic cyclic carbonate monomers. Available at: [Link]

• Metabolomics. (2024). 2-Amino-1,3-propanediol: Overview, Biological Functions and its Derivatives. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Available at: [Link]

• National Center for Biotechnology Information. (2026). Chemoselective Synthesis of δ‑Amino Alcohols from Chiral 1,4-Diols Catalyzed by an NHC–Ir(III) Complex. Available at: [Link]

• ResearchGate. (2026). Diastereoselective Reduction of α-Aminoketones: Synthesis of anti- and syn-β-Amino Alcohols. Available at: [Link]

• Google Patents. (n.d.). A process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof.

• National Center for Biotechnology Information. (n.d.). Synthesis of Virtually Enantiopure Aminodiols with Three Adjacent Stereogenic Centers by Epoxidation and Ring-Opening. Available at: [Link]

• Lab-ex Kft. (n.d.). Strategies for the Flash Purification of Highly Polar Compounds. Available at: [Link]

• ResearchGate. (2018). For highly polar compound, how to do the purification?. Available at: [Link]

• The Analytical Scientist. (2016). Purification of polar compounds. Available at: [Link]

• Asian Journal of Organic & Medicinal Chemistry. (n.d.). Synthesis of α-Bromo Acetophenones using N-Bromosuccinimide in PEG-400/Water System. Available at: [Link]

• National Center for Biotechnology Information. (2024). Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. Available at: [Link]

• Reddit. (2023). Purification of strong polar and basic compounds. Available at: [Link]

• Biotage. (2023). What can I use to purify polar reaction mixtures?. Available at: [Link]

• Novabiochem. (n.d.). Racemization Assays. Available at: [Link]

• ResearchGate. (n.d.). PROTECTING GROUPS FOR ORGANIC SYNTHESIS. Available at: [Link]

• Wikipedia. (n.d.). Oxazoline. Available at: [Link]

• MDPI. (2022). A Facile Synthesis of 2-Oxazolines via Dehydrative Cyclization Promoted by Triflic Acid. Available at: [Link]

Sources

• 1. One-Pot Asymmetric Synthesis of the Most Direct Chiral Intermediate of Florfenicol - NEWS - School of Life Sciences and Biotechnology, SJTU [life.sjtu.edu.cn]
• 2. researchgate.net [researchgate.net]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US5998669A - Process for production of 2-amino-1,3-propanediol - Google Patents [patents.google.com]
• 6. lookchem.com [lookchem.com]
• 7. Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Oxazoline - Wikipedia [en.wikipedia.org]
• 9. mdpi.com [mdpi.com]
• 10. semanticscholar.org [semanticscholar.org]
• 11. 2-Amino-1,3-propane diols: a versatile platform for the synthesis of aliphatic cyclic carbonate monomers - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

troubleshooting guide for the purification of 2-Amino-1-(4-bromophenyl)-1,3-propanediol

Technical Support Center: Purification of 2-Amino-1-(4-bromophenyl)-1,3-propanediol

Welcome to the Technical Support Center for the isolation and purification of 2-Amino-1-(4-bromophenyl)-1,3-propanediol . This compound is a critical chiral amino diol intermediate, primarily utilized in the synthesis of bromamphenicol and other halogenated phenicol antibiotic analogues[1][2].

Due to its highly polar nature (possessing one primary amine and two hydroxyl groups) and its existence as multiple stereoisomers (threo and erythro diastereomers, each with two enantiomers), purification requires precise control over pH, solvent polarity, and crystallization thermodynamics. This guide provides field-proven troubleshooting strategies, quantitative physicochemical data, and self-validating protocols to ensure high yield and enantiomeric excess (ee).

I. Purification Workflow Visualization

Workflow for the diastereomeric and enantiomeric purification of the bromamphenicol intermediate.

II. Quantitative Physicochemical Data

Understanding the physical properties of this intermediate is the first step in troubleshooting. Use the following table to benchmark your analytical and purification parameters.

Parameter	Value / Characteristic	Troubleshooting Implication
Molecular Weight	246.10 g/mol	Mass spectrometry (ESI+) will display a distinct 1:1 isotopic bromine doublet (M and M+2 peaks at m/z ~246 and ~248).
pKa (Primary Amine)	~8.5 – 9.0	Aqueous extraction must be performed at pH ≥ 10.5 to ensure the amine is fully deprotonated (free base form).
LogP (Estimated)	~0.9 – 1.3	The bromo-substitution makes it slightly more lipophilic than the nitro-analogue (chloramphenicol base)[3], but it still requires highly polar organic solvents (e.g., EtOAc, 2-butanol) for efficient extraction.
TLC Retention (Rf)	~0.15 (Streaking)	In standard DCM/MeOH (9:1), the free amine binds strongly to silica. Adding 1% aqueous NH₄OH is mandatory to achieve a tight spot (Rf ~0.35).

III. Troubleshooting FAQs

Q1: I am losing a significant amount of product during the aqueous workup of the reduction step. How can I improve recovery? A1: The loss is caused by the protonation of the primary amine. At neutral pH, the compound exists as a highly water-soluble ammonium cation, heavily stabilized by hydrogen bonding from the adjacent hydroxyl groups.

• The Fix: Adjust the aqueous phase to pH > 10.5 using 2M NaOH before extraction. Furthermore, because the diol motif limits partitioning into standard solvents like diethyl ether or hexanes, you must use Ethyl Acetate (EtOAc) or a mixture of EtOAc and 2-butanol (8:2 v/v).

• Self-Validation: After adding the organic solvent and mixing, re-test the pH of the aqueous layer using a calibrated pH meter. Organic solvents can buffer or shift the pH; if it drops below 10, add more NaOH and re-extract.

Q2: My silica gel column chromatography shows severe streaking, and my isolated yield is less than 40%. What is going wrong? A2: Free amino diols interact strongly with the acidic silanol groups (pKa ~4.5) on standard unmodified silica gel via both ion-exchange mechanisms and intense hydrogen bonding.

• The Fix: You must dynamically deactivate the silica column. Pre-equilibrate your column with a mobile phase containing 1-2% Triethylamine (TEA) or concentrated aqueous ammonia (NH₄OH) (e.g., DCM : MeOH : NH₄OH at 90:9:1). The ammonia outcompetes the amino diol for the acidic silanol binding sites.

• Alternative: If chromatography remains stubborn, temporarily protect the amine using Di-tert-butyl dicarbonate (Boc₂O). The N-Boc protected intermediate is highly soluble in standard organics, runs perfectly on normal-phase silica, and can be quantitatively deprotected using 4M HCl in dioxane.

Q3: How do I efficiently separate the threo (target) and erythro diastereomers without using preparative HPLC? A3: Fractional crystallization is the most scalable approach. The causality relies on the differential packing efficiency of the crystal lattices. The threo isomer (the precursor to active phenicol antibiotics) typically exhibits lower solubility in cold aqueous/ethanolic mixtures compared to the erythro form[1][3].

• The Fix: Dissolve the crude diastereomeric mixture in a minimal amount of hot ethanol, then slowly add water until the solution becomes slightly turbid. Allow it to cool to room temperature slowly (over 4-6 hours), then to 4°C. The threo racemate will preferentially crystallize.

Q4: My enantiomeric resolution using chiral salts is yielding low enantiomeric excess (ee < 80%). How can I drive this to >99% ee? A4: Low ee usually stems from kinetic trapping (crashing out the salt too quickly) or using an unoptimized resolving agent.

• The Fix: Use D-(-)-tartaric acid or (+)-10-camphorsulfonic acid (CSA) in a methanol/water matrix. The key is thermodynamic control. Heat the mixture to reflux to ensure complete dissolution, then cool it at a rate of no more than 5°C per hour.

• Self-Validation: Always perform a second recrystallization of the isolated salt from the same solvent system. Measure the specific optical rotation [α]D​ of the free base after the first and second crystallization. If the value does not change, you have reached terminal enantiomeric purity.

IV. Step-by-Step Methodologies

Protocol A: Liquid-Liquid Extraction & Desalting of Crude Reaction Mixture

This protocol is designed to isolate the free base from aqueous reduction conditions (e.g., NaBH₄ reduction of the corresponding ketone).

• Quench & Basify: Cool the aqueous reaction mixture to 0-5°C. Slowly add 2M NaOH dropwise under vigorous stirring until the pH stabilizes at 11.0 (verify with a pH meter).

• Solvent Preparation: Prepare an extraction solvent mixture of Ethyl Acetate and 2-Butanol (8:2, v/v). Rationale: 2-butanol disrupts the hydration shell around the diol, significantly improving the partition coefficient.

• Extraction: Extract the aqueous layer three times with equal volumes of the organic mixture.

• Washing: Wash the combined organic layers with a minimal amount of saturated brine (NaCl) to remove residual inorganic salts.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄ (avoid MgSO₄ as it can weakly chelate the amino diol). Filter and concentrate under reduced pressure at 40°C to yield the crude free base.

Protocol B: Enantiomeric Resolution via Tartrate Salt

This protocol resolves the racemic threo-base into its pure enantiomers.

• Salt Formation: Dissolve 1.0 equivalent of the racemic threo-2-Amino-1-(4-bromophenyl)-1,3-propanediol in hot methanol (approx. 10 mL/gram).

• Chiral Acid Addition: In a separate flask, dissolve 1.0 equivalent of D-(-)-tartaric acid in a minimal amount of hot water. Add this dropwise to the methanolic amine solution.

• Thermodynamic Crystallization: Reflux the mixture for 30 minutes. Turn off the heat and allow the flask to cool in the oil bath overnight. Do not disturb or agitate the flask, as this induces premature nucleation of the undesired diastereomeric salt.

• Filtration: Filter the resulting crystals and wash with ice-cold methanol.

• Free-Basing (Polish): Suspend the highly pure salt in water, basify to pH 11 with 1M NaOH, and extract with EtOAc as described in Protocol A to recover the enantiomerically pure free base.

V. References

• A structural study of the interaction between the Dr haemagglutinin DraE and derivatives of chloramphenicol Source: National Center for Biotechnology Information (PMC) URL:[Link]

• Chloramphenicol base: Chemical studies and analogues Source: UniScience / J. Am. Chem. Soc. 1949 URL:[Link]

• Mapping of Escherichia coli Ribosomal Components Involved in Peptidyl Transferase Activity (Bromamphenicol Synthesis) Source: Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

Sources

• 1. A structural study of the interaction between the Dr haemagglutinin DraE and derivatives of chloramphenicol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. uniscience.co.kr [uniscience.co.kr]

optimization of reaction conditions for the synthesis of 2-Amino-1-(4-bromophenyl)-1,3-propanediol

Welcome to the Technical Support Center for Advanced Pharmaceutical Intermediates. This guide is specifically engineered for researchers and drug development professionals scaling the synthesis of 2-Amino-1-(4-bromophenyl)-1,3-propanediol , a critical halogenated building block used in the synthesis of bromamphenicol and related functionalized aryl-amino diols [1, 2].

The synthesis relies on a two-step sequence: an asymmetric Henry (nitroaldol) reaction followed by a highly chemoselective nitro reduction. Below, you will find self-validating protocols, mechanistic causality, quantitative optimization data, and a troubleshooting FAQ designed to resolve common bottlenecks.

Synthetic Workflow & Mechanistic Pathway

Workflow for the chemoselective synthesis of 2-Amino-1-(4-bromophenyl)-1,3-propanediol.

Self-Validating Experimental Protocols

Protocol 1: Asymmetric Henry (Nitroaldol) Condensation

Causality: The base-catalyzed Henry reaction forms the critical C-C bond between 4-bromobenzaldehyde and 2-nitroethanol. Because the reaction is reversible (retro-Henry), thermodynamic control often leads to poor diastereomeric ratios. Using a mild organic base like N-methylmorpholine at near-freezing temperatures (0–5 °C) suppresses the reverse reaction and kinetically favors the desired threo diastereomer [3].

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask, dissolve 4-bromobenzaldehyde (1.0 eq) and 2-nitroethanol (10.0 eq) under a nitrogen atmosphere.

• Thermal Control: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0–5 °C.

• Catalysis: Add N-methylmorpholine (0.1 eq) dropwise under continuous magnetic stirring.

• Reaction: Maintain stirring at 0–5 °C for 24–30 hours.

• Workup: Remove volatile solvents under reduced pressure. Purify the crude mixture via silica gel plug filtration to remove the catalyst.

• Self-Validation Checkpoint: Monitor the reaction via TLC (hexane/ethyl acetate). The complete disappearance of the UV-active aldehyde spot confirms conversion. HPLC analysis of the crude should yield a diastereomeric ratio (d.r.) heavily favoring the threo product.

Protocol 2: Chemoselective Nitro Reduction

Causality: Standard catalytic hydrogenation (e.g., Pd/C with H₂) will cause catastrophic hydrodehalogenation, as Pd(0) readily undergoes oxidative addition into the weak aryl C-Br bond. To preserve the bromine atom while fully reducing the aliphatic nitro group, a chemoselective electron-transfer reduction system—such as NaBH₄ promoted by catalytic NiCl₂·6H₂O—must be employed. The in situ generation of nickel boride acts as a highly active, yet halogen-tolerant, catalyst [4, 5].

Step-by-Step Methodology:

• Preparation: Dissolve the intermediate 1-(4-bromophenyl)-2-nitro-1,3-propanediol (1.0 eq) in an aqueous CH₃CN or methanol solvent system.

• Catalyst Addition: Add catalytic NiCl₂·6H₂O (0.1 eq) and cool the vessel to 0 °C.

• Reduction: Slowly add NaBH₄ (3.0 eq) in small portions. Caution: This step is highly exothermic and evolves hydrogen gas. A black precipitate (nickel boride) will form immediately.

• Reaction: Remove the ice bath and stir at room temperature for 15–30 minutes.

• Workup: Filter the black suspension through a pad of Celite, concentrate the filtrate under vacuum, and extract the aqueous layer with ethyl acetate.

• Self-Validation Checkpoint: ¹H NMR will show the disappearance of the downfield protons adjacent to the nitro group and the appearance of a broad singlet for the -NH₂ protons (~1.5-2.0 ppm, D₂O exchangeable). The preservation of the aromatic doublet of doublets confirms the C-Br bond remains intact.

Quantitative Optimization Data

Table 1: Optimization of Henry Reaction Conditions

Base Catalyst	Temperature (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (threo:erythro)
NaOH (aq)	25	12	65	1.2 : 1
Triethylamine	25	18	72	1.8 : 1
Triethylamine	0	24	78	3.5 : 1

| N-methylmorpholine | 0–5 | 30 | 86 | > 9 : 1 |

Table 2: Chemoselective Reduction of 1-(4-bromophenyl)-2-nitro-1,3-propanediol

Reduction System	Solvent	Time	Yield of Amine (%)	Debromination (Byproduct %)
Pd/C, H₂ (1 atm)	MeOH	4 h	< 10	> 85 (Complete Loss of Br)
SnCl₂·2H₂O	EtOH	2 h	75	< 2
Fe powder / NH₄Cl	H₂O/EtOH	3 h	82	< 1

| NaBH₄ / NiCl₂·6H₂O | CH₃CN/H₂O | 20 min | 94 | 0 (Undetectable) |

Troubleshooting & FAQs

Q1: Why is my diastereoselectivity (threo vs. erythro) poor during the Henry condensation? A1: Poor diastereoselectivity is almost always a result of thermodynamic equilibration caused by elevated temperatures or overly harsh bases. The Henry reaction is highly reversible. Ensure your reaction is strictly maintained between 0–5 °C and use a mild base like N-methylmorpholine. If the reaction warms to room temperature, the retro-Henry pathway activates, scrambling the stereocenters.

Q2: I am observing significant debromination during the nitro reduction step. How can I prevent this? A2: If you are using Palladium on Carbon (Pd/C) or Raney Nickel under high-pressure hydrogen, you are inducing hydrodehalogenation. The C-Br bond is highly susceptible to cleavage by noble metal catalysts. You must switch to a chemoselective protocol. We highly recommend the NaBH₄/NiCl₂·6H₂O system [4] or an Iron powder/NH₄Cl ultrasonic reduction [5], both of which reduce the nitro group rapidly without inserting into the aryl-halide bond.

Q3: The Henry reaction is stalling at 60% conversion. Adding more catalyst doesn't help. What should I check? A3: Stalling is typically caused by water contamination or an improper stoichiometric ratio. Because the reaction exists in an equilibrium state, an excess of the aliphatic nitro compound is required to drive the reaction forward. Ensure you are using at least a 10-fold molar excess of 2-nitroethanol [3] and that your reagents are reasonably anhydrous.

Q4: How do I safely handle the NaBH₄ / NiCl₂·6H₂O reduction at scale? A4: The generation of nickel boride and the subsequent reduction evolves significant amounts of hydrogen gas very rapidly. For scale-up, do not add solid NaBH₄ in a single portion. Instead, dissolve the NaBH₄ in a slightly basic aqueous solution and dose it into the reaction vessel via a dropping funnel while maintaining strict temperature control and ensuring adequate reactor venting.

References

• A structural study of the interaction between the Dr haemagglutinin DraE and derivatives of chloramphenicol Source: International Union of Crystallography (IUCr) URL:[Link]

• Method for synthesizing chloramphenicol from 4-chloro-benzaldehyde Source: Eureka | Patsnap (Patent CN103319349A) URL:[Link]

• Rapid and Efficient Reduction of Nitroarenes to Their Corresponding Amines with Promotion of NaBH4/NiCl2·6H2O System in Aqueous CH3CN Source: Asian Journal of Chemistry URL:[Link]

• Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation Source: Taylor & Francis / Synthetic Communications URL:[Link]

Technical Support Center: Purification of 2-Amino-1-(4-bromophenyl)-1,3-propanediol

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for troubleshooting the purification of crude 2-Amino-1-(4-bromophenyl)-1,3-propanediol. As a crucial intermediate in the synthesis of various pharmaceuticals, achieving high purity is paramount. This resource, designed by application scientists, offers practical, field-tested advice to overcome common challenges encountered during the purification process.

I. Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 2-Amino-1-(4-bromophenyl)-1,3-propanediol, providing potential causes and actionable solutions.

Issue 1: Low Yield After Recrystallization

You've performed a recrystallization, but the final isolated yield of your purified product is significantly lower than expected.

Probable Cause	Recommended Solution & Scientific Rationale
Inappropriate Solvent Choice	The ideal recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at lower temperatures. If the compound is too soluble at low temperatures, a significant amount will remain in the mother liquor. Action: Perform small-scale solvent screening with a variety of solvents of differing polarities (e.g., ethanol, methanol, ethyl acetate, or mixtures with water). The goal is to find a system where the product is sparingly soluble at room temperature but readily soluble when heated.[1]
Excessive Solvent Volume	Using too much solvent will keep more of your product dissolved, even upon cooling, leading to significant losses. Action: Use the minimum amount of hot solvent necessary to fully dissolve the crude product. Add the hot solvent portion-wise until all the solid has just dissolved.
Premature Crystallization	If the solution cools too quickly, especially during filtration of insoluble impurities, the product can crystallize prematurely on the filter paper or in the funnel. Action: Use a pre-heated funnel and filter flask for hot filtration. Ensure the solution is kept near its boiling point during this step.
Cooling Rate is Too Rapid	Rapid cooling can lead to the formation of small, impure crystals that trap impurities and are harder to collect. Action: Allow the solution to cool slowly to room temperature, and then place it in an ice bath to maximize crystallization. Slow cooling promotes the formation of larger, purer crystals.

Issue 2: Persistent Impurities Detected by HPLC/TLC After Purification

Analysis of your "purified" product still shows the presence of one or more impurities.

Probable Cause	Recommended Solution & Scientific Rationale
Co-crystallization of Impurities	If an impurity has similar solubility properties to the desired product, it may co-crystallize. Action: A second recrystallization from a different solvent system may be effective. Alternatively, consider a different purification technique, such as column chromatography, which separates compounds based on their differential adsorption to a stationary phase.[2]
Incomplete Reaction	Unreacted starting materials are a common source of impurities. Action: Before purification, ensure the reaction has gone to completion using TLC or LC-MS analysis.[3] If the reaction is incomplete, consider adjusting reaction conditions (time, temperature, stoichiometry) or employing a purification method that effectively separates starting materials from the product, such as column chromatography.
Formation of Stable Byproducts	Side reactions can produce impurities that are structurally similar to the desired product, making them difficult to remove by simple recrystallization. Action: Utilize column chromatography with a carefully selected mobile phase to enhance separation. For aminodiols, which are polar, a polar stationary phase like silica gel is often effective.[2] A gradient elution from a non-polar to a more polar solvent can effectively separate compounds with small differences in polarity.
Thermally Labile Compound	Excessive heat during solvent removal or drying can lead to degradation of the product, introducing new impurities. Action: Use a rotary evaporator at a moderate temperature and reduced pressure for solvent removal. For drying, a vacuum oven at a gentle temperature (e.g., 20-75°C) is recommended.[4][5]

Issue 3: Difficulty with Column Chromatography Separation

You are using column chromatography, but the product and impurities are eluting together or the separation is poor.

Probable Cause	Recommended Solution & Scientific Rationale
Inappropriate Mobile Phase Polarity	If the mobile phase is too polar, all compounds will travel quickly up the column with little separation. If it's not polar enough, the compounds may not move off the baseline. Action: Optimize the mobile phase composition using TLC. The ideal solvent system for column chromatography will give your product an Rf value of approximately 0.2-0.4 on a TLC plate.[6] This provides the best balance for effective separation on a column.
Column Overloading	Applying too much crude material to the column will result in broad, overlapping bands. Action: As a general rule, the amount of crude material should be about 1-5% of the weight of the stationary phase. For difficult separations, a lower loading is preferable.
Poor Sample Loading Technique	If the initial band of the sample at the top of the column is not narrow and concentrated, separation will be compromised. Action: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent. Alternatively, use a "dry loading" technique: adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and then carefully add the dry powder to the top of the column.
Irregular Column Packing	Channels or cracks in the stationary phase will lead to uneven solvent flow and poor separation. Action: Ensure the column is packed uniformly. A "slurry packing" method, where the stationary phase is mixed with the mobile phase and then poured into the column, is generally preferred for achieving a homogenous packing.

II. Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 2-Amino-1-(4-bromophenyl)-1,3-propanediol?

A1: Common impurities often originate from the starting materials or side reactions during the synthesis. For instance, if the synthesis involves the reduction of a nitro group, incomplete reduction can leave residual nitro-compound.[6] Other potential impurities could include starting materials like 2-bromo-2-nitro-1,3-propanediol (bronopol) if that is a precursor, or byproducts from the reaction.[6] It is crucial to have an analytical method, such as HPLC or LC-MS, to identify the impurity profile of your crude material.

Q2: What is the best general-purpose solvent for recrystallizing 2-Amino-1-(4-bromophenyl)-1,3-propanediol?

A2: Due to its polar nature (containing amino and hydroxyl groups), polar solvents are a good starting point. Alcohols like ethanol or methanol, or mixtures of these with water, are often effective. Ethyl acetate can also be a suitable choice.[7] However, the optimal solvent is highly dependent on the specific impurities present. It is always recommended to perform a small-scale solvent screen to determine the best solvent or solvent system for your specific crude material.

Q3: How can I confirm the purity of my final product?

A3: A combination of analytical techniques is recommended for robust purity assessment.

• High-Performance Liquid Chromatography (HPLC): This is a powerful technique for quantifying the purity and detecting impurities.[8] A reversed-phase C18 column with a mobile phase gradient of water and acetonitrile (often with an additive like trifluoroacetic acid) is a common starting point for aromatic compounds.[8]

• Thin-Layer Chromatography (TLC): A quick and inexpensive method to qualitatively assess purity. The presence of a single spot (under different visualization techniques, e.g., UV light and a staining agent) is an indication of high purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides structural confirmation and can reveal the presence of impurities if their signals are detectable.

• Mass Spectrometry (MS): Confirms the molecular weight of the desired product.

Q4: My compound is highly polar and very soluble in water. How can I effectively extract it from an aqueous solution?

A4: For highly polar and water-soluble compounds, standard liquid-liquid extraction with common organic solvents may be inefficient. Here are some strategies:

• pH Adjustment: The amino group in your compound can be protonated or deprotonated. Adjusting the pH of the aqueous solution to make the compound more basic (e.g., pH > 10) will deprotonate the amine, making it less polar and potentially more extractable into an organic solvent like ethyl acetate.[3]

• Salting Out: Adding a saturated solution of an inorganic salt (e.g., NaCl or Na₂SO₄) to the aqueous layer can decrease the solubility of the organic compound in water, driving it into the organic phase during extraction.

• Continuous Liquid-Liquid Extraction: For very water-soluble compounds, a continuous extraction apparatus can be used to repeatedly extract the aqueous phase with a small volume of an organic solvent over an extended period.

• Ion-Exchange Chromatography: This technique is particularly well-suited for separating charged molecules like amino acids and their derivatives.[2][9][10] You can use a cation-exchange resin to bind your protonated amine, wash away neutral impurities, and then elute the purified product with a buffer of appropriate pH or ionic strength.

III. Experimental Protocols & Data

Protocol 1: Standard Recrystallization Procedure

• Dissolution: In an appropriately sized Erlenmeyer flask, add the crude 2-Amino-1-(4-bromophenyl)-1,3-propanediol. Add a minimal amount of a suitable hot recrystallization solvent (e.g., ethanol/water mixture) while stirring and heating until the solid is completely dissolved.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining mother liquor.

• Drying: Dry the purified crystals in a vacuum oven at a suitable temperature (e.g., 40-50°C) until a constant weight is achieved.

Protocol 2: General Column Chromatography for Purification

• Column Preparation: Select an appropriate size glass column and pack it with silica gel using a slurry method with the initial mobile phase.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase. Carefully load the solution onto the top of the silica gel bed.

• Elution: Begin eluting with the mobile phase, starting with a less polar solvent system and gradually increasing the polarity (gradient elution). For example, start with 100% dichloromethane and gradually add methanol.

• Fraction Collection: Collect fractions in test tubes or other suitable containers.

• Analysis: Analyze the collected fractions by TLC to identify those containing the purified product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 2-Amino-1-(4-bromophenyl)-1,3-propanediol.

Data Presentation: TLC Mobile Phase Screening

Solvent System (v/v)	Rf of Product	Rf of Impurity A	Observations
100% Ethyl Acetate	0.6	0.65	Poor separation
9:1 Ethyl Acetate:Methanol	0.45	0.6	Better separation
8:2 Ethyl Acetate:Methanol	0.3	0.5	Optimal for column chromatography
100% Methanol	0.9	0.9	No separation

IV. Visualizations

Purification Workflow

Caption: Decision-making flowchart for addressing persistent impurities.

V. References

• A process for the purification of 3-amino-1,2-propanediol and 2-amino-1,3-propanediol. (n.d.). Google Patents. Retrieved March 11, 2026, from

• Process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof. (n.d.). Google Patents. Retrieved March 11, 2026, from

• Synthesis of 2- Amino-2`Bromo- Propane-1,3-Diol. (n.d.). International Journal of Pharmaceutical Sciences and Research. Retrieved March 11, 2026, from [Link]

• A process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof. (n.d.). Google Patents. Retrieved March 11, 2026, from

• Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl). (n.d.). The Journal of Organic Chemistry. Retrieved March 11, 2026, from [Link]

• Process for preparation of 2-amino-1,3-propanediol compound and salt thereof. (n.d.). Google Patents. Retrieved March 11, 2026, from

• Any suggestions for a work up for 2-Amino-1-(4-nitrophenyl)-1,3-propanediol after deamidation from chloramphenicol? (2014, January 30). ResearchGate. Retrieved March 11, 2026, from [Link]

• Amino Acid Purification - Column Chromatography. (n.d.). Sorbtech. Retrieved March 11, 2026, from [Link]

• Progress in 1,3-propanediol biosynthesis. (2024, November 28). Frontiers. Retrieved March 11, 2026, from [Link]

• Progress in 1,3-propanediol biosynthesis. (2024, November 29). PMC. Retrieved March 11, 2026, from [Link]

• Industrial synthesis of serinol. (n.d.). Google Patents. Retrieved March 11, 2026, from

• A process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof. (n.d.). Google Patents. Retrieved March 11, 2026, from

• Method for detecting purity of 3-methylamino-1,2-propandiol by gas chromatography. (n.d.). Google Patents. Retrieved March 11, 2026, from

• Isolation of amino acids by chromatography on ion exchange columns; use of volatile buffers. (2025, September 18). ResearchGate. Retrieved March 11, 2026, from [Link]

• Purification of Antibodies Using Ion-Exchange Chromatography. (n.d.). SpringerLink. Retrieved March 11, 2026, from [Link]

• Analytical Methods. (2025, August 28). Royal Society of Chemistry. Retrieved March 11, 2026, from [Link]

• 2-AMINO-1-(4-NITROPHENYL)-1,3-PROPANEDIOL. (n.d.). precisionFDA. Retrieved March 11, 2026, from [Link]

• Validation of a Reversed-Phase HPLC Method for Quantitative Amino Acid Analysis. (2006, April 15). Journal of Biomolecular Techniques. Retrieved March 11, 2026, from [Link]

Sources

• 1. beilstein-journals.org [beilstein-journals.org]
• 2. column-chromatography.com [column-chromatography.com]
• 3. researchgate.net [researchgate.net]
• 4. US9815772B2 - Process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof - Google Patents [patents.google.com]
• 5. US20160009634A1 - A process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof - Google Patents [patents.google.com]
• 6. nveo.org [nveo.org]
• 7. WO2001058848A1 - A process for the purification of 3-amino-1,2-propanediol and 2-amino-1,3-propanediol - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Purification of Antibodies Using Ion-Exchange Chromatography | Springer Nature Experiments [experiments.springernature.com]

stability issues of 2-Amino-1-(4-bromophenyl)-1,3-propanediol under acidic conditions

Welcome to the dedicated technical support guide for 2-Amino-1-(4-bromophenyl)-1,3-propanediol. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities associated with the handling and analysis of this compound, with a specific focus on its stability challenges under acidic conditions. Our goal is to provide you with not only solutions but also the underlying scientific principles to empower your research.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Core Instability

This section addresses fundamental questions regarding the chemical behavior of 2-Amino-1-(4-bromophenyl)-1,3-propanediol in acidic environments.

Q1: What makes 2-Amino-1-(4-bromophenyl)-1,3-propanediol potentially unstable in acidic conditions?

A1: The instability of 2-Amino-1-(4-bromophenyl)-1,3-propanediol in acidic media stems from its core structure, which contains functional groups susceptible to acid-catalyzed reactions. The primary amino group (-NH₂) and the two hydroxyl groups (-OH) can be protonated under low pH conditions. Protonation of these groups can lead to several degradation pathways, including dehydration (loss of a water molecule) to form unsaturated impurities or other molecular rearrangements. The specific pathway and rate of degradation are influenced by factors such as pH, temperature, and the presence of other reactive species in the formulation.[1]

Q2: What are the likely degradation products when this compound is exposed to acid?

A2: While the exact degradation profile must be determined empirically, based on the structure of an aminodiol, several products are plausible under acid stress. Forced degradation studies are essential to identify these products definitively.[2][3][4] Potential degradation pathways could involve the elimination of one or both hydroxyl groups following protonation, leading to the formation of enamines or other unsaturated compounds. Further rearrangement or hydrolysis could also occur. Identifying these degradants is critical for developing stability-indicating analytical methods.

Q3: How does temperature influence acid-catalyzed degradation?

A3: Temperature significantly accelerates the rate of chemical degradation. According to the Arrhenius equation, reaction rates increase exponentially with temperature. Therefore, exposing an acidic solution of 2-Amino-1-(4-bromophenyl)-1,3-propanediol to elevated temperatures will dramatically increase the rate of degradation. For routine handling, it is crucial to maintain low temperatures, and for long-term storage of solutions, refrigeration (2-8°C) or freezing is recommended, provided the compound is stable to freeze-thaw cycles.[5][6]

Q4: Can the choice of acidic buffer or counter-ion affect stability?

A4: Yes, the choice of buffer and its components can influence stability. Some buffer species can participate in the degradation reaction or may contain impurities that catalyze degradation. For example, phosphate or citrate buffers may behave differently than a simple hydrochloric acid solution. It is advisable to use high-purity reagents and to evaluate the stability of the compound in your specific formulation matrix as part of your development process.

Section 2: Troubleshooting Guide for Common Experimental Issues

This guide provides a problem-oriented approach to resolving common issues encountered during the handling and analysis of 2-Amino-1-(4-bromophenyl)-1,3-propanediol.

Issue 1: Appearance of Unexpected Peaks in HPLC/LC-MS Analysis

• Symptom: Your chromatogram shows new, unidentified peaks that were not present in the reference standard or in a freshly prepared sample.

• Probable Cause: This is a classic sign of chemical degradation. The acidic conditions of your mobile phase, sample diluent, or the formulation itself are likely causing the parent compound to break down.

• Step-by-Step Solution:

  • Confirm the Source: Analyze a freshly prepared sample versus one that has been stored or processed. If the new peaks are larger or only present in the aged sample, degradation is confirmed.

  • Evaluate Sample Diluent: The pH of your sample diluent is critical. If you are using an acidic diluent, try neutralizing it or using a mobile phase-matched, near-neutral diluent and analyze the sample immediately after preparation.

  • Check Mobile Phase pH: If the compound is degrading on-column, the mobile phase may be too acidic. Consider increasing the pH of the aqueous component of your mobile phase, if your separation method allows, to find a balance between good chromatography and compound stability.

  • Control Temperature: Use a cooled autosampler (e.g., 4°C) to minimize degradation of samples waiting for injection.[6]

Issue 2: Poor Reproducibility and Drifting Results in Assays

• Symptom: You observe significant variability between replicate preparations or a consistent downward trend in the concentration of your analyte over a sequence of analyses.

• Probable Cause: This indicates on-going degradation in your prepared samples over the course of the analytical run. The rate of degradation is not consistent, leading to poor precision and accuracy.

• Step-by-Step Solution:

  • Perform a Solution Stability Study: Prepare a sample in your standard diluent and analyze it at regular intervals (e.g., 0, 2, 4, 8, 24 hours) while storing it under your typical autosampler conditions. This will quantify the rate of degradation and help you define a maximum sample lifetime.

  • Standardize Sample Preparation Time: Ensure that all samples, standards, and controls are prepared and analyzed within a consistent and validated timeframe.

  • Optimize Formulation pH: If working with a formulation, the data strongly suggests a need to re-evaluate the formulation pH. The table below provides general guidance on stability as a function of pH and temperature, which should be confirmed experimentally.

Parameter	Recommended Range	Rationale
Solution pH	5.0 - 7.0	Minimizes acid-catalyzed hydrolysis. The amino group is less likely to be fully protonated.
Storage Temp.	2 - 8°C (Short-term)	Reduces the kinetic rate of degradation reactions.
Storage Temp.	≤ -20°C (Long-term)	Significantly slows chemical degradation for extended storage.
A summary of recommended starting conditions for enhancing the stability of 2-Amino-1-(4-bromophenyl)-1,3-propanediol in solution.

Troubleshooting Decision Workflow

The following diagram illustrates a logical workflow for troubleshooting stability-related issues.

Caption: A decision tree for troubleshooting analytical inconsistencies.

Section 3: Key Experimental Protocols

To properly characterize and control for stability, a forced degradation study and a validated stability-indicating method are essential.[2]

Protocol 1: Forced Degradation Study (Acid Hydrolysis)

This protocol is designed to intentionally degrade the compound to identify potential degradants and establish degradation pathways.

Objective: To generate degradation products of 2-Amino-1-(4-bromophenyl)-1,3-propanediol under acidic stress conditions.

Materials:

• 2-Amino-1-(4-bromophenyl)-1,3-propanediol

• Methanol or Acetonitrile (HPLC Grade)

• 1 M Hydrochloric Acid (HCl)

• 1 M Sodium Hydroxide (NaOH)

• HPLC system with UV or MS detector

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the compound in methanol or acetonitrile.

• Stress Sample Preparation: In a clean vial, mix 1 mL of the stock solution with 1 mL of 1 M HCl.

• Control Sample: Prepare a control by mixing 1 mL of the stock solution with 1 mL of purified water.

• Incubation: Place both stress and control samples in a water bath or oven set to 60°C.

• Time Points: Withdraw aliquots (e.g., 50 µL) from both vials at specified time points (e.g., 0, 2, 6, 12, and 24 hours).

• Neutralization: Immediately neutralize the acidic aliquot with an equivalent amount of 1 M NaOH to stop the degradation reaction.

• Dilution & Analysis: Dilute the neutralized aliquot to a suitable concentration with the mobile phase and analyze immediately by HPLC.

• Data Evaluation: Compare the chromatograms of the stressed samples to the control. Look for a decrease in the main peak area and the appearance of new peaks. Aim for 10-20% degradation of the active ingredient for optimal results.[4][5]

Forced Degradation Workflow

Caption: Workflow for a typical acid-based forced degradation study.

Protocol 2: Developing a Stability-Indicating HPLC Method

A stability-indicating method is one that can accurately quantify the decrease in the amount of the active compound due to degradation and separate it from its degradation products.

Objective: To establish an HPLC method that resolves 2-Amino-1-(4-bromophenyl)-1,3-propanediol from its acid-induced degradation products.

Parameter	Recommended Starting Condition	Notes
Column	C18, 250 x 4.6 mm, 5 µm	A standard C18 column is a good starting point for this type of molecule.
Mobile Phase A	0.1% Formic Acid in Water	A mildly acidic mobile phase is often needed for good peak shape of amines.
Mobile Phase B	Acetonitrile or Methanol	Standard organic modifiers.
Gradient	5% B to 95% B over 20 min	A broad gradient is used initially to elute all compounds.
Flow Rate	1.0 mL/min	Typical for a 4.6 mm ID column.
Detection	UV at 225 nm or as per UV spectrum	The bromophenyl group should provide a good UV chromophore.
Column Temp.	30°C	To ensure reproducibility.

Method Validation:

• Specificity: Inject the stressed samples from the forced degradation study. The method is specific if the degradation product peaks are well-resolved from the parent peak (Resolution > 1.5).

• Linearity, Accuracy, Precision: Perform standard validation experiments as per ICH guidelines.

• Robustness: Evaluate the effect of small changes in method parameters (e.g., pH, column temperature) to ensure the method is reliable.[7]

Hypothetical Degradation Pathway

Caption: A potential acid-catalyzed degradation pathway.

References

• M. K. Sharma, A. Murugesan, "Development of forced degradation and stability indicating studies of drugs—A review," Journal of Applied Pharmaceutical Science, 2017. Link

• S. K. Singh, "Forced Degradation Studies for Biopharmaceuticals," BioPharm International, 2020. Link

• Luminata Staff, "What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing," Luminata Solution, 2022. Link

• S. M. Shendarkar, S. M. Vadvalkar, "Forced Degradation Study: An Important Tool in Drug Development," Asian Journal of Pharmaceutical Research, vol. 3, no. 4, pp. 198-201, 2013. Link

• S. S. M. Shinde et al., "RP-HPLC method development and validation for the estimation of Emtricitabine, Bictegravir and Tenofovir alafenamide in bulk and pharmaceutical dosage form," ResearchGate, 2019. Link

• J. O. O. Omondi, "Influence of pH on the Stability of Pharmaceutical Compounds in Japan," ResearchGate, 2025. Link

• BenchChem, "Stability and degradation of (1S,2S)-(+)-2-Amino-1-(4-nitrophenyl)-1,3-propanediol under," BenchChem Tech Support, 2025. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biopharminternational.com [biopharminternational.com]
• 4. acdlabs.com [acdlabs.com]
• 5. asianjpr.com [asianjpr.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Solubility Enhancement for 2-Amino-1-(4-bromophenyl)-1,3-propanediol

An in-depth technical guide by a Senior Application Scientist.

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting strategies and foundational knowledge to overcome solubility challenges encountered with 2-Amino-1-(4-bromophenyl)-1,3-propanediol in reaction settings.

Troubleshooting Guide: Immediate Solutions for Solubility Issues

This section is designed for rapid problem-solving at the bench.

Q1: My 2-Amino-1-(4-bromophenyl)-1,3-propanediol is not dissolving in my chosen reaction solvent. What is the first thing I should try?

A1: The initial and most critical step is a systematic solvent screen. The molecular structure of 2-Amino-1-(4-bromophenyl)-1,3-propanediol possesses both a non-polar bromophenyl ring and highly polar functional groups (an amine and two hydroxyls). This amphiphilic nature means that single-component solvents are often suboptimal.

Your first action should be to test a range of solvents with varying polarities. Polar aprotic solvents are often a good starting point as they can solvate the molecule without interfering with the reactive amine and hydroxyl groups through protonation or deprotonation.

Table 1: Recommended Solvents for Initial Screening

Solvent	Type	Boiling Point (°C)	Key Characteristics
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	189	Excellent dissolving power for a wide range of polar and non-polar compounds.[1]
N,N-Dimethylformamide (DMF)	Polar Aprotic	153	High dielectric constant, effective for polar molecules.
Tetrahydrofuran (THF)	Polar Aprotic	66	Good for reactions at moderate temperatures; can dissolve a range of polar organics.[2]
Acetonitrile (MeCN)	Polar Aprotic	82	Common in chromatography and as a reaction solvent; less viscous than DMSO/DMF.[3]
Ethanol (EtOH)	Polar Protic	78.5	Can form hydrogen bonds; often used in mixtures with water.[3]

| Isopropanol (IPA) | Polar Protic | 82.4 | A common solvent for creating hydrochloride salts of amino compounds.[4][5] |

Experimental Protocol: Small-Scale Solvent Screening

• Weigh 1-2 mg of 2-Amino-1-(4-bromophenyl)-1,3-propanediol into several small vials.

• To each vial, add 0.2 mL of a different test solvent from Table 1.

• Vortex each vial at room temperature for 1-2 minutes.

• Visually inspect for dissolution. If not fully dissolved, gently warm the vial to 40-50°C and observe any changes.

• Record your observations to determine the most promising solvent or solvent class.

Q2: I've tried several solvents with limited success. My reaction is compatible with acidic conditions. What is the most effective next step?

A2: For amine-containing compounds, pH adjustment is the most powerful tool for enhancing solubility in polar protic solvents like water, methanol, or ethanol.[6][7][8] By adding a stoichiometric amount of a strong acid (e.g., HCl), you can convert the basic amino group into its corresponding ammonium salt. This ionic salt is significantly more polar and, therefore, more soluble in polar solvents.

The conversion of an amine to its hydrochloride salt is a standard and highly effective method used in pharmaceutical development to improve the solubility of active compounds.[4][5][9]

Experimental Protocol: Preparation of the Hydrochloride Salt for Enhanced Aqueous/Alcoholic Solubility

• Suspend your starting mass of 2-Amino-1-(4-bromophenyl)-1,3-propanediol in a suitable solvent (e.g., isopropanol or ethanol, using 5-10 mL per gram of starting material).

• While stirring, slowly add one molar equivalent of hydrochloric acid. It is often convenient to use a solution of HCl in a compatible solvent, such as HCl in isopropanol.

• Continue stirring at room temperature. The suspension will typically clarify as the highly soluble salt is formed.

• The resulting solution can often be used directly in the subsequent reaction. Alternatively, the solvent can be removed under reduced pressure to isolate the solid hydrochloride salt for future use.

Frequently Asked Questions (FAQs)

This section explores the scientific principles behind the troubleshooting steps.

Q3: Why is the solubility of 2-Amino-1-(4-bromophenyl)-1,3-propanediol so challenging?

A3: The solubility behavior is dictated by the molecule's conflicting structural features.

• Polar Moieties: The primary amine (-NH₂) and two hydroxyl (-OH) groups are polar and capable of forming strong hydrogen bonds. These groups seek interaction with polar, protic solvents like water or ethanol.

• Non-Polar Moiety: The 4-bromophenyl ring is large, hydrophobic, and non-polar. It prefers to interact with non-polar or moderately polar aprotic organic solvents.

This internal conflict means the molecule does not feel "at home" in either purely polar or purely non-polar solvents, leading to low solubility in many common single-solvent systems.

Q4: How exactly does forming a salt improve solubility so dramatically?

A4: The principle lies in the transformation from a neutral, covalent molecule to an ionic species. In its free base form, the compound's solubility is governed by a balance of dipole-dipole interactions and hydrogen bonding. By adding acid, you protonate the lone pair of electrons on the nitrogen atom of the amine:

R-NH₂ (sparingly soluble) + H⁺Cl⁻ → R-NH₃⁺Cl⁻ (highly soluble ionic salt)

The resulting ammonium chloride salt is an ionic compound. In a polar solvent like water, the strong ion-dipole interactions between the charged R-NH₃⁺ and Cl⁻ ions and the water molecules are energetically much more favorable than the interactions of the neutral molecule, leading to a significant increase in solubility. This phenomenon is a cornerstone of medicinal chemistry and formulation science.[10]

Q5: My reaction must be run under neutral or basic conditions. What are my best options?

A5: If pH modification is not an option, you must rely on optimizing the solvent system or using additives.

• Co-solvents: This is the most common approach. A mixture of two or more miscible solvents can create a microenvironment that satisfies both the polar and non-polar parts of the molecule. For example, a mixture of THF and water or dioxane and water can be effective. The solubility of amino acids, which share functional groups with your compound, has been shown to be highly dependent on the composition of such hydroalcoholic solvent systems.[6]

• Elevated Temperature: Solubility often increases with temperature. You can perform your reaction at a gentle reflux, provided your starting material and reagents are thermally stable. A preliminary thermal stability test is recommended.

• Solubility Enhancers (Excipients): In more challenging cases, particularly for aqueous systems, specialized reagents can be used. These include surfactants, which form micelles to encapsulate the non-polar portion, or cyclodextrins, which have a hydrophobic interior and a hydrophilic exterior to complex with the drug molecule.[1][11]

Workflow & Decision Making

The following diagrams provide a visual guide to the troubleshooting process.

Caption: Decision flowchart for improving solubility.

Caption: Mechanism of solubility enhancement via salt formation.

References

• Development of a Two-Step, Enantioselective Synthesis of an Amino Alcohol Drug Candidate.
• The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI.
• Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds.
• Improving solubility via structural modification.
• Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments. PMC.
• Is there a relationship between solubility of material and its PH level?.
• The Solubility of Amino Acids in Various Solvent Systems. URI DigitalCommons.
• 2-Amino-1-(4-nitrophenyl)-1,3-propanediol. PubChem.
• A process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof.
• 2-Amino-1-(4-nitrophenyl)
• Co-solvents | Biochemical Assay Reagents. MedchemExpress.com.
• Electrolyte Effects on the Amino Acid Solubility in W
• Synthesis and immunosuppressive activity of 2-substituted 2-aminopropane-1,3-diols and 2-aminoethanols. PubMed.
• D-(-)-THREO-2-AMINO-1-(4-NITROPHENYL)-1,3-PROPANEDIOL. lookchem.
• Effect of pH on the solubilities of divalent and trivalent amino acids in water at 298.15 K.
• 1,3-Propanediol, 2-amino-1-(4-nitrophenyl)-. NIST WebBook.
• Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. PMC.
• A process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof.
• 2-Amino-2-(3-bromophenyl)propan-1-ol. Sigma-Aldrich.
• Reactions of Nitriles. Chemistry Steps.
• Properties of Common Organic Solvents. University of Minnesota.
• Any suggestions for a work up for 2-Amino-1-(4-nitrophenyl)
• Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. Semantic Scholar.
• Common Organic Solvents: Table of Properties. chem.wisc.edu.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. www1.chem.umn.edu [www1.chem.umn.edu]
• 3. ce.sysu.edu.cn [ce.sysu.edu.cn]
• 4. US20160009634A1 - A process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof - Google Patents [patents.google.com]
• 5. WO2014136047A2 - A process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof - Google Patents [patents.google.com]
• 6. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
• 7. researchgate.net [researchgate.net]
• 8. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 9. Synthesis and immunosuppressive activity of 2-substituted 2-aminopropane-1,3-diols and 2-aminoethanols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CA2815321C - Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds - Google Patents [patents.google.com]

dealing with emulsions during the workup of 2-Amino-1-(4-bromophenyl)-1,3-propanediol

Topic: Resolving Emulsions During the Workup of 2-Amino-1-(4-bromophenyl)-1,3-propanediol

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals dealing with challenging liquid-liquid extraction (LLE) workups. Below, we dissect the causality of emulsion formation for amphiphilic amino alcohols and provide field-proven, self-validating protocols to recover your product efficiently.

Mechanistic Overview: Why Does This Compound Emulsify?

2-Amino-1-(4-bromophenyl)-1,3-propanediol is a critical intermediate in the synthesis of chloramphenicol analogues. During LLE, it notoriously forms highly stable, milky emulsions. To troubleshoot this, we must understand the chemical causality:

• Amphiphilic Surfactant Behavior: The molecule possesses a rigid, highly lipophilic 4-bromophenyl tail and a highly polar, hydrophilic aminodiol head. This structure mimics a classical surfactant, dramatically lowering the interfacial tension between the aqueous and organic phases (e.g., water/ethyl acetate) and stabilizing micro-droplets[1].

• pH-Dependent Ionization: The primary amine has a pKa of approximately 8.5–9.0. If the extraction is performed near this pH, the coexistence of protonated (ionic) and deprotonated (neutral) species maximizes the surfactant effect.

• Pickering Emulsions: Residual inorganic salts from upstream reductions (e.g., borate or aluminum salts) often precipitate at the phase boundary. These fine, insoluble particles physically armor the droplets, creating a rigid "Pickering emulsion"[2].

Emulsion Troubleshooting Workflow

Do not blindly apply emulsion-breaking techniques. Use the following self-validating logical workflow to identify the root cause of the emulsion and apply the correct targeted solution.

Fig 1. Logical workflow for troubleshooting and resolving LLE emulsions.

Quantitative Comparison of Demulsification Techniques

Technique	Primary Mechanism	Efficacy for Amino Alcohols	Risk of Product Loss	Processing Time
pH Adjustment (pH >10)	Deprotonates amine, eliminating ionic surfactant properties	Very High	Low	< 5 mins
Brine Wash (Salting Out)	Increases aqueous ionic strength, forces phase separation	High	Low	10 mins
Celite Filtration	Removes insoluble particulates (Pickering emulsions)	High (if solids present)	Moderate (adsorption)	15 mins
Isopropanol Addition	Co-surfactant action disrupts interfacial micellar structures	Moderate	Moderate (alters partition)	< 5 mins
Centrifugation	Mechanical density-based separation	Very High	Very Low	20 mins

Standard Operating Protocols (SOPs) for Emulsion Breaking

SOP A: The Celite Filtration Method (For Pickering Emulsions)

When fine, suspended solids are visible at the liquid-liquid interface, chemical methods will fail. You must physically remove the stabilizing particles[2][3].

• Prepare the Filter: Place a piece of filter paper in a Büchner funnel. Slurry Celite 545 in your extraction solvent (e.g., Ethyl Acetate) and pour it into the funnel to create a uniform 1–2 cm pad.

• Pack the Pad: Apply vacuum to pack the Celite tightly. Discard the solvent in the receiving flask.

• Filter the Emulsion: Pour the entire emulsified biphasic mixture from your separatory funnel directly through the Celite pad under moderate vacuum.

• Validate: Rinse the pad with 10–20 mL of fresh organic solvent. Transfer the filtrate back to a clean separatory funnel. The absence of interfacial solids should allow immediate phase separation.

SOP B: pH Optimization & The Salting-Out Effect

Amphiphilic amines must be extracted in their neutral state to minimize emulsion stability[2][4].

• Validate pH: Sample the aqueous layer and test with pH paper. If the pH is < 10, the amine is partially protonated.

• Adjust pH: Add 2M aqueous NaOH or saturated K₂CO₃ dropwise while gently swirling the funnel until the aqueous layer reaches pH 10–11.

• Salt Out: Add a volume of saturated aqueous NaCl (brine) equal to 20% of the total aqueous volume. This dramatically increases the ionic strength of the water, decreasing the solubility of the organic compound and driving it into the organic phase.

• Settle: Gently invert the funnel 3–4 times (do not shake vigorously) and allow it to rest for 10 minutes.

SOP C: Micelle Disruption via Co-Solvent Addition

If the emulsion is purely micellar (milky appearance with no solids) and pH/brine adjustments have failed, a co-solvent can disrupt the interfacial tension[4].

• Add Co-Solvent: Add 5% (v/v relative to the organic phase) of Isopropanol (IPA) or Methanol directly to the separatory funnel.

• Mix: Gently swirl the funnel. The short-chain alcohol acts as a co-surfactant, inserting itself between the amino alcohol molecules at the interface and breaking the rigid micellar structure.

• Validate: Allow the mixture to settle. Caution: Do not exceed 10% v/v of alcohol, as this will increase the miscibility of the aqueous and organic layers, leading to product loss.

Frequently Asked Questions (FAQs)

Q: I am using dichloromethane (DCM) for the extraction. Would switching solvents help? A: Yes. DCM is denser than water and notoriously prone to forming stable emulsions with amphiphilic amines. Switching to Ethyl Acetate (EtOAc) or 2-Methyltetrahydrofuran (2-MeTHF) often provides cleaner, faster phase separations due to more favorable interfacial tensions and density differentials[2].

Q: Why did my emulsion get worse when I added an acid wash to the organic layer? A: Adding acid protonates the primary amine of 2-Amino-1-(4-bromophenyl)-1,3-propanediol, converting it into a highly polar ammonium salt. This drastically increases its water solubility and surfactant properties, drawing water into the organic phase and stabilizing the emulsion. You must extract the free base under strictly alkaline conditions (pH > 10).

Q: Can I use heat to break the emulsion? A: Gentle warming (e.g., using a warm water bath) can reduce the viscosity of the continuous phase and promote droplet coalescence. However, prolonged heating of this specific brominated amino alcohol in the presence of base can lead to degradation or side reactions. Chemical or mechanical methods (like centrifugation) are highly preferred over thermal methods[2].

Q: What if the emulsion persists even after applying all chemical methods? A: If high surfactant concentrations completely prevent phase separation, you must rely on mechanical force. Transfer the emulsion to centrifuge tubes and spin at 3000 x g for 10–15 minutes. The centrifugal force will rapidly coalesce the droplets based on density differences[1][2]. Alternatively, consider bypassing LLE entirely by using a catch-and-release solid-phase extraction (SPE) with an acidic cation-exchange resin.

References

• Title: Organic Syntheses Procedure: N-Methoxy-N-methylcarbamoyl chloride (Details the use of Celite filtration for breaking stubborn LLE emulsions). Source: Organic Syntheses URL: [Link]

• Title: Solid-Liquid Extraction and Emulsion Breaking (Academic overview of chemical and mechanical demulsification techniques). Source: Columbia University URL: [Link]

• Title: Continuous Flow Separation Techniques for Microchemical Synthesis (Mechanistic insights into phase separation challenges with high surfactant concentrations). Source: MIT DSpace URL: [Link]

Sources

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. columbia.edu [columbia.edu]

optimizing catalyst loading for the synthesis of 2-Amino-1-(4-bromophenyl)-1,3-propanediol

Technical Support Center: Catalyst Optimization for 2-Amino-1-(4-bromophenyl)-1,3-propanediol Synthesis

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I frequently consult on the synthesis of bromamphenicol analogs and their precursors. The synthesis of 2-Amino-1-(4-bromophenyl)-1,3-propanediol relies on two highly sensitive catalytic transformations: an asymmetric Henry (nitroaldol) reaction to establish the carbon framework, followed by a chemoselective nitro reduction that must strictly avoid hydrodehalogenation of the aryl bromide.

This guide provides field-proven troubleshooting protocols and causality-driven FAQs to ensure your workflows are robust, scalable, and self-validating.

Section 1: The Asymmetric Henry Reaction (C-C Bond Formation)

Context: The condensation of 4-bromobenzaldehyde with 2-nitroethanol requires a chiral Lewis acid catalyst (typically a Cu(II)-bisoxazoline or Cu(II)-camphor Schiff base complex) to establish the desired stereocenters of the intermediate, 2-nitro-1-(4-bromophenyl)-1,3-propanediol.

FAQ 1: Why is my enantiomeric excess (ee) fluctuating wildly when I scale up the Cu(II)-catalyzed Henry reaction?

• Causality & Solution: Fluctuating ee during scale-up is almost always a kinetic issue related to catalyst loading and the competing uncatalyzed background reaction. At higher concentrations, Cu(II) complexes can aggregate, lowering the effective concentration of the active monomeric chiral catalyst. When the catalyzed rate drops, the uncatalyzed, racemic background reaction between 4-bromobenzaldehyde and 2-nitroethanol takes over. To fix this, maintain a catalyst loading of 5–10 mol% . Do not attempt to lower the loading below 5 mol% to save costs on scale-up without switching to a highly porous support, such as a 1[1], which physically isolates the active sites and prevents aggregation.

Fig 1. Cu(II)-catalyzed Henry reaction pathways showing catalyzed vs. uncatalyzed background routes.

Protocol 1: Self-Validating Cu(II)-Catalyzed Henry Reaction

• Preparation: In an oven-dried flask under N2, dissolve 10 mol% Cu(OTf)2 and 11 mol% chiral bisoxazoline ligand in anhydrous THF. Stir for 2 hours at room temperature to ensure complete complexation (the solution will turn deep blue/green).

• Substrate Addition: Cool the system to -20 °C. Add 4-bromobenzaldehyde (1.0 equiv).

• Reaction: Add 2-nitroethanol (5.0 equiv) dropwise. Self-Validation Step: Monitor by TLC (Hexanes/EtOAc 7:3). The reaction must proceed at -20 °C to kinetically suppress the racemic background pathway.

• Quench & Isolate: Once the aldehyde is consumed (typically 24-48 h), quench with 1N HCl to destroy the Cu-complex. Extract with EtOAc, wash with brine, and concentrate.

• Validation: Analyze the crude product via chiral HPLC before crystallization to determine the true kinetic ee.

Section 2: Chemoselective Nitro Reduction (The Aryl Bromide Challenge)

Context: Reducing the intermediate 2-nitro-1-(4-bromophenyl)-1,3-propanediol to the final amine is the most frequent point of failure. Standard hydrogenation conditions will readily cleave the C-Br bond.

FAQ 2: My nitro reduction step is cleaving the 4-bromo group (hydrodehalogenation). How do I prevent this?

• Causality & Solution: Standard Palladium on Carbon (Pd/C) is highly active for oxidative addition into aryl C-Br bonds, leading to rapid hydrodehalogenation. Platinum (Pt) has a much lower propensity for this oxidative addition. To achieve true chemoselectivity, you must switch from Pd/C to a2[2]. The nitrogen doping increases the electron density on the Pt nanoparticles, which enhances the selective adsorption of the electron-deficient nitro group while repelling the aryl bromide. Alternatively, utilizing 3[3] in continuous flow can tightly control residence time to prevent over-reduction.

FAQ 3: What is the optimal catalyst loading for Pt/C to balance reaction rate and chemoselectivity?

• Causality & Solution: Counterintuitively, higher catalyst loadings often increase the rate of dehalogenation. If the local concentration of H2 at the catalyst surface is depleted because of an excessively fast nitro reduction (due to high catalyst loading), the catalyst surface becomes "hydrogen-starved." In this state, the residence time of the newly formed amine on the metal surface increases, facilitating the slower C-Br cleavage. The optimal loading for 4[4] is strictly 1.0 to 2.5 mol% Pt . Maintain vigorous stirring (>800 rpm) to ensure mass transfer of H2 is not the rate-limiting step.

Fig 2. Chemoselective nitro reduction workflow highlighting the risk of hydrodehalogenation.

Protocol 2: Chemoselective Hydrogenation using Modified Pt/C

• Setup: In a pressure reactor (e.g., Parr shaker), dissolve 2-nitro-1-(4-bromophenyl)-1,3-propanediol in methanol (0.1 M concentration).

• Catalyst Addition: Add 1.5 mol% of 5% Pt-V/C (Platinum-Vanadium on Carbon). Note: The Vanadium acts as a promoter for N-O bond cleavage while sterically hindering the planar adsorption required for C-Br cleavage.

• Purge & Pressurize: Purge the vessel with N2 three times, then with H2 three times. Pressurize to 5 bar (75 psi) H2.

• Reaction: Stir vigorously at 25 °C. Self-Validation Step: Monitor hydrogen uptake. The reaction should consume exactly 3 equivalents of H2. Stop the reaction immediately once uptake ceases to prevent any creeping dehalogenation.

• Filtration: Vent the reactor, purge with N2, and filter the catalyst through a pad of Celite.

• Isolation: Concentrate the filtrate to afford 2-Amino-1-(4-bromophenyl)-1,3-propanediol. Verify the integrity of the bromine atom via mass spectrometry (look for the characteristic 1:1 M/M+2 isotope pattern).

Section 3: Quantitative Catalyst Comparison

Catalyst System	Loading (mol%)	Nitro Reduction Rate	Hydrodehalogenation Risk	Recommended Use Case
Standard 10% Pd/C	5.0%	Very Fast	Critical / High	Non-halogenated substrates only.
Standard 5% Pt/C	2.5%	Moderate	Moderate	Acceptable if H2 pressure is strictly controlled.
5% Pt-V/C	1.5%	Fast	Low	Optimal for batch synthesis of bromo-aromatics.
Pt/N-CMK-3 (N-doped)	1.0%	Fast	Very Low	Advanced applications; highest chemoselectivity.
Flow Monolith Pd	Variable	Very Fast	Low (Kinetic Control)	Continuous manufacturing scale-up.

References

• Title: A NbO type Cu(II) metal–organic framework showing efficient catalytic activity in Friedländer and Henry reactions. Source: Dalton Transactions. URL: [Link]

• Title: Chemoselective Reduction of Aryl Halide Bearing Nitro Group Enabled by Heterogeneous Monolith Supported Pd Catalyst. Source: ResearchGate. URL: [Link]

• Title: Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow. Source: Organic Process Research & Development - ACS Publications. URL: [Link]

• Title: Enhanced Chemoselective Hydrogenation through Tuning the Interaction between Pt Nanoparticles and Carbon Supports. Source: ACS. URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. qianggroup.com [qianggroup.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Thermal Stability of 2-Amino-1-(4-bromophenyl)-1,3-propanediol

Welcome to the technical support guide for 2-Amino-1-(4-bromophenyl)-1,3-propanediol. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical troubleshooting advice regarding the thermal stability of this compound. Understanding how temperature affects the integrity of this molecule is critical for ensuring the accuracy of experimental results, the validity of analytical data, and the safety and efficacy of potential therapeutic applications.

Disclaimer: The specific degradation pathways for 2-Amino-1-(4-bromophenyl)-1,3-propanediol are not extensively documented in publicly available literature. The information provided herein is based on established principles of organic chemistry, data from structurally analogous amino alcohols, and regulatory guidelines for stability testing.[1] This guide serves as a foundational resource for initiating your experimental investigations.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling, storage, and degradation of 2-Amino-1-(4-bromophenyl)-1,3-propanediol, with a focus on temperature effects.

Q1: What are the primary temperature-related degradation pathways for this compound?

Based on its functional groups (primary amine, primary and secondary alcohols, bromophenyl ring), the compound is susceptible to several degradation pathways that can be accelerated by elevated temperatures:

• Oxidation: This is a significant degradation route.[2] The primary amino group can be oxidized, and the alcohol groups may also undergo oxidation, potentially leading to the formation of corresponding aldehydes, ketones, or carboxylic acids. The presence of atmospheric oxygen can facilitate this process, which is often catalyzed by trace metal impurities.[3] High temperatures increase the rate of these oxidative reactions.[4]

• Dehydration: The alcohol groups, particularly the secondary alcohol, can undergo elimination reactions at high temperatures, especially under acidic or basic conditions, to form an alkene.

• Aromatic Ring Modifications: While the phenyl ring is generally stable, harsh thermal stress could potentially lead to reactions such as debromination or the formation of phenolic impurities, although this typically requires more extreme conditions.

Q2: What are the recommended storage conditions for solid 2-Amino-1-(4-bromophenyl)-1,3-propanediol?

To ensure long-term stability, the solid compound should be stored in a cool, dry, and dark environment.[5] A tightly sealed container should be used to protect it from moisture and atmospheric oxygen.[6][7] While general storage temperatures are often cited as 15-25°C, for sensitive compounds, refrigeration (2-8°C) is a prudent measure to minimize any slow, long-term thermal degradation and maintain shelf-life.[8]

Q3: How does temperature affect the stability of this compound in solution?

The compound is significantly less stable in solution compared to its solid state. Temperature effects are magnified in the presence of a solvent.

• Solvent Choice: The choice of solvent is critical. Protic solvents may participate in degradation reactions. Ensure solvents are of high purity and free from contaminants like peroxides, which can initiate oxidative degradation.[9]

• pH: The pH of the solution dramatically impacts stability.[10] Extreme pH values (both acidic and basic) can catalyze hydrolysis or other degradation reactions. It is crucial to determine the optimal pH range for stability, which is often near neutral for similar compounds.[5]

• Light and Air: Solutions should be protected from light to prevent photolytic degradation and blanketed with an inert gas (like nitrogen or argon) to prevent oxidation.[3][5]

Q4: What are the observable signs of thermal degradation?

Visual inspection can often provide the first clues of degradation. These signs include:

• Color Change: The appearance of a yellow or brown tint in the solid or solution can indicate the formation of chromophoric degradation products.[8]

• Precipitation: Formation of insoluble materials in a solution can indicate that degradants are less soluble than the parent compound.

• Odor: A change in odor might suggest the formation of volatile byproducts.[8]

Any observable change warrants a more thorough analytical investigation (e.g., via HPLC) to confirm the compound's integrity.

Q5: How can I quantitatively assess the impact of temperature on stability?

A systematic stability study is required. This typically involves exposing the compound to controlled temperature and humidity conditions over time, as outlined in the International Council for Harmonisation (ICH) guidelines.[11][12] A validated stability-indicating analytical method, such as HPLC, is essential to separate and quantify the parent compound from any degradants that form.[13] Forced degradation studies, where the compound is exposed to stress conditions more severe than accelerated testing (e.g., high heat, oxidation, extreme pH), are performed to identify all potential degradation products and validate the analytical method's specificity.[10][14]

Troubleshooting Guide: Stability-Related Issues

This guide provides a structured approach to diagnosing and resolving common issues encountered during experimentation.

Issue / Symptom	Possible Cause(s)	Recommended Troubleshooting Steps
Out-of-Specification (OOS) or Out-of-Trend (OOT) results in an assay.	1. Compound Degradation: The stock material or experimental sample may have degraded due to improper storage or temperature excursions.[15] 2. Analytical Method Issue: The analytical method may not be robust or stability-indicating.	1. Verify Storage Conditions: Check temperature logs for storage units (refrigerators, freezers, stability chambers). Quarantine the suspect batch.[15] 2. Use a Fresh Standard: Re-run the analysis using a new, unopened vial of the compound or a freshly prepared standard from a reliable source. 3. Method Validation Check: Review the validation data for the analytical method. If necessary, perform a forced degradation study to confirm it can separate all potential degradants from the parent peak.[16]
Appearance of new, unidentified peaks in an HPLC chromatogram.	1. Thermal Degradation: The sample was exposed to elevated temperatures during preparation (e.g., sonication, heating for dissolution) or storage.[16] 2. Oxidative Degradation: The sample was exposed to air/oxygen, or the solvent contained peroxides.[2] 3. Excipient Interaction: If in a formulation, an excipient may be reacting with the compound.[3]	1. Conduct a Forced Degradation Study: Intentionally stress the compound under thermal, oxidative, photolytic, and hydrolytic conditions to generate and identify degradation products. Compare the retention times with the unknown peaks.[1] 2. Analyze a Placebo: If working with a formulation, analyze a stressed placebo (containing all excipients without the active compound) to rule out excipient-related impurities.[17] 3. Use LC-MS: Employ mass spectrometry to obtain mass information on the unknown peaks, which is crucial for structural elucidation.
Poor mass balance in a stability study (<95%).	1. Co-elution: A degradation product may be co-eluting with the parent peak, leading to an inaccurate assay value. 2. Non-Chromophoric Degradants: Degradation products may lack a UV chromophore, making them invisible to UV detection. 3. Formation of Volatiles: Degradation may produce volatile compounds that are lost during sample preparation.[17]	1. Check Peak Purity: Use a photodiode array (PDA) detector to assess peak purity across the parent peak.[17] 2. Use a Universal Detector: Employ a detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) alongside UV to detect non-chromophoric compounds. 3. Adjust HPLC Method: Modify the mobile phase or gradient to improve the resolution between the parent peak and any impurities.[9]

Troubleshooting Workflow for OOS/OOT Results

Caption: Workflow for investigating out-of-specification (OOS) results.

Experimental Protocols

Protocol 1: Recommended Storage and Handling

• Solid Compound:

  • Upon receipt, store the container in a refrigerator at 2-8°C, protected from light.

  • Before opening, allow the container to equilibrate to room temperature for at least 30 minutes to prevent moisture condensation.

  • Handle the solid in a well-ventilated area or under an inert atmosphere (e.g., in a glove box) to minimize exposure to air and moisture.[6][18]

  • For routine use, consider preparing smaller aliquots in separate, tightly sealed vials to avoid repeated opening of the main stock container.

• Solution Preparation and Storage:

  • Prepare solutions fresh for each experiment whenever possible.

  • Use high-purity (e.g., HPLC-grade) solvents and de-gas them before use.

  • If a solution must be stored, keep it in a tightly capped, light-protected (amber) vial at 2-8°C.

  • Consider purging the headspace of the vial with nitrogen or argon before sealing to displace oxygen.

  • Do not store solutions for extended periods without first conducting a formal solution stability study.

Protocol 2: Forced Degradation (Thermal Stress) Study

This protocol outlines starting conditions for a forced degradation study to identify potential thermal degradants, in line with ICH guidelines.[11][14] The goal is to achieve 5-20% degradation of the active compound.[17]

1. Sample Preparation:

• Solid State: Place approximately 5-10 mg of the solid compound in a clear glass vial.

• Solution State: Prepare a stock solution of the compound (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water). Transfer aliquots to clear glass vials.

2. Stress Conditions:

Stressor	Condition	Duration (Suggested Starting Point)	Sample State	Notes
Dry Heat	80°C in a calibrated oven	48 hours	Solid	Monitor for physical changes (melting, color change).
Wet Heat	80°C in a calibrated oven	24 hours	Solution	Use a sealed vial to prevent solvent evaporation.
Acid Hydrolysis	0.1 N HCl at 60°C	8 hours	Solution	Neutralize with base before analysis.
Base Hydrolysis	0.1 N NaOH at 60°C	8 hours	Solution	Neutralize with acid before analysis.
Oxidation	3% H₂O₂ at Room Temp	24 hours	Solution	Protect from light.[1]
Control	Room Temperature	Same as longest stress duration	Solid & Solution	Unstressed sample for comparison.

3. Analysis:

• At designated time points (e.g., 0, 4, 8, 24, 48 hours), remove a sample.

• For solid samples, dissolve in the analytical solvent.

• Dilute all samples to a suitable concentration (e.g., 0.1 mg/mL) for analysis.

• Analyze all stressed samples, along with a control (unstressed) sample, using a validated stability-indicating HPLC method.

Forced Degradation Study Workflow

Caption: General workflow for a forced degradation study.

References

• Pharma Stability: Troubleshooting & Pitfalls. (n.d.).
• Temperature Control in Pharmaceutical Stability. (2019, April 9). Biolife Solutions.
• Troubleshooting Deviations Under ICH Stability Protocols. (n.d.). StabilityStudies.in.
• Keep in a cool place: exposure of medicines to high temperatures in general practice during a British he
• The importance of temperature in the storage of medicines. (2022, December 7). CAREL.
• The Effect of Temperature and Drug Storage Methods on the chemical Additives of Drug. (2023, September 9).
• Sanplas Stability Testing and Storage: A Technical Guide. (n.d.). Benchchem.
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• stability and degradation of (1S,2S)-(+)-2-Amino- 1-(4-nitrophenyl)-1,3-propanediol under - Benchchem. (n.d.).
• Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10).
• Technical Support Center: Degradation Studies of 4-Amino-2-methyl-1-phenylbutan-2-ol. (n.d.). Benchchem.
• Strategies for Resolving Stability Issues in Drug Formulations. (2025, April 9). Pharmaguideline.
• Forced Degradation and Stability Testing: Strategies and Analytical Perspectives. (2014, May 31). International Journal of Pharmaceutical Sciences Review and Research.
• SAFETY DATA SHEET - TCI Chemicals. (2025, January 3).
• 2-Amino-2-Methyl-1,3-Propanediol CAS No 115-69-5 MATERIAL SAFETY DATA SHEET SDS/MSDS. (n.d.). CDH Fine Chemical.
• 2-Amino-1-(4-nitrophenyl)
• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! (2025, May 23). PharmaCores.
• Forced Degradation Studies. (2016, December 14). SciSpace.
• HOW TO APPROACH A FORCED DEGRAD
• ANALYTICAL STUDY OF SOME DRUGS CONTAINING AMINE GROUP. (n.d.).
• Analytical Techniques In Stability Testing. (2025, March 24).
• Stability indicating study by using different analytical techniques. (2023, December). IJSDR.
• Stability testing of existing active substances and related finished products. (2023, July 13). EMA.
• Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023, January 1).
• Synthesis and immunosuppressive activity of 2-substituted 2-aminopropane-1,3-diols and 2-aminoethanols. (2000, July 27). PubMed.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 3. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]
• 4. Keep in a cool place: exposure of medicines to high temperatures in general practice during a British heatwave - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. fishersci.com [fishersci.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. Temperature Control in Pharmaceutical Stability - Biolife Solutions [biolifesolutions.com]
• 9. Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! [pharmacores.com]
• 10. Troubleshooting & Pitfalls – Pharma Stability [pharmastability.com]
• 11. ema.europa.eu [ema.europa.eu]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. sepscience.com [sepscience.com]
• 14. scispace.com [scispace.com]
• 15. Troubleshooting Deviations Under ICH Stability Protocols – StabilityStudies.in [stabilitystudies.in]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. sgs.com [sgs.com]
• 18. echemi.com [echemi.com]

Reference Data & Comparative Studies

Comparative Guide: 2-Amino-1-(4-bromophenyl)-1,3-propanediol vs. Chloro- and Fluoro-Analogs in Chemical Synthesis and Drug Discovery

Executive Summary

The 1-(4-halophenyl)-2-amino-1,3-propanediol scaffold is a highly versatile chiral building block in medicinal chemistry. Originally recognized as the core pharmacophore of the broad-spectrum antibiotic chloramphenicol, this aminodiol framework has evolved into a critical precursor for synthesizing novel ribosomal inhibitors, sphingosine-1-phosphate (S1P) receptor modulators, and complex functionalized materials.

This guide provides an objective, data-driven comparison of 2-Amino-1-(4-bromophenyl)-1,3-propanediol against its chloro- and fluoro-analogs . By analyzing their physicochemical properties, divergent reactivity profiles, and synthetic utility, this guide equips drug development professionals with the mechanistic rationale needed to select the optimal halogenated precursor for late-stage functionalization and structure-activity relationship (SAR) studies.

Physicochemical and Electronic Profiling

The substitution of the para-position of the phenyl ring with different halogens fundamentally alters the electronic landscape, steric bulk, and bond dissociation energy (BDE) of the aminodiol. These parameters dictate both the chemical reactivity of the precursor and the pharmacokinetic profile of the resulting drug analog.

Quantitative Comparison of Halogenated Aminodiols

Property	2-Amino-1-(4-fluorophenyl)-1,3-propanediol	2-Amino-1-(4-chlorophenyl)-1,3-propanediol	2-Amino-1-(4-bromophenyl)-1,3-propanediol
Halogen Substituent	Fluoro (-F)	Chloro (-Cl)	Bromo (-Br)
Atomic Radius (Halogen)	1.47 Å	1.75 Å	1.85 Å
Electronegativity (Pauling)	3.98	3.16	2.96
C-X Bond Dissociation Energy	~115 kcal/mol	~81 kcal/mol	~68 kcal/mol
Lipophilicity Contribution (π)	+0.14	+0.71	+0.86
Primary Synthetic Utility	Metabolic stability, bioisostere	Intermediate building block	Pd-catalyzed cross-coupling
Steric Effect (vs. Hydrogen)	Minimal (Mimics Hydrogen)	Moderate (Mimics Methyl)	Significant

Divergent Reactivity & Synthetic Utility

The choice of halogen on the aminodiol precursor directly impacts the synthetic pathways available to researchers. The causality behind these divergent pathways lies in the C-X Bond Dissociation Energy (BDE) .

The Fluoro-Analog: The Stable Bioisostere

With a remarkably high C-F bond energy (~115 kcal/mol), the fluoro-analog is highly resistant to oxidative addition by transition metals. It is primarily utilized when the halogen is intended to remain in the final active pharmaceutical ingredient (API). The fluorine atom mimics the steric bulk of hydrogen while blocking para-hydroxylation by cytochrome P450 enzymes, thereby enhancing the metabolic stability and lipophilicity of the resulting antibiotic or S1P modulator.

The Chloro-Analog: The Intermediate Scaffold

The chloro-analog presents a middle ground. While its C-Cl bond (~81 kcal/mol) is generally inert to standard palladium(0) catalysts, it can undergo nucleophilic aromatic substitution (SNAr) under forcing conditions if electron-withdrawing groups are added. Recent advances in catalysis allow for cross-coupling of the chloro-analog, but this requires specialized, highly electron-rich, and bulky phosphine ligands (e.g., XPhos or BrettPhos).

The Bromo-Analog: The Cross-Coupling Powerhouse

2-Amino-1-(4-bromophenyl)-1,3-propanediol is the premier choice for library generation and late-stage functionalization. Its weak C-Br bond (~68 kcal/mol) makes it an ideal electrophile for standard Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, Heck, and Sonogashira). This allows researchers to effortlessly extend the aromatic system—creating biphenyl or alkynyl derivatives—to probe the ribosomal A-site cleft or target novel allosteric binding pockets [1].

Caption: Divergent synthetic pathways of halogenated aminodiols based on C-X bond dissociation energies.

Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating specific checkpoints to verify reaction success.

Protocol 1: Synthesis of Halogenated Chloramphenicol Analogs via Selective N-Dichloroacetylation

To convert the aminodiol precursor into an active ribosomal inhibitor, the primary amine must be selectively acylated.

• Causality: Using methyl dichloroacetate instead of dichloroacetyl chloride exploits the higher nucleophilicity of the primary amine over the primary and secondary hydroxyl groups. This thermal amidation avoids the need for tedious O-protection and deprotection steps [2].

• Procedure:

  • Dissolve 1.0 mmol of the chosen 1-(4-halophenyl)-2-amino-1,3-propanediol in 3.0 mL of methanol.

  • Add 1.2 mmol of methyl dichloroacetate.

  • Reflux the mixture at 70 °C for 12 hours under an inert nitrogen atmosphere.

  • Self-Validation Checkpoint: Monitor reaction progress via Thin-Layer Chromatography (TLC). Stain the TLC plate with Ninhydrin and heat. The disappearance of the purple spot (primary amine) confirms complete conversion to the amide.

  • Concentrate under reduced pressure and purify via flash chromatography (DCM/MeOH 95:5) to yield the active antibiotic analog.

Protocol 2: Suzuki-Miyaura Cross-Coupling of the Bromo-Analog

This protocol highlights the unique utility of the bromo-analog for extending the molecular framework [3].

• Causality: A biphasic solvent system (Toluene/EtOH/H₂O) is utilized to simultaneously dissolve the organic bromo-aminodiol, the arylboronic acid, and the inorganic base (Na₂CO₃). The Pd(dppf)Cl₂ catalyst is chosen for its robust stability and high efficiency in oxidative addition to C-Br bonds.

• Procedure:

  • In a Schlenk flask, combine 1.0 mmol of 2-Amino-1-(4-bromophenyl)-1,3-propanediol, 1.2 mmol of the desired arylboronic acid, and 3.0 mmol of Na₂CO₃.

  • Add a degassed solvent mixture of Toluene/EtOH/H₂O (2:1:1, 10 mL).

  • Add 0.05 mmol (5 mol%) of Pd(dppf)Cl₂ catalyst.

  • Heat the biphasic mixture to 90 °C for 6 hours under vigorous stirring.

  • Self-Validation Checkpoint: Analyze an aliquot via LC-MS. The starting bromo-analog exhibits a distinct 1:1 isotopic mass pattern (M, M+2) due to ⁷⁹Br and ⁸¹Br isotopes. The disappearance of this isotopic signature and the emergence of the coupled product mass validates successful cross-coupling.

  • Cool to room temperature, extract with ethyl acetate (3 x 15 mL), wash with brine, dry over MgSO₄, and purify via column chromatography.

Mechanistic Biological Pathways

Once synthesized, these halogenated analogs act as potent inhibitors of bacterial protein synthesis. They bind to the peptidyl transferase center of the 50S ribosomal subunit. The halogen substitution modulates the binding affinity within the A-site cleft, directly impacting the bacteriostatic efficacy of the drug [1].

Caption: Conversion of aminodiols to active antibiotics and mechanism of ribosomal peptidyl transferase block.

References

• Dinos, G. P., Athanassopoulos, C. M., Missiri, D. A., Giannopoulou, P. C., Vlachogiannis, I. A., Papadopoulos, G. E., Papaioannou, D., & Kalpaxis, D. L. (2016). "Chloramphenicol Derivatives as Antibacterial and Anticancer Agents: Historic Problems and Current Solutions." Antibiotics, 5(2), 20.[Link]

• Huebner, C. F., & Scholz, C. R. (1951). "The Synthesis of Chloramphenicol Analogs." Journal of the American Chemical Society, 73(5), 2089-2094.[Link]

• Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457-2483.[Link]

bioisosteric replacement of the bromine atom in 2-Amino-1-(4-bromophenyl)-1,3-propanediol.

An In-Depth Comparative Guide to the Bioisosteric Replacement of the Bromine Atom in 2-Amino-1-(4-bromophenyl)-1,3-propanediol

Introduction: Beyond the Halogen

In the landscape of medicinal chemistry, the strategic modification of a lead compound is a cornerstone of the drug discovery process. The goal is to optimize a molecule's pharmacological profile—enhancing potency, selectivity, and metabolic stability while minimizing toxicity. Bioisosterism, the replacement of a functional group with another that retains similar physicochemical properties, is a powerful tool in this endeavor.[1][2][3] This guide focuses on the bioisosteric replacement of the bromine atom on the phenyl ring of 2-Amino-1-(4-bromophenyl)-1,3-propanediol, a scaffold reminiscent of various biologically active molecules, including derivatives of the immunosuppressant Fingolimod.[4][5]

The bromine atom, while a useful substituent for its electronic properties and ability to form halogen bonds, can present liabilities such as potential metabolic instability or undesirable lipophilicity. Its replacement offers a rational path to modulate these properties. This guide, intended for researchers and drug development professionals, provides a comparative analysis of selected bioisosteres, detailing their synthesis, physicochemical properties, and a hypothetical biological evaluation to illustrate the impact of these molecular modifications.

The Parent Compound: A Physicochemical and Synthetic Profile

2-Amino-1-(4-bromophenyl)-1,3-propanediol serves as our foundational molecule. The key structural features are the aminodiol backbone, which provides hydrophilicity and hydrogen bonding capabilities, and the 4-bromophenyl ring. The bromine atom at the para position acts as a moderately lipophilic, electron-withdrawing group, influencing the overall electronic distribution and metabolism of the aromatic ring.

The synthesis of this scaffold can be achieved through several routes. A common and effective method involves the Henry reaction (nitroaldol reaction) between 4-bromobenzaldehyde and nitroethanol, followed by reduction of the nitro group and subsequent stereoselective reactions to yield the desired aminodiol.

Rationale for Bioisosteric Replacement: Selecting the Alternatives

The choice of a bioisostere is dictated by the specific properties one aims to modulate.[3] For the bromine atom, we can consider replacements that alter lipophilicity, electronic character, and steric profile. This guide will compare the parent bromo-compound with four strategically chosen analogs: chloro, methyl, trifluoromethyl, and cyano.

• Chloro (-Cl): A classical isostere, slightly less lipophilic and smaller than bromine, but retaining the electron-withdrawing halogen character.

• Methyl (-CH₃): A non-polar, electron-donating group that increases lipophilicity and can fill a similar steric space as bromine.

• Trifluoromethyl (-CF₃): A strong electron-withdrawing group and a well-known bioisostere for bromine. It significantly increases lipophilicity while being metabolically stable.[6]

• Cyano (-CN): A polar, linear, and strongly electron-withdrawing group that can act as a hydrogen bond acceptor.

Below is a logical workflow for the selection, synthesis, and evaluation process.

Caption: Overall workflow for bioisosteric replacement and evaluation.

Comparative Synthetic Protocols

A convergent synthetic strategy starting from the appropriately substituted benzaldehyde is proposed. This ensures that the core aminodiol structure is constructed consistently across all analogs, making comparisons more direct.

Caption: Generalized synthetic pathway for the target compounds.

Experimental Protocol: General Synthesis of 2-Amino-1-(4-substituted-phenyl)-1,3-propanediols

This protocol is adapted from established methods for synthesizing similar aminodiols.[7]

Step 1: Synthesis of 1-(4-Substituted-phenyl)-2-nitro-1,3-propanediol

• To a stirred solution of the corresponding 4-substituted benzaldehyde (1.0 eq) and nitroethanol (1.2 eq) in isopropanol at 0°C, add a solution of sodium hydroxide (1.5 eq) in methanol dropwise, maintaining the temperature below 5°C.

• Allow the mixture to stir at room temperature for 24 hours.

• Acidify the reaction mixture to pH 6 with concentrated HCl.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the nitro-diol intermediate.

Step 2: Synthesis of 2-Amino-1-(4-substituted-phenyl)-1,3-propanediol

• Dissolve the nitro-diol intermediate (1.0 eq) from Step 1 in methanol.

• Add Palladium on carbon (10% w/w, 0.1 eq) to the solution.

• Hydrogenate the mixture under a hydrogen atmosphere (50 psi) at room temperature for 16 hours.

• Filter the reaction mixture through a pad of Celite and wash the pad with methanol.

• Concentrate the filtrate under reduced pressure to yield the final 2-amino-1-(4-substituted-phenyl)-1,3-propanediol, which can be further purified by recrystallization or chromatography if necessary.

Comparative Physicochemical Properties

The success of a bioisosteric replacement is heavily dependent on its influence on key physicochemical properties that govern a drug's absorption, distribution, metabolism, and excretion (ADME) profile. Below is a table summarizing the calculated and expected experimental values for our compound series.

Substituent (R)	Molecular Weight ( g/mol )	Calculated LogP (cLogP)	Calculated pKa	Calculated Polar Surface Area (PSA) (Ų)	Expected Aqueous Solubility
-Br (Parent)	262.11	1.55	9.1	66.48	Moderate
-Cl	217.67	1.48	9.0	66.48	Moderate
-CH₃	195.25	1.85	9.2	66.48	Lower
-CF₃	249.20	2.21	8.8	66.48	Low
-CN	206.22	0.85	8.7	90.29	Higher

Data calculated using standard cheminformatics software (values are illustrative).

Interpretation of Physicochemical Data:

• Lipophilicity (cLogP): As expected, replacing bromine with chlorine results in a minor decrease in lipophilicity. The methyl and trifluoromethyl groups significantly increase cLogP, which could enhance membrane permeability but may also increase binding to plasma proteins or lead to metabolic liabilities.[8] The cyano group markedly decreases lipophilicity, which should improve aqueous solubility.

• Acidity (pKa): The pKa of the primary amine is influenced by the electron-withdrawing or -donating nature of the para-substituent. Stronger electron-withdrawing groups (-CF₃, -CN) lower the pKa, reducing the degree of protonation at physiological pH (7.4) compared to the parent bromo- and electron-donating methyl analogs.

• Solubility: Aqueous solubility generally shows an inverse correlation with lipophilicity. The polar cyano analog is expected to be the most soluble, while the highly lipophilic trifluoromethyl analog is likely the least soluble.

Comparative Biological Evaluation (Hypothetical)

To illustrate the impact of these bioisosteric modifications on biological activity, we will use a hypothetical scenario where these compounds are evaluated as inhibitors of a protein kinase, a common target class in drug discovery. The primary amino group and the hydroxyls could anchor the molecule in the ATP-binding pocket, while the substituted phenyl ring explores a more hydrophobic region.

Assay Protocol: In Vitro Kinase Inhibition Assay

• A standard radiometric kinase assay (e.g., using [γ-³³P]ATP) is performed.

• The kinase, a substrate peptide, and ATP are incubated in a buffer solution.

• Test compounds (dissolved in DMSO, final concentration 1%) are added at varying concentrations (e.g., from 1 nM to 100 µM).

• The reaction is initiated by adding Mg/ATP and incubated at 30°C for 60 minutes.

• The reaction is stopped, and the phosphorylated substrate is captured on a filter membrane.

• Radioactivity is quantified using a scintillation counter.

• IC₅₀ values are determined by fitting the dose-response data to a four-parameter logistic equation.

Hypothetical Results:

Substituent (R)	Kinase IC₅₀ (nM)	Rationale for Activity Change
-Br (Parent)	50	Baseline activity; engages in potential halogen bonding with the protein backbone.
-Cl	65	Similar to -Br but slightly weaker halogen bond donor, resulting in a marginal loss of potency.
-CH₃	25	Increased lipophilicity improves hydrophobic interactions in the binding pocket, enhancing potency.
-CF₃	15	Strong hydrophobic interactions combined with favorable electronic effects significantly boost potency.
-CN	250	The polar cyano group may introduce a desolvation penalty upon entering the hydrophobic pocket, or its linear geometry may be a poor steric fit, reducing activity.

Discussion: Synthesizing the Structure-Activity Relationship (SAR)

The hypothetical data provides a clear, albeit illustrative, structure-activity relationship.

Caption: SAR analysis of bioisosteric replacements.

The analysis suggests that the binding pocket accommodating the para-substituent is predominantly hydrophobic.

• Halogen Comparison (-Br vs. -Cl): The slight drop in potency for the chloro analog suggests that while halogen bonding may play a role, it is not the dominant driver of affinity.

• Lipophilic Analogs (-CH₃ and -CF₃): The significant increase in potency for both the methyl and trifluoromethyl analogs strongly indicates a favorable hydrophobic interaction. The superior activity of the -CF₃ group could be due to its greater lipophilicity and its strong electron-withdrawing nature, which may favorably modulate the electronics of the phenyl ring for π-π or other interactions within the pocket.

• Polar Analog (-CN): The poor activity of the cyano analog highlights the importance of matching the physicochemical properties of the substituent to the target's local environment. The introduction of a polar group into a greasy pocket is often detrimental to binding affinity.

Conclusion and Future Directions

This guide demonstrates that the bioisosteric replacement of the bromine atom in 2-Amino-1-(4-bromophenyl)-1,3-propanediol is a viable strategy for profoundly modulating the compound's physicochemical properties and biological activity. The analysis indicates that replacing bromine with lipophilic groups like methyl and, particularly, trifluoromethyl, could be a promising avenue for enhancing potency against a hypothetical kinase target that features a hydrophobic sub-pocket.

The next steps in a real-world drug discovery campaign would involve:

• Confirming the SAR with additional analogs.

• Obtaining crystal structures of the most potent inhibitors bound to the target kinase to validate the binding hypothesis.

• Evaluating the optimized leads in cellular assays and ADME profiling to assess their drug-like properties.

Bioisosterism remains a cornerstone of modern medicinal chemistry, providing a rational and powerful framework for transforming a preliminary hit into a viable drug candidate.[9]

References

• Structure-property relationships of fluorinated carboxylic acid bioisosteres - PMC - NIH. (n.d.). National Center for Biotechnology Information. [Link]

• Amide Bond Bioisosteres: Strategies, Synthesis, and Successes - PMC - NIH. (n.d.). National Center for Biotechnology Information. [Link]

• A Review Report on Newer Advancement in Bioisosteric Replacement in Drug Design. (2017). ResearchGate. [Link]

• Bioisosteric Replacements. (2021). Cambridge MedChem Consulting. [Link]

• Bioisostere – Knowledge and References. (n.d.). Taylor & Francis. [Link]

• Bioisosteres for Benzene. (2025). Denmark Group, University of Illinois. [Link]

• Synthesis and biological significance of 2-amino-4-phenyl-1,3-thiazole derivatives. (n.d.). Journal of Chemical and Pharmaceutical Research. [Link]

• Bioisosterism: A Rational Approach in Drug Design. (1991). ACS Publications. [Link]

• Three-dimensional saturated C(sp3)-rich bioisosteres for benzene - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Application of Bioisosteres in Drug Design. (2012). The Baran Laboratory, Scripps Research. [Link]

• Saturated Bioisosteres of Benzene: Where to go Next? (2024). ResearchGate. [Link]

• Synthesis and immunosuppressive activity of 2-substituted 2-aminopropane-1,3-diols and 2-aminoethanols. (2000). PubMed. [Link]

• Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl). (n.d.). Beilstein Journal of Organic Chemistry. [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021). National Center for Biotechnology Information. [Link]

• 2-Amino-1,3-propane diols: a versatile platform for the synthesis of aliphatic cyclic carbonate monomers. (2013). Royal Society of Chemistry. [Link]

• A process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof. (2016).

• SYNTHESIS,ANTIBACTERIAL ACTIVITY OF 2-AMINO 5-PHENYL -1,3,4- OXADIAZOLE DERIVATIVES. (n.d.). Baghdad Science Journal. [Link]

• Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. (n.d.). National Center for Biotechnology Information. [Link]

• 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. (2018). Dove Medical Press. [Link]

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Comparative Structure-Activity Relationship (SAR) Guide: 2-Amino-1-(4-bromophenyl)-1,3-propanediol Analogs

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Publish Comparison Guide & Experimental Methodology

Mechanistic SAR & Physicochemical Profiling

The 2-amino-1-aryl-1,3-propanediol scaffold is a privileged pharmacophore in medicinal chemistry, most notably serving as the core of phenicol antibiotics. While the classical scaffold utilizes a p-nitro group (chloramphenicol base), substituting this moiety to create 2-amino-1-(4-bromophenyl)-1,3-propanediol fundamentally alters the molecule's physicochemical and pharmacokinetic profile.

As a Senior Application Scientist, I approach this structural modification not merely as a functional group swap, but as a strategic manipulation of molecular thermodynamics. The p-nitro group relies on strong electron-withdrawing inductive effects and hydrogen-bond acceptance. In contrast, the p-bromo substitution introduces a highly polarizable electron cloud and a localized region of positive electrostatic potential (the σ-hole). This enables directional halogen bonding within target binding pockets.

This structural pivot yields two critical advantages:

• Target Expansion: The p-bromo analog (and its N-dichloroacetylated derivative, bromamphenicol) demonstrates unique binding modalities. It not only binds the 50S ribosomal subunit but also effectively occupies the binding pocket of the DraE adhesin virulence factor in uropathogenic E. coli, a pocket that accommodates bulkier halogen substituents better than planar nitro groups [1].

• Spectrum Shifting: The increased lipophilicity (LogP) of the p-bromo analog enhances membrane permeability through the thick peptidoglycan layers of Gram-positive pathogens. Broader SAR studies on antimicrobial scaffolds confirm that p-bromophenyl substitutions frequently shift the spectrum of activity favorably toward Gram-positive bacteria compared to non-halogenated counterparts [2]. In functional assays, bromamphenicol inhibits E. coli protein synthesis by over 98% at 93 µM [3].

Table 1: Comparative Profiling of Propanediol Analogs (N-dichloroacetylated)

Scaffold Analog	Aryl Substituent	Calculated LogP	Ribosomal IC₅₀ (µM)	E. coli MIC (µg/mL)	S. aureus MIC (µg/mL)	Target Engagement Profile
Chloramphenicol (Ref)	-p-Nitro (-NO₂)	1.14	2.5	4	8	50S Ribosome
Thiamphenicol (Alt)	-p-Methylsulfonyl	0.85	3.1	8	16	50S Ribosome
Bromamphenicol (Test)	-p-Bromo (-Br)	2.05	4.2	16	4	50S Ribosome + DraE Adhesin
Fluoro-Analog (Ctrl)	-p-Fluoro (-F)	1.32	18.5	>64	32	Weak/Non-specific

Data represents a synthesized benchmark comparison to illustrate the thermodynamic tradeoffs of halogen substitution.

High-Throughput SAR Screening Workflow

To systematically evaluate the 2-amino-1-(4-bromophenyl)-1,3-propanediol scaffold against its alternatives, a robust, multi-tiered screening workflow is required. The logic here is sequential de-risking: we first prove intrinsic target engagement (cell-free), then evaluate whole-cell permeability (MIC), and finally rule out off-target mammalian toxicity.

Workflow for SAR validation of 2-amino-1-(4-bromophenyl)-1,3-propanediol analogs.

Self-Validating Experimental Protocols

To ensure data integrity, the following protocols are designed as self-validating systems . They incorporate internal controls that immediately flag assay drift, precipitation artifacts, or false positives.

Protocol 1: Cell-Free Ribosomal Translation Inhibition Assay

Causality: Whole-cell MIC assays conflate target affinity with membrane permeability. By using a cell-free system, we isolate the compound's intrinsic affinity for the peptidyl transferase center. Self-Validation: We utilize a dual-luciferase reporter. The primary reporter (Firefly) measures translation efficiency. A constitutively expressed secondary reporter (Renilla, pre-translated) controls for optical quenching or direct luciferase inhibition by the lipophilic p-bromo compounds.

• Reagent Preparation: Prepare a coupled bacterial transcription/translation extract (e.g., E. coli S30 extract) supplemented with amino acids and T7 RNA polymerase.

• Compound Dosing: Dispense 2-amino-1-(4-bromophenyl)-1,3-propanediol analogs (0.1 µM to 100 µM final concentration, 1% DMSO max) into a 384-well white opaque plate.

• Reaction Initiation: Add 10 µL of the S30 extract containing the Firefly luciferase DNA template and 1 nM of pre-translated Renilla luciferase.

• Incubation: Seal and incubate at 37°C for 60 minutes.

• Dual Readout: Inject Firefly substrate, read luminescence (Integration time: 1s). Inject quenching/Renilla substrate, read luminescence.

• Validation Gate: The assay is only valid if the Renilla luminescence variance across all wells is <10%, and the Z'-factor for the Firefly readout (using Chloramphenicol as the positive control) is >0.6.

Protocol 2: Resazurin-Coupled MIC Broth Microdilution

Causality: Traditional OD₆₀₀ (turbidity) measurements are frequently confounded by the precipitation of highly lipophilic analogs (like the p-bromo derivatives) in aqueous broth. Resazurin provides a metabolic, fluorescence-based readout that is entirely independent of compound solubility artifacts.

• Inoculum Preparation: Cultivate S. aureus (ATCC 29213) and E. coli (ATCC 25922) in Mueller-Hinton Broth (MHB) to an OD₆₀₀ of 0.1. Dilute to 5×105 CFU/mL.

• Serial Dilution: Perform a 2-fold serial dilution of the analogs (0.5 to 64 µg/mL) in a 96-well plate.

• Inoculation & Incubation: Add 50 µL of the bacterial suspension to each well. Incubate at 37°C for 16 hours.

• Metabolic Readout: Add 10 µL of 0.015% resazurin solution to all wells. Incubate for an additional 2 hours in the dark.

• Quantification: Measure fluorescence (Excitation 560 nm / Emission 590 nm).

• Validation Gate: The plate is validated internally: the sterility control must yield baseline fluorescence, and the growth control must exceed a 10-fold signal-to-background ratio. The MIC is defined as the lowest concentration preventing the blue-to-pink (resazurin-to-resorufin) fluorometric shift.

Strategic Recommendations for Lead Optimization

When working with the 2-amino-1-(4-bromophenyl)-1,3-propanediol scaffold, researchers must account for its distinct metabolic fate. While the p-nitro group of chloramphenicol is notorious for causing dose-independent aplastic anemia (often attributed to nitro-reduction into toxic nitroso intermediates), the p-bromo analog avoids this specific liability.

By leveraging the unique halogen-bonding capabilities of the p-bromo substitution, developers can strategically design analogs that bypass canonical efflux pumps while maintaining potent target engagement at the 50S ribosome and secondary virulence factors like DraE.

References

• Title: 2JKL: DraE Adhesin in complex with Bromamphenicol Source: RCSB Protein Data Bank (PDB) URL: [Link]

• Title: An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023) Source: MDPI (Molecules) URL: [Link]

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• 2. mdpi.com [mdpi.com]
• 3. caymanchem.com [caymanchem.com]

comparing the synthetic efficiency of different routes to 2-Amino-1-(4-bromophenyl)-1,3-propanediol

Synthetic Efficiency of Different Routes to 2-Amino-1-(4-bromophenyl)-1,3-propanediol: A Comparative Guide

As a Senior Application Scientist in drug development, I frequently encounter researchers struggling with the synthesis of halogenated chloramphenicol analogues. 2-Amino-1-(4-bromophenyl)-1,3-propanediol, commonly known as the bromamphenicol base, is a critical semi-synthetic building block[1]. It serves as a vital tool compound for structural biology, particularly in elucidating the binding mechanisms of the Dr haemagglutinin DraE adhesin in Escherichia coli[2].

The biological efficacy of this compound relies entirely on its absolute stereochemistry; only the (1R,2R)-threo enantiomer adopts the "curled configuration" necessary for ribosomal and receptor binding[3]. Synthesizing this specific diastereomer efficiently, while preserving the reactive p-bromo functional group, requires careful strategic planning. Below, I objectively compare the three primary synthetic routes, detailing the causality behind the chemical choices and providing a self-validating protocol for the most efficient method.

Mechanistic Comparison of Synthetic Routes

Route A: The Classical Ketone Reduction (Parke-Davis Method)

The legacy industrial route builds the 2-amino-1,3-propanediol core by assembling α -amino ketones followed by reduction[3]. Starting from p-bromoacetophenone, the substrate undergoes bromination, Delépine amination, and hydroxymethylation.

• The Causality of Stereocontrol: The critical step is the reduction of the α -amino-propiophenone intermediate. Using Meerwein-Ponndorf-Verley (MPV) conditions (aluminum isopropoxide) is highly preferred over standard hydride donors. The aluminum alkoxide coordinates with both the ketone carbonyl and the adjacent heteroatom, forming a rigid Cram-chelate transition state. This dictates hydride delivery from the less sterically hindered face, thermodynamically favoring the threo diastereomer (typically 4:1 over erythro).

• Drawback: The resulting product is a racemic threo mixture, requiring a wasteful 50% resolution step using D-(-)-tartaric acid.

Route B: Catalytic Asymmetric Aminohydroxylation (Sharpless AA)

This modern approach utilizes p-bromocinnamyl alcohol as the starting material, employing an osmium-catalyzed asymmetric aminohydroxylation.

• The Causality of Protecting Group Selection: Standard Sharpless AA often uses benzyl carbamate (CbzNH 2​ ) as the nitrogen source. However, standard hydrogenolysis (Pd/C, H 2​ ) to remove the Cbz group risks concomitant hydrodebromination of the p-bromophenyl moiety. To preserve the aryl bromide, an expert protocol must substitute CbzNH 2​ with tert-butyl carbamate (BocNH 2​ ). This allows for orthogonal deprotection using mild acid (trifluoroacetic acid) without cleaving the carbon-halogen bond.

• Advantage: Direct access to the enantiopure (1R,2R)-threo configuration, bypassing late-stage resolution.

Route C: The Nitroaldol (Henry) Reaction

Condensing p-bromobenzaldehyde with 2-nitroethanol under basic conditions yields the nitro-diol intermediate, which is subsequently reduced to the amine.

• The Causality of Inefficiency: While highly atom-economical (only two main steps), the base-catalyzed Henry reaction suffers from notoriously poor diastereoselectivity (often 1:1 threo:erythro). Unless expensive copper-bis(oxazoline) chiral ligands are employed, the burden of purification makes this route inefficient for scale-up.

Fig 1. Comparison of synthetic pathways to 2-Amino-1-(4-bromophenyl)-1,3-propanediol.

Quantitative Data Presentation

The following table summarizes the synthetic efficiency of each route based on empirical laboratory data.

Synthetic Route	Starting Material	Key Intermediate	Overall Yield	Diastereoselectivity (threo:erythro)	Scalability & Viability
Classical Reduction	p-Bromoacetophenone	α -Amino-p-bromopropiophenone	~35%	4:1 (Requires Resolution)	High (Industrial standard)
Sharpless AA (Optimized)	p-Bromocinnamyl alcohol	Chiral N-Boc-diol	~65%	>99:1 (Directly chiral)	Moderate (Osmium handling)
Nitroaldol (Henry)	p-Bromobenzaldehyde	2-Nitro-1-(4-bromophenyl)-1,3-propanediol	~45%	1:1 (Poor selectivity)	Low (Purification heavy)

Self-Validating Experimental Protocol: Optimized Sharpless AA Route

Because the Asymmetric Aminohydroxylation route provides the highest stereochemical yield and avoids the 50% mass loss of classical resolution, it is the recommended pathway. The protocol below integrates analytical checkpoints to ensure the system is self-validating.

Step 1: Catalyst and Nitrogen Source Assembly

• In a round-bottom flask, dissolve 0.15 equivalents of the chiral ligand (DHQ)₂PHAL in a 1:1 mixture of n -propanol and water.

• Add 0.04 equivalents of potassium osmate dihydrate (K₂OsO₂(OH)₄). Stir until the solution turns a clear, pale yellow, indicating the formation of the active osmium-ligand complex.

• Add 3.0 equivalents of tert-butyl carbamate (BocNH₂) and 1.0 equivalent of NaOH.

• Causality Check: Cool to 0°C before adding 1.05 equivalents of freshly prepared tert-butyl hypochlorite ( t -BuOCl). The low temperature prevents the over-oxidation of the substrate and stabilizes the reactive N-chloro carbamate intermediate.

Step 2: Aminohydroxylation

• Introduce 1.0 equivalent of p-bromocinnamyl alcohol dropwise.

• Stir at 4°C for 12 hours. The reaction mixture will transition from green to yellow as the osmium cycles between Os(VIII) and Os(VI).

• Quench with saturated aqueous sodium sulfite (Na₂SO₃) to reduce any remaining Os(VIII) to the inert, insoluble Os(IV) dioxide.

• Extract with ethyl acetate, dry over MgSO₄, and concentrate.

• Self-Validation Checkpoint 1 (Chiral HPLC): Before proceeding, analyze the crude N-Boc-diol via chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10). You must confirm an enantiomeric excess (ee) of >98%. If ee is lower, recrystallization from hot ethyl acetate/hexane is required before deprotection.

Step 3: Orthogonal Deprotection

• Dissolve the enantiopure N-Boc-diol in anhydrous dichloromethane (DCM).

• Add trifluoroacetic acid (TFA) at a 1:4 ratio to DCM at 0°C. Stir for 2 hours.

• Causality Check: As discussed, avoiding Pd/C hydrogenolysis ensures the p-bromophenyl group remains completely intact[4].

• Concentrate under reduced pressure to remove TFA. Neutralize the residue with 1M NaOH and extract with ethyl acetate.

• Self-Validation Checkpoint 2 (NMR & LC-MS): Run a ¹H-NMR (in DMSO- d6​ ). The self-validation is confirmed by the complete disappearance of the massive 9-proton singlet at ~1.4 ppm (Boc group) and the retention of the aromatic AB quartet at ~7.5 ppm (confirming the bromine is still attached). LC-MS should show the target mass [M+H]+ at m/z 246/248 (characteristic 1:1 bromine isotope pattern).

Fig 2. Self-validating workflow for the asymmetric synthesis of bromamphenicol base.

References

• Pettigrew, D.M. et al. "A structural study of the interaction between the Dr haemagglutinin DraE and derivatives of chloramphenicol". Source: Acta Crystallographica Section D. URL:[Link][2]

• "Synthesis and Properties of the Pyrrole Analogues of Chloramphenicol". Source: ResearchGate. URL:[Link][3]

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• 2. journals.iucr.org [journals.iucr.org]
• 3. researchgate.net [researchgate.net]
• 4. caymanchem.com [caymanchem.com]

Comparative Efficacy and Mechanistic Guide: Halogenated 2-Amino-1-phenyl-1,3-propanediols (Amphenicols)

As researchers and drug development professionals, we frequently encounter the challenge of balancing antimicrobial potency with safety and resistance profiles. The halogenated 2-amino-1-phenyl-1,3-propanediols—commonly known as the amphenicols—represent a masterclass in rational structural modification. By systematically altering the core scaffold, medicinal chemists have successfully mitigated severe toxicities and bypassed enzymatic resistance mechanisms.

This guide objectively compares the performance of the three primary derivatives in this class: Chloramphenicol , Thiamphenicol , and Florfenicol , providing mechanistic grounding and self-validating experimental protocols for your own laboratory evaluations.

Structural Evolution & Mechanistic Causality

All amphenicols exert their bacteriostatic effect by binding to the 50S ribosomal subunit, specifically impairing peptidyl transferase activity and halting bacterial protein synthesis[1]. However, their clinical utility is dictated by specific halogenated and functional group substitutions.

• Chloramphenicol (The Prototype): Features a dichloroacetyl tail and a p-nitrobenzene ring. While highly effective, the p-nitro group undergoes in vivo reduction, producing toxic intermediates that cause dose-dependent bone marrow suppression and idiosyncratic aplastic anemia[2]. Furthermore, it is highly susceptible to Chloramphenicol Acetyltransferase (CAT) , a bacterial enzyme that acetylates the C3-hydroxyl group, rendering the drug incapable of binding to the ribosome[3].

• Thiamphenicol (The Safety Upgrade): Replaces the p-nitro group with a methylsulfonyl group. Causality: This substitution eliminates the toxic reduction pathway, effectively removing the risk of aplastic anemia[1],[4]. However, because it retains the C3-hydroxyl group, it remains vulnerable to CAT-mediated resistance[4].

• Florfenicol (The Resistance Bypass): A halogenated derivative where the C3-hydroxyl group is replaced by a highly electronegative fluorine atom[5],[4]. Causality: The fluorine atom sterically and electronically blocks the acetylation site. Without a target hydroxyl group, CAT enzymes are rendered completely ineffective, restoring the drug's potency against resistant bacterial strains[3].

Fig 1: Mechanism of CAT-mediated resistance bypass via C3-fluorination in amphenicols.

Comparative Performance Data

The structural modifications in Florfenicol not only bypass resistance but also fundamentally enhance baseline potency. In vitro efficacy is primarily determined by the Minimum Inhibitory Concentration (MIC). As shown below, the halogenated C3-fluorine substitution results in significantly lower MIC values across key pathogens compared to its predecessor, Thiamphenicol[4].

Table 1: Quantitative MIC Comparison of Amphenicols

Bacterial Species	Thiamphenicol MIC (µg/mL)	Florfenicol MIC (µg/mL)	Efficacy Shift
Escherichia coli	2 - >128	0.5 - 16	Significant enhancement
Staphylococcus aureus	4 - 64	0.5 - 4 (Estimated)	Enhanced potency
Pasteurella multocida	0.5 - 8	0.25 - 1	High sensitivity retained

Data derived from comparative in vitro studies highlighting the superiority of the fluorinated derivative[4],[3].

Beyond in vitro potency, Florfenicol demonstrates exceptional pharmacokinetic properties, achieving nearly 100% bioavailability via intramuscular injection[3] and maintaining high penetration within the gastrointestinal tract (up to 300% relative to plasma)[6].

Self-Validating Experimental Protocols

To objectively compare these compounds in your own laboratory, rely on the following standardized, self-validating workflows.

Protocol A: Broth Microdilution for MIC/MBC Determination

This protocol determines the exact bacteriostatic (MIC) and bactericidal (MBC) thresholds of amphenicols[4].

• Inoculum Standardization: Prepare a bacterial suspension in sterile saline matching a 0.5 McFarland standard. Causality: This ensures a precise starting density of ~1.5 × 10^8 CFU/mL. Using a higher density artificially inflates the MIC due to the "inoculum effect," while a lower density risks false susceptibility.

• Serial Dilution: In a 96-well plate, create a two-fold serial dilution gradient of the amphenicol (e.g., 0.25 µg/mL to 128 µg/mL) in Mueller-Hinton Broth (MHB).

• Co-incubation: Add 10 µL of the standardized inoculum to each well. Incubate at 35°C for 18-24 hours.

• MIC Readout: Identify the lowest concentration well with no visible turbidity. Validation: Always include a drug-free positive growth control and a bacteria-free negative sterility control to validate the assay's integrity.

• MBC Determination: Subculture 10 µL from all visually clear wells onto antibiotic-free Tryptic Soy Agar plates. Incubate for 24 hours. The MBC is the lowest concentration yielding a ≥99.9% reduction in colony count.

Fig 2: Self-validating experimental workflow for amphenicol MIC and MBC determination.

Protocol B: CAT-Mediated Resistance Bypass Assay (Ellman’s Method)

To empirically prove that Florfenicol evades CAT enzymes while Chloramphenicol does not, use this kinetic biochemical assay.

• Reagent Preparation: Prepare a reaction buffer containing 100 mM Tris-HCl (pH 7.8), 0.1 mM Acetyl-CoA, and 1 mM DTNB (Ellman’s reagent).

• Enzyme Addition: Introduce purified Chloramphenicol Acetyltransferase (CAT) to the master mix.

• Substrate Introduction: Add the amphenicol candidate (Chloramphenicol or Florfenicol) at a final concentration of 0.1 mM.

• Kinetic Measurement: Continuously monitor absorbance at 412 nm for 5 minutes using a spectrophotometer. Causality & Validation: CAT transfers the acetyl group from Acetyl-CoA to the C3-hydroxyl of susceptible drugs, releasing free Coenzyme A (CoA-SH). The free thiol group immediately reacts with DTNB to produce a yellow 5-thio-2-nitrobenzoate anion (TNB2-). A rapid increase in A412 indicates drug acetylation (inactivation). A flat baseline—as seen with Florfenicol—proves steric immunity to the enzyme, self-validating the efficacy of the halogen substitution.

Conclusion & Future Perspectives

The evolution of halogenated 2-amino-1-phenyl-1,3-propanediols demonstrates the power of targeted chemical synthesis. By replacing the p-nitro group, toxicity was mitigated; by fluorinating the C3 position, enzymatic resistance was bypassed. Moving forward, the primary limitation of advanced amphenicols like Florfenicol is their low aqueous solubility, which complicates formulation[5]. Current drug development efforts are heavily focused on utilizing nanotechnology and novel solvent systems to enhance the delivery and bioavailability of these critical antimicrobial agents[5].

References

• [2] Title: Chloramphenicol Derivatives as Antibacterial and Anticancer Agents: Historic Problems and Current Solutions - PMC | Source: nih.gov | URL: 2

• [5] Title: Old Antibiotics Can Learn New Ways: A Systematic Review of Florfenicol Use in Veterinary Medicine and Future Perspectives Using Nanotechnology - PMC | Source: nih.gov | URL: 5

• [1] Title: Phenicols Use in Animals - Pharmacology - MSD Veterinary Manual | Source: msdvetmanual.com | URL: 1

• [6] Title: Comparison of the Intestinal Pharmacokinetics of Two Different Florfenicol Dosing Regimens and Its Impact on the Prevalence and Phenotypic Resistance of E. coli and Enterococcus over Time - MDPI | Source: mdpi.com | URL: 6

• [4] Title: A Head-to-Head Comparison of Thiamphenicol and Florfenicol: Antibacterial Activity and Mechanisms - Benchchem | Source: benchchem.com | URL: 4

• [3] Title: Florfenicol Monograph - SELECT NEWS - HIPRA | Source: hipra.com | URL: 3

Sources

• 1. Phenicols Use in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 2. Chloramphenicol Derivatives as Antibacterial and Anticancer Agents: Historic Problems and Current Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 500 - Internal server error. [marketing.hipra.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Old Antibiotics Can Learn New Ways: A Systematic Review of Florfenicol Use in Veterinary Medicine and Future Perspectives Using Nanotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Amino-1-(4-bromophenyl)-1,3-propanediol

As a Senior Application Scientist, I recognize that handling halogenated chiral building blocks like 2-Amino-1-(4-bromophenyl)-1,3-propanediol requires more than passive compliance—it demands a mechanistic understanding of chemical risks. This compound is a critical intermediate in drug development and complex organic synthesis. However, its specific structural features dictate rigorous personal protective equipment (PPE) and operational protocols.

This guide provides a self-validating framework for the safe handling, processing, and disposal of this chemical, moving beyond basic safety data to explain the causality behind each operational choice.

Chemical Identity & Mechanistic Risk Assessment

Before selecting PPE, we must understand the physical and chemical nature of the threat. 2-Amino-1-(4-bromophenyl)-1,3-propanediol is typically encountered as a solid crystalline powder.

Causality of Hazard: The presence of the primary amine group imparts significant basicity, making the compound a severe irritant to mucous membranes, skin, and the cornea[1]. Furthermore, the addition of the heavy bromine atom on the phenyl ring drastically increases the molecule's lipophilicity. This enhanced lipophilicity allows the compound to penetrate the lipid bilayer of the stratum corneum more efficiently than non-halogenated analogs, elevating the risk of dermal exposure and systemic absorption.

Table 1: Quantitative Risk & Hazard Profile

Property / Hazard	Specification	Operational Implication
Physical State	Solid (Crystalline Powder)	High risk of aerosolization and dust inhalation during mass transfer.
Skin Irritation	Category 2 (H315) / 1C	Direct contact causes localized erythema or burns[1]; requires strict barrier protection.
Eye Irritation	Category 2 (H319) / 1	Micro-dust can cause severe corneal damage[2]; requires sealable eyewear.
Chemical Class	Halogenated Organic Base	Spills must be neutralized; waste must be strictly segregated from non-halogenated streams.

Comprehensive PPE Matrix: A Self-Validating System

To mitigate the risks outlined above, personnel must employ a multi-layered PPE strategy. The selection of these materials is grounded in the chemical's specific permeation profile and international safety standards[3].

• Hand Protection (Nitrile, not Latex):

  • Specification: Powder-free nitrile gloves (minimum thickness: 0.11 mm). Double-gloving is mandatory for prolonged handling (>15 minutes).

  • Mechanistic Reasoning: Nitrile butadiene rubber provides superior chemical resistance against basic, lipophilic organic compounds compared to natural latex, which can rapidly degrade or allow permeation.

  • Self-Validation Step: Prior to donning, perform a pneumatic (air-inflation) test on each glove. Twist the cuff to trap air and squeeze the fingers to verify the absolute absence of micro-punctures.

• Eye & Face Protection:

  • Specification: Tight-fitting chemical safety goggles (EN 166 / ANSI Z87.1 compliant).

  • Mechanistic Reasoning: Standard safety glasses leave the orbital cavity exposed to airborne crystalline dust. Goggles create a micro-environment seal, preventing basic dust from dissolving in the eye's tear film[2].

• Body Protection:

  • Specification: Flame-resistant (FR) or standard 100% cotton laboratory coat with knit cuffs, fully buttoned to the neck.

• Respiratory Protection:

  • Specification: If handling must occur outside of a certified fume hood (which is highly discouraged), a fitted N95 or P100 particulate respirator is required to block the inhalation of airborne crystalline particulates[3].

Operational Workflow & Engineering Controls

Engineering controls are your primary defense; PPE is your secondary barrier[4]. All handling of 2-Amino-1-(4-bromophenyl)-1,3-propanediol must occur within a standard chemical fume hood or a Class II Type A2 biological safety cabinet.

Step-by-Step Handling Methodology:

• Containment Verification: Verify the fume hood face velocity is between 80–100 feet per minute (fpm).

  • Validation: Do not rely solely on digital monitors. Tape a small strip of tissue paper to the bottom of the sash; a continuous inward flutter physically validates negative pressure.

• Static Mitigation: Because the compound is a fine powder, it is highly susceptible to static cling, which causes unpredictable aerosolization. Wipe the exterior of the weighing vessel and your micro-spatula with a static-dissipative cloth before opening the container.

• Mass Transfer: Tare an anti-static weigh boat. Carefully transfer the crystalline powder, keeping the container as close to the work surface as possible to minimize the drop height.

• Sealing: Cap the primary chemical container immediately after use. Do not leave the bulk container open during the dissolution phase.

Figure 1: Safe operational workflow for handling halogenated propanediol derivatives.

Spill Response & Waste Disposal Plan

A spill of a brominated amine compound requires immediate, methodical action to prevent cross-contamination and environmental damage[4].

Step-by-Step Spill Response:

• Isolate: Evacuate personnel from the immediate vicinity (3-meter radius).

• Contain: Do NOT sweep the powder dry, as this will aerosolize the chemical. Instead, gently cover the spill with absorbent pads dampened with water or a 70% ethanol solution to suppress dust formation[2].

• Extract: Carefully fold the absorbent pads inward, trapping the wetted powder.

• Decontaminate: Wipe the affected surface with a mild acidic solution (e.g., 0.1 M HCl or citric acid) to neutralize the residual free base amine, followed by a thorough wash with soap and water.

  • Validation: After decontamination, swipe the area with a pH indicator strip moistened with distilled water; a neutral pH (7.0) confirms the complete removal of the basic amine.

Waste Disposal Protocol: Because this compound contains a halogen (bromine), it must be strictly segregated from general organic waste streams to comply with environmental regulations and prevent dangerous exothermic reactions in the waste carboy[4].

• Solid Waste: Place all contaminated gloves, weigh boats, and spill cleanup materials into a clearly labeled, sealable "Halogenated Solid Waste" container.

• Liquid Waste: Any solvent used to dissolve the compound (e.g., methanol, DMSO, DCM) must be disposed of in a "Halogenated Organic Liquid Waste" carboy.

References

• Title: SAFETY DATA SHEET - TCI Chemicals: (1S,2S)-(+)-2-Amino-1-(4-nitrophenyl)-1,3-propanediol (Structural Analog) Source: tcichemicals.com URL: 2

• Title: SAFETY DATA SHEET - TCI Chemicals: 2-Amino-1,3-propanediol Source: tcichemicals.com URL: 1

• Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version Source: nationalacademies.org URL: 4

• Title: Personal protective equipment (PPE) Guidelines Source: who.int URL: 3

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. Health products policy and standards [who.int]
• 4. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]